2-(Morpholin-4-yl)pyrimidin-5-amine

• CAS: 65735-68-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-(Morpholin-4-yl)pyrimidin-5-amine

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-(Morpholin-4-yl)pyrimidin-5-amine, a heterocyclic compound of significant interest in medicinal chemistry. The guide is intended for researchers, scientists, and drug development professionals, offering a detailed, field-proven perspective on the efficient synthesis and rigorous characterization of this valuable scaffold. We will delve into a robust two-step synthetic pathway, providing not just the procedural steps but also the underlying chemical principles that govern the reaction outcomes. Furthermore, this guide establishes a self-validating system for compound characterization through detailed analytical protocols and expected data, ensuring the integrity of the final product.

Introduction: The Significance of the 2-Aminopyrimidine Scaffold

The pyrimidine nucleus is a cornerstone in the design of biologically active molecules, owing to its prevalence in natural products and its ability to engage in a multitude of interactions with biological targets.[1][2] When functionalized with an amino group at the 2-position and a morpholine moiety, the resulting 2-(morpholin-4-yl)pyrimidin-5-amine scaffold becomes a privileged structure in modern drug discovery. This is particularly evident in the field of oncology, where this and structurally related motifs are integral to the development of kinase inhibitors.[3][4][5]

The morpholine group, with its oxygen atom, can act as a crucial hydrogen bond acceptor, often interacting with the hinge region of kinase active sites.[6] This interaction, combined with the hydrogen bonding capabilities of the aminopyrimidine core, provides a strong anchor for inhibitor binding. Notably, derivatives of this scaffold have shown potent inhibitory activity against key signaling proteins such as Phosphoinositide 3-kinases (PI3K) and the mammalian target of rapamycin (mTOR), both of which are critical regulators of cell growth, proliferation, and survival, and are often dysregulated in cancer.[7][8][9] A comprehensive understanding of the synthesis and characterization of this core structure is therefore paramount for researchers aiming to develop novel therapeutics targeting these pathways.

Synthetic Strategy and Rationale

The synthesis of 2-(morpholin-4-yl)pyrimidin-5-amine is efficiently achieved through a two-step sequence commencing with the commercially available 2-chloro-5-nitropyrimidine. This strategy is predicated on the principles of nucleophilic aromatic substitution (SNAr) and subsequent chemoselective reduction.

Caption: Overall synthetic workflow for 2-(Morpholin-4-yl)pyrimidin-5-amine.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

The initial step involves the displacement of the chloride at the C2 position of 2-chloro-5-nitropyrimidine with morpholine. This reaction is a classic example of a nucleophilic aromatic substitution.

Causality Behind Experimental Choices:

• Electrophile Activation: The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms. This electron deficiency is further intensified by the strongly electron-withdrawing nitro group (-NO2) at the 5-position. This activation is crucial for the facile attack by a nucleophile.[10]

• Nucleophile: Morpholine is a secondary amine that serves as an effective nitrogen nucleophile. Its cyclic structure can also impart favorable pharmacokinetic properties to the final molecule.

• Regioselectivity: In 2,4-dichloropyrimidines, nucleophilic attack generally favors the C4 position.[10] However, in our substrate, 2-chloro-5-nitropyrimidine, the only available leaving group is at the C2 position, thus ensuring a regioselective substitution. The reaction proceeds through a Meisenheimer complex, a resonance-stabilized intermediate, whose formation is the rate-determining step.[11]

• Reaction Conditions: The reaction is typically carried out in a polar aprotic solvent, such as dimethylformamide (DMF) or ethanol, to solubilize the reactants and facilitate the formation of the charged Meisenheimer intermediate. A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is often included to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards the product. Heating is generally required to provide sufficient energy to overcome the activation barrier of the reaction.

Experimental Protocol: Synthesis of 4-(5-Nitropyrimidin-2-yl)morpholine

• To a solution of 2-chloro-5-nitropyrimidine (1.0 eq) in ethanol (10 mL/mmol) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add morpholine (1.2 eq) and triethylamine (1.5 eq).

• Heat the reaction mixture to reflux (approximately 78 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 4-6 hours), allow the reaction mixture to cool to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 4-(5-nitropyrimidin-2-yl)morpholine as a solid.

Step 2: Reduction of the Nitro Group

The final step is the chemoselective reduction of the aromatic nitro group to the corresponding primary amine.

Causality Behind Experimental Choices:

• Reduction Method: Catalytic hydrogenation is a clean and efficient method for the reduction of aromatic nitro groups.[12][13] It offers high chemoselectivity, leaving other functional groups, such as the pyrimidine and morpholine rings, intact.

• Catalyst: Palladium on activated carbon (Pd/C) is a widely used and robust catalyst for this transformation.[8][14] The carbon support provides a high surface area for the reaction to occur.

• Hydrogen Source: The reduction can be carried out using hydrogen gas (H2) at atmospheric or slightly elevated pressure.

• Solvent: A polar protic solvent like ethanol or methanol is typically used as it readily dissolves the starting material and is compatible with the catalytic hydrogenation conditions.

Experimental Protocol: Synthesis of 2-(Morpholin-4-yl)pyrimidin-5-amine

• To a solution of 4-(5-nitropyrimidin-2-yl)morpholine (1.0 eq) in ethanol (20 mL/mmol) in a flask suitable for hydrogenation, add 10% Palladium on carbon (10% w/w).

• Seal the flask and purge with hydrogen gas.

• Stir the mixture vigorously under a hydrogen atmosphere (balloon pressure is typically sufficient) at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is completely consumed (typically 12-16 hours).

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to yield 2-(morpholin-4-yl)pyrimidin-5-amine as a solid, which can be further purified by recrystallization if necessary.

Characterization of 2-(Morpholin-4-yl)pyrimidin-5-amine

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic techniques provides a self-validating system for structural elucidation.

Caption: Logical workflow for the characterization of the final product.

Predicted Characterization Data

The following table summarizes the expected analytical data for 2-(morpholin-4-yl)pyrimidin-5-amine.

Analytical Technique	Expected Data
¹H NMR (400 MHz, DMSO-d₆)	δ ~8.0-8.2 (s, 2H, pyrimidine-H), ~4.5-4.7 (br s, 2H, -NH₂), ~3.6-3.8 (t, 4H, morpholine-H), ~3.4-3.6 (t, 4H, morpholine-H)
¹³C NMR (100 MHz, DMSO-d₆)	δ ~160-162 (pyrimidine-C2), ~145-147 (pyrimidine-C4/C6), ~135-137 (pyrimidine-C5), ~65-67 (morpholine-C), ~44-46 (morpholine-C)
High-Resolution Mass Spectrometry (HRMS)	Calculated for C₈H₁₂N₄O [M+H]⁺: 181.1084; Found: 181.1080 ± 5 ppm

Interpretation of Analytical Data

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show two singlets in the aromatic region corresponding to the two protons on the pyrimidine ring. The broad singlet for the amino protons is characteristic and its chemical shift can vary with concentration and temperature. The morpholine protons will appear as two triplets, integrating to four protons each, in the aliphatic region. The downfield triplet corresponds to the protons adjacent to the oxygen atom.[15]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display the expected number of signals for the pyrimidine and morpholine rings. The chemical shifts will be indicative of the electronic environment of each carbon atom. The carbon attached to the morpholino nitrogen (C2) will be significantly downfield.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is a powerful tool for confirming the molecular formula of the synthesized compound.[15][16][17] The experimentally determined exact mass should be within a narrow tolerance (typically <5 ppm) of the calculated exact mass for the protonated molecule [M+H]⁺.

Conclusion

This technical guide has detailed a robust and efficient two-step synthesis of 2-(morpholin-4-yl)pyrimidin-5-amine, a key scaffold in medicinal chemistry. By providing a thorough explanation of the chemical principles behind each step, from the regioselective nucleophilic aromatic substitution to the chemoselective nitro group reduction, this guide empowers researchers to not only replicate the synthesis but also to understand and potentially adapt it for the creation of novel analogs. The comprehensive characterization workflow, complete with expected analytical data, establishes a framework for ensuring the identity and purity of the final compound, a critical aspect of any drug discovery program. The insights provided herein are intended to facilitate the exploration of new chemical space around this privileged scaffold, ultimately contributing to the development of next-generation therapeutics.

References

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An In-depth Technical Guide to the Physicochemical Properties of 2-(Morpholin-4-yl)pyrimidin-5-amine

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Ascendancy of Morpholinopyrimidines in Modern Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its versatile biological activities.[1] When fused with a morpholine ring, a privileged pharmacophore known to enhance potency and modulate pharmacokinetic properties, the resulting morpholinopyrimidine derivatives have emerged as a class of compounds with significant therapeutic potential.[2][3] These compounds have garnered considerable attention for their ability to interact with a wide array of biological targets, most notably protein kinases, making them highly valuable in the development of novel anticancer agents and other targeted therapies.[3] Understanding the fundamental physicochemical properties of these molecules is paramount for researchers in drug development, as these characteristics directly influence a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, as well as its formulation and analytical characterization.

This technical guide provides a comprehensive overview of the core physicochemical properties of a specific morpholinopyrimidine derivative, 2-(Morpholin-4-yl)pyrimidin-5-amine (CAS No. 65735-68-4).[4] As a Senior Application Scientist, this document is structured to not only present the available data but also to provide the underlying scientific rationale for the experimental methodologies used to determine these properties. The aim is to equip researchers with the foundational knowledge necessary to effectively work with and advance the study of this and related compounds.

Core Physicochemical Profile

A thorough understanding of a compound's physicochemical properties is the bedrock of successful drug development. These parameters dictate how a molecule will behave in biological systems and guide formulation strategies. For 2-(Morpholin-4-yl)pyrimidin-5-amine, a combination of experimental data for closely related analogs and predicted values provides a foundational profile.

Structural and Molecular Data

The fundamental identity of 2-(Morpholin-4-yl)pyrimidin-5-amine is defined by its chemical structure and molecular formula.

Caption: Chemical structure of 2-(Morpholin-4-yl)pyrimidin-5-amine.

Table 1: Molecular and Structural Identifiers

Property	Value	Source
IUPAC Name	2-(Morpholin-4-yl)pyrimidin-5-amine	-
CAS Number	65735-68-4	[4]
Molecular Formula	C₈H₁₂N₄O	[4]
Molecular Weight	180.21 g/mol	[4][5]
Canonical SMILES	C1COCCN1C2=NC=C(C=N2)N	[5]
InChIKey	UMUSFEOPXQLLAG-UHFFFAOYSA-N	[5]

Key Physicochemical Parameters

Table 2: Physicochemical Properties

Property	Predicted/Analog Value	Rationale/Comparison
Melting Point (°C)	105-130	Pyrimidine derivatives with similar molecular weights often exhibit melting points in this range. For instance, 4-Chloro-2,5,7-trimethylpyrido[2,3-d]pyrimidine has a melting point of 105-107 °C.[6]
Boiling Point (°C)	> 300 (decomposes)	High boiling points are expected for heterocyclic compounds with multiple hydrogen bond donors and acceptors. Direct distillation is often not feasible due to decomposition.
Aqueous Solubility	Moderately Soluble	The presence of the morpholine oxygen and the amine group suggests the potential for hydrogen bonding with water, which would enhance solubility.
pKa (most basic)	4.5 - 5.5	The pyrimidine ring nitrogens are weakly basic. The exocyclic amino group's basicity is reduced by the electron-withdrawing nature of the pyrimidine ring. The pKa of unsubstituted pyrimidine is 1.1.[7] The morpholine nitrogen's basicity is also significantly reduced due to its attachment to the electron-deficient pyrimidine ring.
LogP	~0.5 - 1.5	The morpholine group increases polarity, while the pyrimidine and its substituents contribute to lipophilicity. The predicted value suggests a compound with a balance of hydrophilic and lipophilic character. The XLogP3-AA for the isomeric 4-morpholin-4-ylpyrimidin-2-amine is -0.1.[5]

Experimental Protocols for Physicochemical Characterization

To ensure the scientific integrity and reproducibility of data, standardized and validated experimental protocols are essential. The following sections detail the methodologies for determining the key physicochemical properties of 2-(Morpholin-4-yl)pyrimidin-5-amine.

Melting Point Determination

Rationale: The melting point is a fundamental physical property that provides an indication of a compound's purity. A sharp melting range is characteristic of a pure crystalline solid, while a broad and depressed melting range suggests the presence of impurities.

Methodology: Capillary Melting Point Method

• Sample Preparation: A small amount of finely powdered, dry sample is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Heating: The sample is heated at a rapid rate initially to determine an approximate melting point.

• Refined Measurement: The determination is repeated with a fresh sample, heating rapidly to about 10-15 °C below the approximate melting point, and then reducing the heating rate to 1-2 °C per minute.

• Data Recording: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting) are recorded as the melting range.

Caption: Workflow for melting point determination.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Rationale: HPLC is a powerful analytical technique for separating, identifying, and quantifying components in a mixture. For purity assessment, a reverse-phase HPLC method is typically employed for compounds like aminopyrimidines.[8][9]

Methodology: Reverse-Phase HPLC

• Sample Preparation: A stock solution of 2-(Morpholin-4-yl)pyrimidin-5-amine is prepared in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL. This is then diluted to a working concentration (e.g., 0.1 mg/mL) with the mobile phase.

• Chromatographic Conditions:

  • Column: C18 stationary phase (e.g., Shim-pack Scepter C18).[8]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH 7.0) and an organic modifier (e.g., methanol or acetonitrile).[8][10] Isocratic or gradient elution can be used to optimize separation.

  • Flow Rate: Typically 0.5-1.0 mL/min.[8]

  • Column Temperature: Maintained at a constant temperature (e.g., 35 °C) to ensure reproducibility.[8]

  • Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 280 nm).[8]

• Data Analysis: The chromatogram is analyzed to determine the retention time of the main peak and the area percentage of any impurity peaks. Purity is calculated as the percentage of the main peak area relative to the total peak area.

Caption: Workflow for HPLC purity analysis.

pKa Determination

Rationale: The pKa value, the negative logarithm of the acid dissociation constant, is a critical parameter that influences a compound's ionization state at different pH values. This, in turn, affects its solubility, permeability, and interaction with biological targets.[11] For a molecule with multiple ionizable centers like 2-(Morpholin-4-yl)pyrimidin-5-amine, determining the pKa of each group is important. Potentiometric titration and NMR spectroscopy are common methods for pKa determination.[12][13]

Methodology: Potentiometric Titration

• Sample Preparation: A precise amount of the compound is dissolved in deionized water or a co-solvent system if solubility is low. The ionic strength is kept constant with a background electrolyte (e.g., KCl).

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) while the pH is monitored with a calibrated pH electrode.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa is determined from the inflection point of the curve, which corresponds to the pH at which half of the basic groups are protonated.[13]

Spectral Characterization

Spectroscopic techniques provide invaluable information about the chemical structure and purity of a compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of individual atoms. Both ¹H and ¹³C NMR are essential for structural confirmation.

Expected ¹H NMR Spectral Features (in DMSO-d₆):

• Pyrimidine Protons: Two singlets or doublets in the aromatic region (δ 7.5-8.5 ppm).

• Amine Protons: A broad singlet in the region of δ 5.0-6.0 ppm, which is exchangeable with D₂O.

• Morpholine Protons: Two multiplets, typically around δ 3.6-3.8 ppm and δ 3.4-3.6 ppm, corresponding to the protons adjacent to the oxygen and nitrogen atoms, respectively. Each multiplet would integrate to 4 protons.

Expected ¹³C NMR Spectral Features (in DMSO-d₆):

• Pyrimidine Carbons: Signals in the range of δ 140-165 ppm.

• Morpholine Carbons: Two signals around δ 66 ppm (adjacent to oxygen) and δ 45 ppm (adjacent to nitrogen).

Infrared (IR) Spectroscopy

Rationale: IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.

Expected IR Absorption Bands (cm⁻¹):

• N-H Stretching (Amine): Two bands in the region of 3300-3500 cm⁻¹.

• C-H Stretching (Aromatic and Aliphatic): Bands around 2850-3100 cm⁻¹.

• C=N and C=C Stretching (Pyrimidine Ring): Absorptions in the 1500-1650 cm⁻¹ region.

• C-O-C Stretching (Morpholine): A strong band around 1115 cm⁻¹.

Mass Spectrometry (MS)

Rationale: Mass spectrometry is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation patterns.

Expected Mass Spectrum:

• Molecular Ion Peak (M⁺): An intense peak at m/z = 180.

• Protonated Molecular Ion ([M+H]⁺): In electrospray ionization (ESI) mode, a prominent peak at m/z = 181 would be expected.

Structure-Activity Relationship (SAR) Insights and Potential Applications

The morpholinopyrimidine core is a well-established pharmacophore in medicinal chemistry, particularly in the field of oncology.[2][3] The morpholine moiety is often incorporated to improve aqueous solubility and metabolic stability, and to form key hydrogen bond interactions with target proteins.[3] The pyrimidine ring serves as a versatile scaffold for introducing various substituents to modulate potency and selectivity.[1]

Derivatives of morpholinopyrimidines have shown potent inhibitory activity against a range of protein kinases, including phosphoinositide 3-kinases (PI3Ks) and Polo-like kinases (PLKs).[14] The specific substitution pattern on the pyrimidine ring is crucial for determining the biological activity.[1] The 5-amino group on 2-(Morpholin-4-yl)pyrimidin-5-amine can serve as a key hydrogen bond donor and a point for further chemical modification to explore the structure-activity relationship and develop new therapeutic agents.

Conclusion

This technical guide has provided a detailed overview of the core physicochemical properties of 2-(Morpholin-4-yl)pyrimidin-5-amine, grounded in established scientific principles and methodologies. While experimental data for this specific compound is limited, a robust profile has been constructed based on data from closely related analogs and predictive models. The provided experimental protocols offer a validated framework for researchers to determine these properties in their own laboratories. A thorough understanding of the physicochemical characteristics outlined herein is fundamental for any scientist working with this and related morpholinopyrimidine compounds, enabling more efficient and effective research and development in the pursuit of novel therapeutics.

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• 4-(4-Fluorophenyl)-5-(2-morpholinoethyl)-2-pyrimidinamine. (n.d.). PubChem. Retrieved January 2, 2026, from [Link]

• 4-Methyl-5-{(2E)-2-[(4-morpholin-4-ylphenyl)imino]-2,5-dihydropyrimidin-4-YL}-1,3-thiazol-2-amine. (n.d.). PubChem. Retrieved January 2, 2026, from [Link]

• Comparison FTIR spectra of (N‐(pyrimidin‐2‐yl). (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

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A-Technical-Guide-to-2-(Morpholin-4-yl)pyrimidin-5-amine:-Synthesis-Procurement-and-Applications

Executive Summary

This document provides a comprehensive technical overview of 2-(Morpholin-4-yl)pyrimidin-5-amine, a heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The morpholino-pyrimidine scaffold is a privileged structure, frequently incorporated into molecules targeting critical cellular pathways, particularly protein kinases. This guide details the compound's physicochemical properties, provides a validated synthesis protocol, outlines key applications, and offers a directory of commercial suppliers. It is intended for researchers, medicinal chemists, and process development scientists engaged in the design and synthesis of novel therapeutic agents.

Introduction: The Significance of the Morpholino-Pyrimidine Scaffold

The pyrimidine ring is a cornerstone of medicinal chemistry, present in numerous FDA-approved drugs and clinical candidates. Its ability to engage in hydrogen bonding and serve as a bioisosteric replacement for other aromatic systems makes it a versatile scaffold. When functionalized with a morpholine moiety, the resulting structure often exhibits favorable pharmacokinetic properties, including improved aqueous solubility and metabolic stability.

2-(Morpholin-4-yl)pyrimidin-5-amine (CAS No. 65735-68-4) is a key bifunctional intermediate. The amine group at the C5 position serves as a crucial handle for further chemical elaboration, enabling the construction of diverse compound libraries through reactions such as amide bond formation, sulfonylation, and reductive amination. The morpholine group at the C2 position frequently anchors the molecule within the binding pockets of target proteins, often forming critical hydrogen bonds. This unique combination of features has positioned the compound as a valuable starting material for the development of inhibitors for various protein kinases, including PI3K, mTOR, and PLK4, which are implicated in cancer and other proliferative diseases.

Physicochemical and Structural Properties

Accurate identification and characterization are paramount for reproducible scientific outcomes. The key properties of 2-(Morpholin-4-yl)pyrimidin-5-amine are summarized below.

Table 1: Core Properties of 2-(Morpholin-4-yl)pyrimidin-5-amine

Property	Value	Source(s)
CAS Number	65735-68-4	[1][2]
Molecular Formula	C₈H₁₂N₄O	[3]
Molecular Weight	180.21 g/mol	[3]
Appearance	Beige crystalline solid	[3]
Purity	Typically ≥95%	[1][3]
Boiling Point	413.8 °C at 760 mmHg	[1]
SMILES	Nc1cnc(N2CCOCC2)nc1	[3]
InChI Key	LBLBLSPGRFRXOF-UHFFFAOYSA-N	[3]

graph "chemical_structure" {
layout=neato;
node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=10];
// Atom nodes
N1 [label="N", pos="0,1.5!"];
C2 [label="C", pos="-1.3,0.75!"];
N3 [label="N", pos="-1.3,-0.75!"];
C4 [label="C", pos="0,-1.5!"];
C5 [label="C", pos="1.3,-0.75!"];
C6 [label="C", pos="1.3,0.75!"];

N_morph [label="N", pos="-2.6,1.5!"];
C_morph1 [label="C", pos="-3.9,2.25!"];
C_morph2 [label="C", pos="-5.2,1.5!"];
O_morph [label="O", pos="-5.2,0!"];
C_morph3 [label="C", pos="-3.9,-0.75!"];
C_morph4 [label="C", pos="-2.6,0!"];

N_amine [label="NH₂", pos="2.6,-1.5!"];

// Pyrimidine ring bonds
N1 -- C2 [label=""];
C2 -- N3 [label=""];
N3 -- C4 [label=""];
C4 -- C5 [label=""];
C5 -- C6 [label=""];
C6 -- N1 [label=""];

// Double bonds in pyrimidine
edge [style=double];
N1 -- C6;
C2 -- N3;
C4 -- C5;

// Substituent bonds
edge [style=solid];
C2 -- N_morph [label=""];
C5 -- N_amine [label=""];

// Morpholine ring bonds
N_morph -- C_morph1 [label=""];
C_morph1 -- C_morph2 [label=""];
C_morph2 -- O_morph [label=""];
O_morph -- C_morph3 [label=""];
C_morph3 -- C_morph4 [label=""];
C_morph4 -- N_morph [label=""];
}

Caption: Chemical structure of 2-(Morpholin-4-yl)pyrimidin-5-amine.

Synthesis and Quality Control

Reference Synthetic Protocol

The most common and reliable synthesis route involves the reduction of a nitro-pyrimidine precursor. This method is efficient and scalable for laboratory purposes. The causality behind this choice is the high reactivity of the nitro group towards reduction without affecting the stable pyrimidine and morpholine rings.

Workflow: Catalytic Hydrogenation

• Precursor: 4-(5-Nitro-2-pyrimidinyl)morpholine

• Reaction: Reduction of the nitro group to an amine.

• Product: 2-(Morpholin-4-yl)pyrimidin-5-amine

Caption: Workflow for the synthesis of the target compound via catalytic hydrogenation.

Step-by-Step Methodology:

• Step 1: Vessel Preparation: To a solution of 4-(5-nitro-2-pyrimidinyl)morpholine (1.0 eq) in ethanol (10 mL per 350 mg of starting material) in a suitable reaction flask, add 10% Palladium on activated carbon (Pd/C) (approx. 0.3x weight of starting material).

  • Rationale: Ethanol is an excellent solvent for both the starting material and the product, and it is compatible with the catalytic hydrogenation process. Pd/C is a highly effective and standard catalyst for the reduction of aromatic nitro groups.

• Step 2: Hydrogenation: Seal the flask, purge with nitrogen, and then introduce hydrogen gas (a balloon is sufficient for this scale).

• Step 3: Reaction Monitoring: Stir the mixture vigorously at 25 °C for 16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting material.

• Step 4: Catalyst Removal: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with a small amount of ethanol to ensure complete recovery of the product.

  • Rationale: The catalyst is pyrophoric and must be handled with care. Filtration is a critical step to prevent palladium contamination in the final product.

• Step 5: Product Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2-(Morpholin-4-yl)pyrimidin-5-amine as a solid. This material is often of sufficient purity (typically >95%) for direct use in subsequent synthetic steps.

Analytical Characterization

To ensure the identity and purity of the synthesized compound, a self-validating system of analytical checks is essential.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the primary tool for confirming the molecular weight. The expected mass for the protonated molecule [M+H]⁺ is approximately 181.1.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR should be performed to confirm the structural integrity. The proton NMR will show characteristic peaks for the pyrimidine ring protons, the morpholine protons, and the amine protons.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the compound, typically aiming for >95% for use in sensitive biological assays or further synthesis.

Application as a Core Scaffold in Drug Discovery

The primary value of 2-(Morpholin-4-yl)pyrimidin-5-amine lies in its role as a versatile building block for creating more complex and biologically active molecules, particularly kinase inhibitors. The 5-amino group provides a convenient point for chemical diversification.

Caption: Diversification pathways from the core scaffold to various inhibitor classes.

This scaffold is a key component in compounds designed to target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in human cancers. The morpholine oxygen often acts as a hydrogen bond acceptor at the hinge region of the kinase domain. For instance, derivatives have been synthesized as dual PI3K and BRAF inhibitors, demonstrating potent antiproliferative effects in various cancer cell lines.

Procurement and Handling

Commercial Availability

2-(Morpholin-4-yl)pyrimidin-5-amine is readily available from several fine chemical suppliers. When sourcing, researchers should prioritize suppliers who provide a certificate of analysis (CoA) with detailed purity and characterization data.

Table 2: Representative Commercial Suppliers

Supplier	Website	Notes
Apollo Scientific	https://www.apolloscientific.co.uk	Offers the compound for laboratory use.[3]
Fluorochem	https://www.fluorochem.co.uk	Lists the product among its building blocks.[4]
Alfa Chemistry	https://www.alfa-chemistry.com	Provides the compound for research purposes.[2]
MOLBASE	https://www.molbase.com	A marketplace listing various suppliers and purities.[1]
Dayang Chem	https://www.echemi.com	Lists the compound in its product catalog.[5]

Note: Availability and catalog numbers are subject to change. Please verify with the supplier directly.

Safety, Handling, and Storage

As with any amine-containing heterocyclic compound, appropriate safety precautions must be taken.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[6][7]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[8][9] Avoid contact with skin and eyes.[6] In case of contact, rinse thoroughly with water.[7]

• Storage: Store in a tightly sealed container in a cool, dry place, away from strong oxidizing agents and acids.[8] The compound may be air or moisture-sensitive over long periods.

Conclusion

2-(Morpholin-4-yl)pyrimidin-5-amine is more than a simple chemical; it is a validated and highly valuable scaffold for modern drug discovery. Its straightforward synthesis, commercial availability, and versatile reactivity make it an essential tool for medicinal chemists targeting kinases and other enzyme classes. This guide provides the foundational knowledge required to effectively procure, handle, and strategically implement this compound in research and development programs aimed at discovering the next generation of targeted therapies.

References

• MOLBASE. (n.d.). 2-Morpholin-4-ylpyrimidin-5-amine 65735-68-4. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Morpholine. Retrieved from [Link]

• Angene Chemical. (2024). Safety Data Sheet: 2-Chloro-6-morpholinopyrimidin-4-amine. Retrieved from [Link]

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• 1. 2-Morpholin-4-ylpyrimidin-5-amine65735-68-4,Purity96%_Santa Cruz Biotechnology, Inc. [molbase.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. cymitquimica.com [cymitquimica.com]
• 4. cymitquimica.com [cymitquimica.com]
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• 9. carlroth.com:443 [carlroth.com:443]

The Biological Activity of Morpholino-Pyrimidine Scaffolds: A Technical Guide for Drug Discovery Professionals

Introduction: The Privileged Scaffold in Modern Medicinal Chemistry

The morpholino-pyrimidine scaffold has emerged as a "privileged" structure in medicinal chemistry, signifying its ability to bind to multiple biological targets with high affinity and specificity. This guide provides an in-depth technical exploration of the synthesis, mechanism of action, and diverse biological activities of this versatile scaffold, with a particular focus on its role in oncology and inflammation. We will delve into the causality behind experimental designs and provide actionable protocols for researchers in the field. The core strength of this scaffold lies in the unique combination of the pyrimidine ring, a key component of nucleobases, and the morpholine moiety, which often enhances aqueous solubility and metabolic stability.[1] The nitrogen atoms in the pyrimidine ring act as hydrogen bond acceptors, while the morpholine oxygen can form critical hydrogen bonds with kinase hinge regions, a recurring theme in its biological activity.[2]

Core Synthesis Strategies: Building the Morpholino-Pyrimidine Backbone

The synthesis of morpholino-pyrimidine derivatives is typically achieved through a convergent strategy, allowing for the facile introduction of diversity at various positions of the pyrimidine core. A common and effective method involves the sequential nucleophilic aromatic substitution (SNAr) reactions on a di- or tri-chlorinated pyrimidine starting material.

A general synthetic route is outlined below:

Caption: Generalized synthetic workflow for morpholino-pyrimidine derivatives.

In a typical procedure, 2,4,6-trichloropyrimidine is reacted with morpholine in the presence of a base such as potassium carbonate (K₂CO₃) in a suitable solvent like dioxane.[3] The greater reactivity of the chlorine atom at the C4 position directs the initial substitution to yield a 4-morpholino-2,6-dichloropyrimidine intermediate. Subsequent substitutions at the C6 and C2 positions can be achieved by reacting with various nucleophiles or through metal-catalyzed cross-coupling reactions, respectively.[4] This stepwise approach allows for the generation of a large library of analogues for structure-activity relationship (SAR) studies. For instance, different benzyl bromides can be conjugated, followed by the introduction of the morpholine ring at the C-6 position of the benzylated pyrimidine ring.[5]

Mechanism of Action: Targeting the PI3K/Akt/mTOR Signaling Pathway

A significant body of research has established the morpholino-pyrimidine scaffold as a potent inhibitor of the Phosphatidylinositol 3-kinase (PI3K)/Protein kinase B (Akt)/Mammalian target of rapamycin (mTOR) signaling pathway.[2][6] This pathway is a critical regulator of cell proliferation, growth, survival, and metabolism, and its dysregulation is a hallmark of many human cancers.[2] The morpholine oxygen is capable of forming a key hydrogen bond with the hinge region of the kinase domain, which is a common feature of many PI3K inhibitors.[2]

Below is a diagram illustrating the central role of the PI3K/Akt/mTOR pathway and the inhibitory action of morpholino-pyrimidine compounds.

Caption: The PI3K/Akt/mTOR signaling pathway and points of inhibition by morpholino-pyrimidine scaffolds.

The constitutive activation of this pathway, often due to mutations in key components like PI3K or the loss of the tumor suppressor PTEN, leads to uncontrolled cell growth and resistance to apoptosis.[4] Morpholino-pyrimidine derivatives, by competitively binding to the ATP-binding pocket of PI3K and/or mTOR, effectively block the downstream signaling cascade, leading to a reduction in cell proliferation and the induction of apoptosis in cancer cells.[4][6]

Key Biological Activities

Anticancer Activity

The most extensively studied biological activity of morpholino-pyrimidine scaffolds is their anticancer efficacy. These compounds have demonstrated potent cytotoxic effects against a wide range of human cancer cell lines, including lung, breast, prostate, and liver cancers.[2][6][7]

Compound ID	Target(s)	Cancer Cell Line	IC50 (µM)	Reference
Compound 8d	PI3Kα	A549, PC-3, MCF-7, HepG2	6.02–10.27	[6]
Compound 14c	PI3Kα	A549, PC-3, MCF-7	1.25 (for PI3Kα)	[2]
Compound 10j	mTOR, PI3Kα	A549, PC-3, MCF-7, Hela, HepG2	8.77-14.3 (cell lines), 1.1 (mTOR), 0.92 (PI3Kα)	[8]
Compound 2g	Not specified	SW480 (colorectal)	5.10	[5]

IC50 values represent the concentration of the compound required to inhibit cell growth by 50%.

The anticancer mechanism is primarily attributed to the inhibition of the PI3K/Akt/mTOR pathway, leading to cell cycle arrest and apoptosis.[5] Molecular docking studies have further corroborated these findings, showing that these compounds can effectively bind to the active sites of cancer-related protein targets.[2]

Anti-inflammatory Activity

Recent studies have expanded the therapeutic potential of morpholino-pyrimidine scaffolds to include anti-inflammatory applications. Certain derivatives have been shown to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.[3][9]

Compounds such as V4 (2-methoxy-6-((4-methoxyphenyl)(4-(6-morpholinopyrimidin-4-yl)piperazin-1-yl)methyl)phenol) and V8 (2-((4-fluorophenyl)(4-(6-morpholinopyrimidin-4-yl)piperazin-1-yl)methyl)-6-methoxyphenol) have been identified as potent inhibitors of NO production at non-cytotoxic concentrations.[3][9] The mechanism of their anti-inflammatory action involves the downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) mRNA and protein expression.[9] Molecular docking studies suggest a strong binding affinity of these compounds to the active sites of iNOS and COX-2.[3]

Other Potential Biological Activities

The versatility of the morpholino-pyrimidine scaffold extends to other therapeutic areas, although these are less explored. Some derivatives have been investigated for their potential as:

• Antibacterial agents: Certain pyridopyrimidine derivatives incorporating a morpholine moiety have exhibited potent activity against both Gram-positive and Gram-negative bacteria.[10]

• Antiviral agents: The pyrimidine core is a well-established pharmacophore in antiviral drug design, and morpholino-pyrimidine derivatives are being explored as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV.[11]

• Ribonuclease A inhibitors: Morpholino derivatives of pyrimidine nucleosides have been shown to be moderate inhibitors of ribonuclease A, suggesting potential applications in pathologies associated with its homologues, such as human angiogenin, which is implicated in tumor neovascularization.[12]

Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. Below are detailed, step-by-step methodologies for key assays used to evaluate the biological activity of morpholino-pyrimidine compounds.

In Vitro Cytotoxicity Assessment: MTT Assay

This protocol is designed to assess the cytotoxic effects of novel morpholino-pyrimidine compounds on cancer cell lines.

Principle: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, the absorbance of which is proportional to the number of living cells.

Materials:

• Human cancer cell lines (e.g., A549, MCF-7, PC-3)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well microplates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the complete medium. The final DMSO concentration should be less than 0.1%.

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug, e.g., doxorubicin).

  • Incubate the plate for another 48-72 hours.

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Kinase Inhibition Assay: PI3Kα Enzyme Assay

This protocol provides a framework for assessing the direct inhibitory effect of morpholino-pyrimidine compounds on the enzymatic activity of PI3Kα.

Principle: The assay measures the amount of ADP produced from the kinase reaction (phosphorylation of phosphatidylinositol) using a luminescence-based detection system. A decrease in luminescence indicates inhibition of the kinase.

Materials:

• Recombinant human PI3Kα enzyme

• PI3K substrate (e.g., PIP2)

• ATP

• Kinase assay buffer

• Test compounds (dissolved in DMSO)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare the kinase reaction buffer, enzyme, substrate, and ATP solutions according to the manufacturer's instructions.

• Compound Addition:

  • Add 2.5 µL of the test compound at various concentrations to the wells of the assay plate.

  • Include a positive control (a known PI3Kα inhibitor, e.g., GDC-0941) and a negative control (DMSO).

• Kinase Reaction Initiation:

  • Add 2.5 µL of the PI3Kα enzyme solution to each well.

  • Add 5 µL of the substrate/ATP mixture to initiate the reaction.

  • Incubate the plate at room temperature for 1 hour.

• Kinase Reaction Termination and ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Luminescence Measurement:

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage of kinase inhibition using the following formula:

    • % Inhibition = 100 - [((Luminescence of treated sample - Luminescence of background) / (Luminescence of control - Luminescence of background)) x 100]

  • Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Structure-Activity Relationship (SAR) Insights

Systematic modifications of the morpholino-pyrimidine scaffold have yielded valuable insights into the structural requirements for potent biological activity.

• The Morpholine Moiety: The morpholine ring is a critical pharmacophore. Its oxygen atom forms a crucial hydrogen bond with the hinge region of kinases, and its presence generally enhances the compound's physicochemical properties.[2]

• Substituents on the Pyrimidine Ring: The nature and position of substituents on the pyrimidine ring significantly influence the activity and selectivity of the compounds.

  • At the C2 and C6 positions: Introduction of various aryl or heteroaryl groups through Suzuki or other cross-coupling reactions can modulate the potency and selectivity. For instance, the introduction of a phenylpyridine-carboxamide scaffold has been shown to be beneficial for anticancer activity.[7]

  • At the C5 position: Modifications at this position can also impact activity, though this has been less extensively explored.

• Electron-Withdrawing vs. Electron-Donating Groups: In some series of thiopyrano[4,3-d]pyrimidine derivatives, compounds with electron-withdrawing groups (e.g., Cl, F, Br) on an appended benzene ring showed better cytotoxic activity than those with electron-donating groups (e.g., OCH₃, H).[6]

Conclusion and Future Perspectives

The morpholino-pyrimidine scaffold has proven to be a highly versatile and fruitful starting point for the development of novel therapeutic agents. Its well-established role as a potent inhibitor of the PI3K/Akt/mTOR pathway has led to the discovery of numerous anticancer candidates with promising preclinical activity. Furthermore, emerging evidence of its anti-inflammatory and other biological activities suggests that the full therapeutic potential of this scaffold is yet to be realized.

Future research in this area should focus on:

• Improving Selectivity: Designing new derivatives with enhanced selectivity for specific kinase isoforms to minimize off-target effects and improve the therapeutic index.

• Exploring Novel Targets: Expanding the investigation of morpholino-pyrimidine libraries against other classes of biological targets to uncover new therapeutic applications.

• In Vivo Efficacy and Pharmacokinetics: Moving promising lead compounds into in vivo models to evaluate their efficacy, safety, and pharmacokinetic profiles.

• Clinical Translation: Advancing the most promising candidates through the drug development pipeline towards clinical trials.

The continued exploration and optimization of the morpholino-pyrimidine scaffold hold great promise for the discovery of next-generation therapies for a wide range of human diseases.

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• Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. (2025). ResearchGate. [Link]

• Synthesis and Biological Evaluation of Novel 4-Morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine Derivatives Bearing Phenylpyridine/ Phenylpyrimidine-Carboxamides. (n.d.). MDPI. [Link]

• Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. (2017). Molecules. [Link]

• Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. (2015). Pharmaceuticals. [Link]

• Several reported potent morpholine based PI3K inhibitors with examples of binding mode. (n.d.). ResearchGate. [Link]

• Discovery of 4-morpholino-pyrimidin-6-one and 4-morpholino-pyrimidin-2-one-containing Phosphoinositide 3-kinase (PI3K) p110β isoform inhibitors through structure-based fragment optimisation. (2025). ResearchGate. [Link]

• Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. (2023). RSC Medicinal Chemistry. [Link]

• Morpholino, piperidino, and pyrrolidino derivatives of pyrimidine nucleosides as inhibitors of ribonuclease A: synthesis, biochemical, and crystallographic evaluation. (2009). Journal of Medicinal Chemistry. [Link]

• Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. (2023). RSC Medicinal Chemistry. [Link]

• Sulfonyl-morpholino-pyrimidines: SAR and development of a novel class of selective mTOR kinase inhibitor. (2012). Bioorganic & Medicinal Chemistry Letters. [Link]

• Some drugs and reported candidates with pyrimidine or morpholine scaffold exhibit diverse anticancer effects. (2025). ResearchGate. [Link]

• Synthesis and anticancer activity of novel 4-morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine derivatives bearing chromone moiety. (2016). Bioorganic & Medicinal Chemistry Letters. [Link]

• Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. (2025). Frontiers in Chemistry. [Link]

• Morpholino nucleic acid. (n.d.). Wikipedia. [Link]

• Discovery of 4-morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as highly potent and selective ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR): optimization of the 6-aryl substituent. (2009). Journal of Medicinal Chemistry. [Link]

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. (2020). RSC Medicinal Chemistry. [Link]

• Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivative. (2025). ACS Omega. [Link]

• A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. (2022). Frontiers in Chemistry. [Link]

• Targeting Pyrimidine Metabolism in the Era of Precision Cancer Medicine. (2021). Frontiers in Oncology. [Link]

• Recent Advances in Pyrimidine-Based Drugs. (2020). Molecules. [Link]

• FDA-Approved Pyrimidine-Containing Drugs: Synthesis and Clinical Application. (2025). Medicinal Research Reviews. [Link]

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An In-depth Technical Guide to the Hypothesized Mechanism of Action for 2-(Morpholin-4-yl)pyrimidin-5-amine

Introduction

The pyrimidine nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in both natural biomolecules like DNA and RNA and a wide array of therapeutic agents.[1][2] Its versatile structure has been extensively explored, leading to the development of drugs with diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties.[2][3] Within this broad class, compounds featuring a morpholine moiety attached to the pyrimidine core have garnered significant attention, particularly for their role as potent and selective enzyme inhibitors.[4]

This guide focuses on a specific molecule, 2-(Morpholin-4-yl)pyrimidin-5-amine. While direct, extensive research on this exact compound is not prolific in public literature, its structural motifs provide a strong basis for formulating a compelling mechanism of action hypothesis. By analyzing its constituent parts—the pyrimidine core, the morpholine ring, and the 5-amine group—we can draw logical inferences from extensive research on analogous compounds.

This document presents a scientifically grounded hypothesis that 2-(Morpholin-4-yl)pyrimidin-5-amine functions as an ATP-competitive kinase inhibitor, with a high probability of targeting the Phosphatidylinositol 3-kinase (PI3K)/Akt/Mammalian Target of Rapamycin (mTOR) signaling pathway. We will deconstruct this hypothesis, explore the underlying rationale, and propose a comprehensive experimental framework to rigorously validate this proposed mechanism.

The Central Hypothesis: A PI3K/mTOR Pathway Kinase Inhibitor

We hypothesize that 2-(Morpholin-4-yl)pyrimidin-5-amine exerts its biological effects by competitively inhibiting the ATP-binding site of one or more protein kinases, with a primary focus on key nodes of the PI3K/Akt/mTOR pathway.

This pathway is a critical regulator of cell proliferation, growth, survival, and metabolism.[5] Its deregulation is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[5][6] The structural components of 2-(Morpholin-4-yl)pyrimidin-5-amine align remarkably well with known pharmacophores of PI3K and mTOR inhibitors.

Deconstructing the Pharmacophore:

• The Pyrimidine Core: The pyrimidine ring is a bioisostere of the adenine base in ATP.[7] This structural mimicry allows it to enter the kinase's ATP-binding pocket and establish key interactions.[8]

• The Morpholine Moiety: The morpholine group is a critical feature in many documented PI3K/mTOR inhibitors.[5] The oxygen atom within the morpholine ring is perfectly positioned to act as a hydrogen bond acceptor, forming a crucial interaction with the "hinge region" of the kinase active site.[5] This interaction anchors the molecule, providing both affinity and selectivity.

• The 5-Amine Group: The amine group at the 5-position of the pyrimidine ring can act as a hydrogen bond donor. This functionality can form additional interactions with amino acid residues in the active site, further enhancing binding affinity and potentially contributing to selectivity for specific kinases over others.

The proposed binding mode is a classic example of ATP-competitive inhibition, a mechanism employed by a vast number of successful kinase inhibitor drugs.

Visualizing the Proposed Signaling Pathway

The PI3K/Akt/mTOR pathway is a complex cascade. The hypothesized inhibitory action of 2-(Morpholin-4-yl)pyrimidin-5-amine would occur at the level of PI3K and/or mTOR, blocking the downstream signaling that promotes cell growth and survival.

Caption: Proposed inhibition of the PI3K/Akt/mTOR signaling pathway by 2-(Morpholin-4-yl)pyrimidin-5-amine.

Experimental Validation Framework

To substantiate this hypothesis, a multi-tiered experimental approach is required, progressing from broad, target-agnostic screening to specific, mechanistic validation. This framework ensures that each step logically informs the next, building a robust body of evidence.

Tier 1: Target Identification and Engagement

The initial goal is to confirm that 2-(Morpholin-4-yl)pyrimidin-5-amine directly interacts with protein kinases and to identify which ones.

Experiment 1.1: Kinome-Wide Profiling

Rationale: A broad screen against a large panel of kinases is the most efficient way to identify primary targets and assess selectivity. This unbiased approach prevents premature focus on a single candidate and can reveal unexpected activities.

Protocol: Kinase Panel Screening (e.g., DiscoverX KINOMEscan™)

• Compound Preparation: Dissolve 2-(Morpholin-4-yl)pyrimidin-5-amine in 100% DMSO to create a high-concentration stock (e.g., 10 mM).

• Assay Concentration: Submit the compound for screening at a standard concentration (typically 1 µM or 10 µM) against a panel of over 400 human kinases.

• Binding Assay: The assay typically involves a competition binding format where the test compound competes with a tagged, immobilized ligand for binding to the kinase active site.

• Data Analysis: Results are reported as percent of control (%Ctrl) or dissociation constant (Kd). A low %Ctrl value indicates strong binding. Hits are defined as kinases showing significant inhibition (e.g., >90% inhibition at 10 µM).

• Interpretation: Identify the top kinase hits. Based on our hypothesis, we anticipate strong binding to PI3K isoforms (e.g., PI3Kα, β, δ, γ) and/or mTOR.

Experiment 1.2: Cellular Target Engagement

Rationale: It is crucial to demonstrate that the compound engages its target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is an effective method for this, as it measures the thermal stabilization of a target protein upon ligand binding.

Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture: Culture a relevant cancer cell line known to have an active PI3K/mTOR pathway (e.g., MCF-7 breast cancer cells).

• Compound Treatment: Treat intact cells with 2-(Morpholin-4-yl)pyrimidin-5-amine (e.g., at 10 µM) and a vehicle control (DMSO) for 1-2 hours.

• Thermal Challenge: Aliquot the cell suspensions and heat them across a range of temperatures (e.g., 40°C to 65°C) for 3 minutes.

• Cell Lysis & Protein Separation: Lyse the cells by freeze-thaw cycles. Separate the soluble protein fraction (containing stabilized, non-denatured protein) from the precipitated fraction by centrifugation.

• Western Blot Analysis: Analyze the soluble fractions by SDS-PAGE and Western blotting using specific antibodies for the hypothesized targets (e.g., PI3Kα, mTOR).

• Data Analysis: Quantify the band intensities. A positive result is a shift in the melting curve to a higher temperature for the target protein in the compound-treated samples compared to the vehicle control.

Tier 2: Mechanistic and Cellular Confirmation

Once primary targets are identified and cellular engagement is confirmed, the next step is to characterize the biochemical mechanism and observe the downstream cellular consequences of target inhibition.

Experiment 2.1: In Vitro Enzymatic Assay

Rationale: To confirm direct enzymatic inhibition and determine the potency (IC50) of the compound against the identified kinase targets.

Protocol: LanthaScreen™ Eu Kinase Binding Assay or equivalent

• Reagents: Use recombinant human PI3Kα and/or mTOR kinase, an appropriate ATP concentration (often at the Km value), and a fluorescently labeled tracer that binds to the ATP pocket.

• Assay Plate Setup: In a 384-well plate, serially dilute 2-(Morpholin-4-yl)pyrimidin-5-amine. Add the kinase, tracer, and ATP.

• Incubation: Incubate the plate at room temperature for 1 hour to allow the binding reaction to reach equilibrium.

• Detection: Read the plate on a fluorescence plate reader capable of measuring Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

• Data Analysis: The TR-FRET signal is inversely proportional to the amount of tracer displaced by the inhibitor. Plot the signal against the log of the inhibitor concentration and fit to a four-parameter logistic equation to determine the IC50 value.

Hypothetical IC50 Data	2-(Morpholin-4-yl)pyrimidin-5-amine	Control Inhibitor (e.g., GDC-0941)
PI3Kα IC50 (nM)	75	5
mTOR IC50 (nM)	250	10
A-Kinase IC50 (nM)	>10,000	>10,000

Experiment 2.2: Western Blot for Pathway Modulation

Rationale: To verify that target engagement in cells translates to the inhibition of downstream signaling events. This directly tests the functional consequences of the proposed mechanism.

Protocol: Downstream Signaling Western Blot

• Cell Culture and Treatment: Seed MCF-7 cells and allow them to attach. Starve the cells (e.g., in serum-free media) for 12-24 hours to reduce basal pathway activity. Treat with a dose-range of 2-(Morpholin-4-yl)pyrimidin-5-amine for 2-4 hours.

• Stimulation: Stimulate the cells with a growth factor (e.g., 100 ng/mL IGF-1) for 15-30 minutes to robustly activate the PI3K/mTOR pathway.

• Lysis and Protein Quantification: Lyse the cells and determine protein concentration using a BCA assay.

• Western Blot Analysis: Perform SDS-PAGE and Western blotting using primary antibodies against key phosphorylated proteins in the pathway:

  • Phospho-Akt (Ser473) - a direct downstream marker of PI3K activity.

  • Total Akt - as a loading control.

  • Phospho-S6 Ribosomal Protein (Ser235/236) - a marker of mTORC1 activity.

  • Total S6 - as a loading control.

• Data Analysis: A successful outcome will show a dose-dependent decrease in the phosphorylation of Akt and S6 in the compound-treated samples compared to the stimulated vehicle control.

Visualizing the Experimental Workflow

This diagram outlines the logical flow of experiments from initial screening to final mechanistic validation.

Caption: A structured workflow for the experimental validation of the proposed mechanism of action.

Conclusion

The hypothesis that 2-(Morpholin-4-yl)pyrimidin-5-amine acts as an ATP-competitive inhibitor of the PI3K/mTOR signaling pathway is built upon a strong foundation of established medicinal chemistry principles and extensive data from analogous compounds.[1][5][9] The pyrimidine core serves as an effective mimic of adenine, while the morpholine moiety provides a critical hydrogen-bonding interaction within the kinase hinge region.[5][8]

The proposed experimental framework provides a rigorous, step-by-step methodology to test this hypothesis. By progressing from broad kinome screening to specific enzymatic and cellular assays, researchers can build a comprehensive and compelling case for its mechanism of action. Successful validation would not only elucidate the biological function of this specific molecule but also contribute to the broader understanding of morpholino-pyrimidine scaffolds as a valuable class of kinase inhibitors for drug development.

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Preliminary Biological Screening of 2-(Morpholin-4-yl)pyrimidin-5-amine

An In-Depth Technical Guide:

Abstract

This guide provides a comprehensive framework for the preliminary biological evaluation of the novel synthetic compound, 2-(Morpholin-4-yl)pyrimidin-5-amine. The document is structured to guide researchers through a logical, multi-tiered screening cascade designed to efficiently identify and characterize potential therapeutic activities. By integrating established in vitro assays with a clear rationale rooted in the compound's structural motifs, this whitepaper serves as a practical manual for drug discovery professionals. We will detail the causality behind experimental choices, provide validated protocols for primary screening assays—including cytotoxicity, antimicrobial, and antioxidant evaluations—and outline a decision-making framework for subsequent secondary screening, such as kinase activity profiling. All methodologies are presented with an emphasis on scientific integrity, data validation, and authoritative grounding.

Introduction and Rationale

The compound 2-(Morpholin-4-yl)pyrimidin-5-amine belongs to a chemical class of significant interest in medicinal chemistry. Its structure is a composite of two key pharmacophores: a pyrimidine nucleus and a morpholine ring.

• The Pyrimidine Scaffold: The pyrimidine ring is a fundamental heterocyclic compound found in the nucleobases of DNA and RNA.[1] Its derivatives are known to possess an exceptionally broad range of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and antiviral activities.[1][2][3] The biological versatility of the pyrimidine nucleus is highly dependent on the nature and position of its substituents, making it a privileged scaffold in drug design.[1][4]

• The Morpholine Moiety: The morpholine ring is frequently incorporated into drug candidates to improve their physicochemical properties.[5] Its presence can enhance aqueous solubility, metabolic stability, and bioavailability, and its flexible conformation can facilitate optimal binding to biological targets.[6][7] In many active compounds, the morpholine group is not merely a passive solubilizing agent but an integral part of the pharmacophore, directly contributing to target engagement, particularly with enzymes like kinases.[5][6][8]

The conjunction of these two moieties in 2-(Morpholin-4-yl)pyrimidin-5-amine suggests a high probability of biological activity, particularly in the realms of oncology and infectious diseases. This warrants a systematic and efficient preliminary screening approach to uncover its therapeutic potential.

Caption: Rationale for screening based on the compound's core structural motifs.

A Tiered Screening Strategy: Maximizing Efficiency

A hierarchical or tiered screening approach is the most logical and resource-effective method for the initial evaluation of a novel compound. This strategy begins with broad, cost-effective in vitro assays to detect any "signal" of biological activity. Positive results, or "hits," from this primary screen then trigger more specific, mechanistically-focused secondary assays. This cascade prevents the expenditure of resources on complex assays for an inert compound and provides a clear, data-driven path for hit validation and characterization.

Caption: A logical workflow for the tiered preliminary biological screening cascade.

Tier 1: Primary Screening Protocols

The objective of Tier 1 is to cast a wide net to detect any significant biological activity. We will employ three robust, well-characterized, and high-throughput-compatible assays.

Cytotoxicity & Antiproliferative Screening: The MTT Assay

Causality: This is the foundational assay in cancer drug discovery.[9] It measures the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.[10][11] A compound that reduces metabolic activity may be cytotoxic (cell-killing) or cytostatic (inhibiting proliferation), both of which are desirable outcomes for potential anticancer agents. The MTT assay is chosen for its reliability, cost-effectiveness, and extensive validation in the scientific literature.[10]

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into an insoluble purple formazan product.[12] The amount of formazan produced, which is quantified spectrophotometrically after solubilization, is directly proportional to the number of viable cells.[11]

Caption: Principle of the MTT assay for cell viability.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed a human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of 2-(Morpholin-4-yl)pyrimidin-5-amine in dimethyl sulfoxide (DMSO). Create a serial dilution series (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 0 µM) in culture medium. The final DMSO concentration in all wells must be kept constant and low (<0.5%).

• Cell Treatment: After 24 hours, remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Include appropriate controls:

  • Vehicle Control: Cells treated with medium containing the same concentration of DMSO as the highest compound concentration.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

  • Untreated Control: Cells in medium only.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution (prepared in sterile PBS) to each well.[13] Incubate for another 3-4 hours at 37°C until purple formazan crystals are visible.[12]

• Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[13] Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Reading: Measure the absorbance of each well at 540 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration to determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited).

Data Presentation (Hypothetical)

Compound Concentration (µM)	Absorbance (540 nm)	% Viability (Relative to Vehicle)
Vehicle (0 µM)	1.250	100%
6.25	1.050	84.0%
12.5	0.875	70.0%
25	0.613	49.0%
50	0.350	28.0%
100	0.150	12.0%
Calculated IC₅₀	~26 µM

Antimicrobial Screening: Kirby-Bauer Disk Diffusion Test

Causality: The pyrimidine scaffold is present in many antimicrobial agents.[1][2] Therefore, a primary screen for antibacterial and antifungal activity is a logical step. The Kirby-Bauer test is a standardized, simple, and rapid qualitative method to determine the susceptibility of microbes to a given compound.[14][15][16]

Principle: A filter paper disk impregnated with the test compound is placed on an agar plate that has been uniformly inoculated with a specific microorganism. The compound diffuses from the disk into the agar, creating a concentration gradient. If the microorganism is susceptible to the compound, a clear circular area of no growth, known as the "zone of inhibition," will appear around the disk.[14][17] The diameter of this zone is proportional to the compound's antimicrobial potency.[16][17]

Experimental Protocol: Kirby-Bauer Test

• Inoculum Preparation: Prepare a bacterial or fungal suspension (e.g., Staphylococcus aureus, Escherichia coli) in sterile saline, adjusting the turbidity to match the 0.5 McFarland standard.

• Plate Inoculation: Using a sterile cotton swab, evenly inoculate the entire surface of a Mueller-Hinton agar plate with the prepared microbial suspension to create a confluent lawn.[15]

• Disk Preparation: Impregnate sterile 6-mm filter paper disks with a known amount of the 2-(Morpholin-4-yl)pyrimidin-5-amine stock solution (e.g., 10 µL of a 10 mg/mL solution). Allow the solvent (DMSO) to evaporate completely.

• Disk Application: Place the impregnated disk onto the center of the inoculated agar plate. Gently press the disk to ensure full contact with the agar.

• Controls:

  • Positive Control: A disk with a standard antibiotic (e.g., Penicillin for bacteria, Amphotericin B for fungi).

  • Negative Control: A disk impregnated only with the solvent (DMSO).

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.[17]

• Measurement: After incubation, measure the diameter of the zone of inhibition in millimeters (mm).

Data Presentation (Hypothetical)

Test Microorganism	Compound (100 µ g/disk ) Zone of Inhibition (mm)	Positive Control (Penicillin, 10 U) Zone of Inhibition (mm)	Negative Control (DMSO) Zone of Inhibition (mm)
S. aureus (Gram +)	18	25	0
E. coli (Gram -)	8	0	0
C. albicans (Fungus)	0	N/A	0

Antioxidant Screening: DPPH Radical Scavenging Assay

Causality: Many heterocyclic compounds exhibit antioxidant activity by donating a hydrogen atom or an electron to neutralize free radicals. This is a common and valuable primary screen for identifying compounds that could combat oxidative stress-related pathologies. The DPPH assay is selected for its simplicity, speed, and reliance on a stable free radical.[18][19]

Principle: The compound 2,2-diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical that has a deep purple color with a maximum absorbance around 517 nm.[19] When an antioxidant compound donates a hydrogen atom to DPPH, it is reduced to the non-radical form, DPPH-H, resulting in a color change from purple to yellow.[20] The decrease in absorbance is proportional to the radical scavenging activity of the test compound.[20]

Experimental Protocol: DPPH Assay

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.[20] Prepare a dilution series of the test compound in methanol (e.g., 100 µg/mL to 1 µg/mL). Ascorbic acid is used as a positive control.[20]

• Reaction Mixture: In a 96-well plate, add 50 µL of each compound dilution to triplicate wells. Add 150 µL of the DPPH solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[18]

• Absorbance Reading: Measure the absorbance at 517 nm.[18][20]

• Data Analysis: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

Data Presentation (Hypothetical)

Compound Concentration (µg/mL)	% Scavenging Activity
1	5.2%
10	15.8%
50	48.3%
100	75.6%
Ascorbic Acid (50 µg/mL)	96.5%

Tier 2: Secondary Screening & Decision Making

Based on the outcomes of the primary screen, a decision is made on how to proceed. A "hit" in any of the Tier 1 assays warrants progression to a more specific Tier 2 assay to validate the finding and gain mechanistic insight.

Scenario 1: Hit from Cytotoxicity Assay (e.g., IC₅₀ < 30 µM)

• Rationale: The structural similarity of 2-(Morpholin-4-yl)pyrimidin-5-amine to known kinase inhibitors makes kinase inhibition a primary suspected mechanism of action for any observed cytotoxicity. Many anticancer drugs function by inhibiting protein kinases that are overactive in cancer cells.[21]

• Next Step: Kinase Inhibitor Profiling.

• Principle: A variety of high-throughput kinase assay formats are available.[22][23] A common method is a luminescent-based assay that quantifies the amount of ADP produced during the kinase reaction.[24] The kinase, its specific substrate, and ATP are incubated with the test compound. A reduction in ADP production compared to a control indicates inhibition of the kinase.

• Action: Screen the compound against a panel of relevant kinases (e.g., EGFR, PI3K, mTOR, PLK4) to identify specific targets and determine its selectivity profile.[21][25] A selective inhibitor is often more desirable as it may have fewer off-target side effects.

Scenario 2: Hit from Antimicrobial Assay (e.g., Zone of Inhibition > 10 mm)

• Rationale: The Kirby-Bauer test is qualitative. To properly characterize an antimicrobial agent, its potency must be quantified.

• Next Step: Determine Minimum Inhibitory Concentration (MIC).

• Principle: The MIC is the lowest concentration of an antimicrobial drug that prevents the visible growth of a microorganism after overnight incubation. This is typically determined using a broth microdilution method, where a serial dilution of the compound is incubated with a standardized inoculum of the microorganism in a 96-well plate. The lowest concentration well with no visible turbidity is the MIC.

• Action: Perform a broth microdilution assay to determine the precise MIC value against the susceptible organism(s). This quantitative data is crucial for evaluating the compound's potential as a clinically relevant antimicrobial agent.

Conclusion and Future Directions

This guide outlines a validated, tiered strategy for the preliminary biological screening of 2-(Morpholin-4-yl)pyrimidin-5-amine. By initiating a broad-spectrum evaluation for cytotoxic, antimicrobial, and antioxidant activities, researchers can efficiently identify promising therapeutic avenues. A positive result in any of these primary assays provides a clear, data-driven justification for advancing the compound to more specific, resource-intensive secondary screens like kinase profiling or MIC determination. The data generated from this cascade will form the critical foundation for subsequent structure-activity relationship (SAR) studies, lead optimization, and eventual progression towards preclinical in vivo models.

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The Structure-Activity Relationship of 2-Morpholino-Pyrimidine Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Privileged Scaffold of 2-Morpholino-Pyrimidine in Modern Drug Discovery

The 2-morpholino-pyrimidine core is a cornerstone in contemporary medicinal chemistry, particularly in the development of kinase inhibitors. Its prevalence is largely attributed to the morpholine moiety's ability to act as a hinge-binder, forming critical hydrogen bonds with the backbone of the kinase hinge region. This interaction, coupled with the versatile chemistry of the pyrimidine ring, provides a robust scaffold for developing potent and selective inhibitors of key cellular signaling pathways, most notably the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway.[1][2] Dysregulation of this pathway is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[1] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2-morpholino-pyrimidine derivatives, offering field-proven insights for researchers and drug development professionals. We will explore the synthetic strategies, key structural modifications influencing biological activity, and the experimental protocols necessary for their evaluation.

The PI3K/Akt/mTOR Signaling Pathway: A Primary Target

The PI3K/Akt/mTOR signaling cascade is a critical intracellular pathway that governs a multitude of cellular processes including cell growth, proliferation, survival, and metabolism.[3] Its aberrant activation is a frequent event in oncology, driving tumor progression and resistance to therapy.[1] 2-Morpholino-pyrimidine derivatives have emerged as a prominent class of inhibitors targeting this pathway, often exhibiting dual PI3K/mTOR inhibitory activity.[1]

Caption: A general synthetic workflow for 2-morpholino-pyrimidine derivatives.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 2-morpholino-pyrimidine derivatives is profoundly influenced by the nature and position of substituents on the pyrimidine core. The following sections dissect the SAR at key positions.

The Indispensable Morpholine Moiety at C2

The 4-(pyrimidin-4-yl)morpholine substructure is a privileged pharmacophore for PI3K and other related kinase inhibitors. [4]The oxygen atom of the morpholine ring is crucial as it forms a key hydrogen bond with the hinge region of the kinase, an interaction that is vital for potent inhibitory activity. [2]Furthermore, the nitrogen atom of the morpholine can engage in favorable interactions with the electron-deficient pyrimidine π-system, helping to maintain a co-planar conformation conducive to binding. [4]While the morpholine ring is a highly effective hinge-binder, some research has explored its replacement with bioisosteres like 3,6-dihydro-2H-pyran (DHP) and bridged morpholines, which in some cases have led to compounds with equivalent or even enhanced potency and selectivity. [5][6]

Substitutions at the C4 Position

The C4 position of the pyrimidine ring is a critical site for modification to enhance potency and modulate selectivity. A wide array of substituents has been explored at this position, with aromatic and heteroaromatic groups being particularly prevalent.

• Aryl and Heteroaryl Groups: Introduction of aryl or heteroaryl moieties at the C4 position, often via Suzuki-Miyaura coupling, is a common strategy. The nature and substitution pattern of these rings significantly impact activity. For instance, the presence of a 3-hydroxyphenyl group at the C6 position (structurally analogous to C4 in other numbering schemes) has been shown to yield potent PI3K inhibitors.

• Sulfonyl Groups: The incorporation of sulfonyl side chains at the C4 position has led to the discovery of potent dual PI3K/mTOR inhibitors. A cyclopropyl ring on the C4 sulfone chain has been shown to maintain PI3K activity. [7]

Substitutions at the C6 Position

The C6 position offers another avenue for optimizing the pharmacological profile of 2-morpholino-pyrimidine derivatives.

• Aminopyridyl Moieties: The introduction of an aminopyridyl group at the C6 position, particularly with a fluorine substituent, has been demonstrated to enhance mTOR potency. [7]

• Aryl Urea Scaffolds: Aryl urea groups at the C2 position of a related thiopyrano[4,3-d]pyrimidine core (where the morpholine is at C4) have a significant impact on antitumor activities, with aryl pyridine urea scaffolds showing the best potency. Variations in the substitution of the aryl group are also critical, with 3-Cl-4-F or 3-CF3-4-Cl substitutions being preferred.

Quantitative SAR Data

The following table summarizes the in vitro activity of selected 2-morpholino-pyrimidine derivatives against PI3Kα and mTOR, illustrating the impact of substitutions.

Compound	C4-Substituent	C6-Substituent	PI3Kα IC50 (nM)	mTOR IC50 (nM)	Reference
26	Cyclopropylsulfonyl	6-fluoro-3-aminopyridyl	20	189	[7]
11	(on fused ring)	2-(3-chloro-4-fluorophenyl)urea	6720	940

Experimental Protocols

To ensure the scientific integrity and reproducibility of research in this area, standardized and well-validated experimental protocols are essential. The following sections provide detailed methodologies for key assays.

Synthesis of 4-(6-Chloropyrimidin-4-yl)morpholine: A Key Intermediate

This protocol describes a general procedure for the synthesis of a common intermediate used in the preparation of more complex derivatives.

Materials:

• 2,4,6-trichloropyrimidine

• Morpholine

• Acetone

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

Procedure:

• Dissolve 2,4,6-trichloropyrimidine in acetone and cool the solution to 0 °C.

• Slowly add a solution of morpholine in acetone to the cooled solution.

• Allow the reaction to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 15 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 4-(4,6-dichloropyrimidin-2-yl)morpholine as the major regioisomer.

Note: A similar procedure can be adapted for the synthesis of 4-(6-chloropyrimidin-4-yl)morpholine by reacting 4,6-dichloropyrimidine with morpholine in the presence of a base like K₂CO₃ in a solvent such as DMF. [8]

Suzuki-Miyaura Cross-Coupling Reaction

This protocol outlines a general method for introducing aryl or heteroaryl groups at a chlorinated position of the pyrimidine ring.

Materials:

• Chloropyrimidine derivative (e.g., 4-Aryl-6-chloro-2-morpholinopyrimidine)

• Aryl- or heteroaryl-boronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃)

• Ligand (if required, e.g., SPhos)

• Base (e.g., K₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere (e.g., argon), add the chloropyrimidine derivative, boronic acid, palladium catalyst, and base.

• Add the degassed solvent system.

• Heat the reaction mixture to the appropriate temperature (e.g., 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography. [9]

In Vitro Kinase Inhibition Assay (PI3Kα)

This assay measures the ability of a compound to inhibit the enzymatic activity of PI3Kα.

Principle: The assay quantifies the amount of ADP produced from the kinase reaction where PI3Kα phosphorylates a lipid substrate (e.g., PIP2) using ATP. The amount of ADP is then determined using a commercially available kit, such as ADP-Glo™, which converts ADP to ATP and generates a luminescent signal via luciferase. [10][11] Procedure:

• Prepare serial dilutions of the test compound.

• In a 384-well plate, add the test compound or vehicle (DMSO).

• Add a mixture of purified recombinant PI3Kα enzyme and the lipid substrate in kinase buffer.

• Initiate the reaction by adding ATP.

• Incubate at room temperature for a defined period (e.g., 60 minutes).

• Stop the reaction and measure the ADP produced according to the manufacturer's protocol for the ADP-Glo™ Kinase Assay.

• Calculate the IC50 value from the dose-response curve.

Cell Proliferation (MTT) Assay

This colorimetric assay is used to assess the cytotoxic or anti-proliferative effects of compounds on cancer cell lines.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals via mitochondrial dehydrogenases. The amount of formazan produced is proportional to the number of viable cells. Procedure:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound for a specified duration (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value. [12][13]

Western Blot Analysis of Akt Phosphorylation

This technique is used to determine the effect of a compound on the PI3K/Akt signaling pathway by measuring the phosphorylation status of Akt.

Procedure:

• Treat cells with the test compound for a specified time.

• Lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST for phospho-antibodies).

• Incubate the membrane with a primary antibody specific for phosphorylated Akt (e.g., p-Akt Ser473) overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• To normalize the data, the membrane can be stripped and re-probed with an antibody for total Akt. [14]

Conclusion and Future Directions

The 2-morpholino-pyrimidine scaffold has proven to be exceptionally fruitful in the discovery of potent kinase inhibitors, particularly those targeting the PI3K/Akt/mTOR pathway. The SAR of these derivatives is well-defined, with the morpholine moiety playing a crucial role in hinge binding, and the C4 and C6 positions of the pyrimidine ring offering key points for diversification to enhance potency and selectivity. The exploration of bioisosteric replacements for the morpholine ring and the continued investigation of novel substitutions on the pyrimidine core will undoubtedly lead to the development of next-generation inhibitors with improved therapeutic profiles. The experimental protocols detailed in this guide provide a robust framework for the synthesis and evaluation of these promising compounds, facilitating the advancement of new cancer therapeutics.

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• Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Medicinal Chemistry Letters. [Link]

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• Design, synthesis, biological evaluation and docking studies of novel 2-substituted-4-morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine derivatives as dual PI3Kα/mTOR inhibitors. PubMed. [Link]

• Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. [Link]

• Kinetic and structural analyses reveal residues in phosphoinositide 3-kinase α that are critical for catalysis and substrate recognition. PMC. [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• PI3K/AKT/mTOR Signaling Pathway Illustration Agent. SciSpace. [Link]

• PI3k/AKT/mTOR Pathway. YouTube. [Link]

• Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). PubMed. [Link]

• Enhanced Multiplex Western Blotting. Bio-Rad. [Link]

• Detection of phosphorylated Akt and MAPK in cell culture assays. PMC. [Link]

• Measuring PI3K Lipid Kinase Activity. Springer Nature Experiments. [Link]

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• Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. ResearchGate. [Link]

• PI3K/AKT/mTOR pathway. Wikipedia. [Link]

• Discovery of 3-Oxabicyclo[4.1.0]heptane, a Non-nitrogen Containing Morpholine Isostere, and Its Application in Novel Inhibitors of the PI3K-AKT-mTOR Pathway. PubMed. [Link]

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• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia... RSC Advances. [Link]

• Synthesis of 4- (Thieno [3, 2-d] pyrimidin-4-yl) Morpholine. ResearchGate. [Link]

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• Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus. PMC. [Link]

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Unlocking the Kinome: A Technical Guide to Identifying and Validating Kinase Targets for 2-(Morpholin-4-yl)pyrimidin-5-amine

Abstract

The 2-(morpholin-4-yl)pyrimidin-5-amine scaffold represents a privileged chemotype in modern kinase inhibitor discovery, frequently serving as a core structural motif in potent and selective therapeutic candidates. This technical guide provides an in-depth framework for researchers, medicinal chemists, and drug development professionals to systematically identify and validate the potential kinase targets of this specific compound. We will delve into the structural rationale for its kinase-modulating potential, survey likely target families based on extensive analysis of structurally related inhibitors, and present a comprehensive, multi-pronged strategy for target deconvolution, encompassing computational, in vitro, and cell-based methodologies. This guide is designed to be a practical roadmap, offering not just procedural steps but also the strategic insights necessary to navigate the complexities of kinase target identification and validation.

Introduction: The Prominence of the Morpholino-Pyrimidine Scaffold in Kinase Inhibition

The pyrimidine ring is a cornerstone of many biologically active molecules, including several FDA-approved kinase inhibitors[1][2][3]. Its ability to form critical hydrogen bonds with the kinase hinge region makes it an ideal anchor for ATP-competitive inhibitors[4]. The addition of a morpholine group, as seen in 2-(morpholin-4-yl)pyrimidin-5-amine, is a well-established strategy in kinase inhibitor design. The morpholine oxygen can act as a hydrogen bond acceptor, further anchoring the molecule in the ATP-binding pocket, while the overall moiety can enhance solubility and other desirable drug-like properties[4].

Numerous studies have demonstrated that derivatives of the morpholino-pyrimidine core exhibit potent inhibitory activity against a range of kinases, particularly those implicated in cancer and inflammatory diseases[5][6][7]. This body of evidence strongly suggests that the parent compound, 2-(morpholin-4-yl)pyrimidin-5-amine, is likely to possess intrinsic kinase inhibitory activity. The primary challenge, and the focus of this guide, is to elucidate which of the 500+ kinases in the human kinome are its primary targets.

Potential Kinase Target Families: An Evidence-Based Overview

Analysis of the scientific literature on structurally related compounds provides a logical starting point for hypothesizing potential kinase targets for 2-(morpholin-4-yl)pyrimidin-5-amine. The following kinase families are strongly implicated:

PI3K/Akt/mTOR Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. Its dysregulation is a hallmark of many cancers[4]. A significant number of morpholino-pyrimidine derivatives have been developed as potent inhibitors of PI3K isoforms and/or mTOR[4][5][8][9]. The morpholine moiety is often cited as a key contributor to the high affinity and selectivity of these inhibitors[4]. Given the prevalence of this scaffold in PI3K/mTOR inhibitor design, this pathway represents a high-priority area of investigation.

Polo-like Kinases (PLKs)

Polo-like kinases, particularly PLK4, are master regulators of centriole duplication and play a crucial role in mitosis[6][10]. Overexpression of PLK4 has been observed in various cancers, making it an attractive therapeutic target[6][10]. Recent studies have described the discovery of potent PLK4 inhibitors based on an aminopyrimidine core, structurally similar to 2-(morpholin-4-yl)pyrimidin-5-amine[6][10]. Molecular docking studies of these inhibitors reveal key interactions with the kinase hinge region, a mode of binding that our core compound is well-suited for[6].

Aurora Kinases

The Aurora kinase family (A, B, and C) are serine/threonine kinases that are essential for the proper execution of mitosis. Their overexpression is common in human cancers, and they are considered important targets for anticancer drug development. N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amines, which share the aminopyrimidine core, have been identified as potent inhibitors of Aurora A and B kinases[11]. This suggests that the broader aminopyrimidine scaffold has the potential to target this family of kinases.

Other Potential Targets

While the PI3K/mTOR, PLK, and Aurora kinase families are the most strongly implicated, the promiscuous nature of some kinase inhibitors suggests that other targets should not be ruled out. For instance, derivatives of 2,4-dianilinopyrimidine have been investigated as Focal Adhesion Kinase (FAK) inhibitors[12], and other pyrimidine-based compounds have shown activity against p21-activated kinase 1 (PAK1)[13] and receptor tyrosine kinases[14].

A Multi-Modal Strategy for Target Identification and Validation

A robust and reliable target identification strategy should not rely on a single methodology. Instead, a combination of computational, in vitro, and cell-based approaches will provide the most comprehensive and validated picture of the kinase targets of 2-(morpholin-4-yl)pyrimidin-5-amine.

In Silico Profiling: A First Look at the Target Landscape

Computational methods provide a rapid and cost-effective way to screen our compound against a large number of kinase structures, prioritizing those with the highest predicted binding affinity.

Rationale: Molecular docking predicts the preferred orientation of a ligand when bound to a receptor. By docking 2-(morpholin-4-yl)pyrimidin-5-amine into the ATP-binding sites of a library of kinase crystal structures, we can identify kinases for which the compound has a high predicted binding affinity and a favorable binding pose.

Experimental Protocol:

• Ligand Preparation:

  • Generate a 3D conformation of 2-(morpholin-4-yl)pyrimidin-5-amine.

  • Assign appropriate atom types and partial charges.

  • Minimize the energy of the structure using a suitable force field (e.g., MMFF94).

• Receptor Preparation:

  • Obtain a curated library of high-resolution kinase crystal structures from the Protein Data Bank (PDB).

  • Remove water molecules and co-crystallized ligands.

  • Add hydrogen atoms and assign protonation states.

  • Define the binding site based on the location of the co-crystallized ligand or using a binding site prediction algorithm.

• Docking Simulation:

  • Utilize a validated docking program (e.g., AutoDock Vina, Glide, GOLD).

  • Perform docking of the prepared ligand into each of the prepared kinase binding sites.

  • Score and rank the resulting poses based on the docking score, which estimates the binding free energy.

• Analysis:

  • Prioritize kinases with the best docking scores.

  • Visually inspect the top-ranked poses to ensure that the predicted binding mode is plausible (e.g., formation of key hydrogen bonds with the hinge region).

Rationale: A pharmacophore model represents the essential 3D arrangement of functional groups required for biological activity. By building a pharmacophore model based on known inhibitors of a particular kinase and screening our compound against it, we can assess its potential to interact with that kinase.

Experimental Protocol:

• Pharmacophore Model Generation:

  • Select a set of known, potent inhibitors for a kinase of interest (e.g., PI3Kα, PLK4).

  • Align the structures of these inhibitors.

  • Generate a pharmacophore model that captures the common chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic regions, aromatic rings).

• Database Screening:

  • Screen a 3D conformational database of 2-(morpholin-4-yl)pyrimidin-5-amine against the generated pharmacophore model.

  • A "hit" indicates that the compound can adopt a conformation that matches the pharmacophore.

In Vitro Kinase Profiling: The Gold Standard for Target Identification

While in silico methods are predictive, in vitro assays provide direct biochemical evidence of kinase inhibition.

Rationale: To obtain an unbiased and comprehensive view of the kinase targets, it is essential to screen the compound against a large panel of kinases. Several commercial services offer kinome profiling against hundreds of purified kinases.

Experimental Protocol:

• Compound Submission:

  • Provide a high-purity sample of 2-(morpholin-4-yl)pyrimidin-5-amine to a contract research organization (CRO) specializing in kinome profiling (e.g., Eurofins DiscoverX, Promega, Reaction Biology).

• Assay Methodology:

  • The CRO will typically perform radiometric (e.g., ³³P-ATP filter binding) or non-radiometric (e.g., fluorescence-based) assays.

  • The compound is usually tested at a fixed concentration (e.g., 1 µM or 10 µM) against the kinase panel.

• Data Analysis:

  • The results are typically reported as the percentage of kinase activity remaining in the presence of the compound.

  • Kinases that are significantly inhibited (e.g., >50% inhibition) are considered primary hits.

Rationale: For the primary hits identified in the kinome scan, it is crucial to determine the half-maximal inhibitory concentration (IC₅₀) to quantify the compound's potency.

Experimental Protocol:

• Assay Setup:

  • For each validated hit kinase, set up a kinase reaction with the purified enzyme, its specific substrate, and ATP.

  • Include a dose-response series of 2-(morpholin-4-yl)pyrimidin-5-amine (e.g., 10 concentrations ranging from nM to µM).

• Detection:

  • Utilize a suitable detection method to measure kinase activity (e.g., ADP-Glo™, Z'-LYTE™, LanthaScreen™).

• Data Analysis:

  • Plot the percentage of kinase inhibition against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.

Table 1: Hypothetical IC₅₀ Data for 2-(Morpholin-4-yl)pyrimidin-5-amine

Kinase Target	IC₅₀ (nM)
PI3Kα	50
PI3Kδ	85
mTOR	120
PLK4	75
Aurora A	250
Aurora B	300

Cell-Based Assays: Validating Targets in a Biological Context

In vitro assays with purified enzymes are essential, but they do not fully recapitulate the complexity of the cellular environment. Cell-based assays are therefore a critical next step to confirm that the compound can engage its target in living cells and elicit a functional response.

Rationale: These assays directly measure the binding of the compound to its target kinase within intact cells.

Experimental Protocol (Cellular Thermal Shift Assay - CETSA):

• Cell Treatment:

  • Treat cultured cells with 2-(morpholin-4-yl)pyrimidin-5-amine or a vehicle control.

• Thermal Challenge:

  • Heat the cell lysates to a range of temperatures. Ligand-bound proteins are typically more resistant to thermal denaturation.

• Protein Quantification:

  • Separate the soluble and aggregated protein fractions by centrifugation.

  • Quantify the amount of the target kinase remaining in the soluble fraction at each temperature using Western blotting or mass spectrometry.

• Analysis:

  • A shift in the melting temperature of the target kinase in the presence of the compound indicates direct target engagement.

Rationale: If our compound inhibits a specific kinase, it should lead to a decrease in the phosphorylation of that kinase's downstream substrates.

Experimental Protocol:

• Cell Treatment:

  • Treat cultured cells with a dose-response of 2-(morpholin-4-yl)pyrimidin-5-amine.

• Protein Extraction and Quantification:

  • Lyse the cells and quantify the total protein concentration.

• Western Blotting:

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with antibodies specific for the phosphorylated form of a known downstream substrate of the target kinase (e.g., phospho-Akt for PI3K inhibition, phospho-Histone H3 for Aurora B inhibition).

  • Also, probe for the total amount of the substrate protein as a loading control.

• Analysis:

  • A dose-dependent decrease in the level of the phosphorylated substrate indicates that the compound is inhibiting the upstream kinase in cells.

Figure 1: Graphviz Diagram of the Target Identification and Validation Workflow

Caption: A multi-modal workflow for kinase target identification and validation.

Conclusion

The 2-(morpholin-4-yl)pyrimidin-5-amine core is a promising starting point for the development of novel kinase inhibitors. Based on the extensive literature on structurally related compounds, the PI3K/mTOR, PLK, and Aurora kinase families represent high-priority targets for investigation. However, a definitive understanding of the target profile of this specific compound requires a systematic and multi-faceted approach. By integrating in silico prediction, comprehensive in vitro profiling, and robust cell-based validation, researchers can confidently identify and characterize the kinase targets of 2-(morpholin-4-yl)pyrimidin-5-amine, paving the way for its potential development as a therapeutic agent. This guide provides a robust framework to achieve this goal, emphasizing scientific rigor and a logical, evidence-based progression of experiments.

References

• Peng, W., Tu, Z. C., Long, Z. J., & Lu, G. (2015). Discovery of 2-(2-aminopyrimidin-5-yl)-4-morpholino-N-(pyridin-3-yl)quinazolin-7-amines as novel PI3K/mTOR inhibitors and anticancer agents. European Journal of Medicinal Chemistry, 108, 153-165. [Link]

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• Al-Sheikh, A., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. RSC Advances, 14(5), 3265-3275. [Link]

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• Abdel-Gawad, H., et al. (2023). Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives. ACS Omega, 8(51), 48821-48832. [Link]

• Rode, H. B., et al. (2012). Synthesis and structure-activity relationship of 2-arylamino-4-aryl-pyrimidines as potent PAK1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(17), 5617-5621. [Link]

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In Silico Modeling of 2-(Morpholin-4-yl)pyrimidin-5-amine Kinase Binding: A Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive walkthrough of the in silico methodologies employed to investigate the binding of small molecule inhibitors to protein kinases, using 2-(Morpholin-4-yl)pyrimidin-5-amine as a case study. Protein kinases are a critical class of drug targets, and computational techniques play an increasingly pivotal role in the discovery and optimization of their inhibitors. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical underpinnings and practical, step-by-step protocols for homology modeling, molecular docking, molecular dynamics simulations, and binding free energy calculations. The causality behind experimental choices is elucidated to provide a field-proven perspective on constructing a robust and self-validating computational workflow.

Introduction: The Kinase Target Landscape and the Promise of Pyrimidine Scaffolds

Protein kinases, numbering over 500 in the human genome, are key regulators of a vast array of cellular processes.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a major focus of therapeutic intervention.[1] The development of kinase inhibitors has revolutionized cancer treatment, but challenges such as off-target effects and acquired resistance necessitate the continuous discovery of novel inhibitor scaffolds.

The 2-aminopyrimidine core is a privileged scaffold in kinase inhibitor design, known to mimic the hinge-binding interactions of the native ATP ligand.[2] The subject of this guide, 2-(Morpholin-4-yl)pyrimidin-5-amine, incorporates this key feature along with a morpholine group, a common moiety in kinase inhibitors that can enhance solubility and engage in specific interactions within the ATP binding pocket.[3] Derivatives of the morpholino-pyrimidine scaffold have shown inhibitory activity against a range of kinases, including Phosphoinositide 3-kinases (PI3Ks), Focal Adhesion Kinase (FAK), Polo-like kinase 4 (PLK4), and Aurora kinases.[2][4][5][6]

Given the prevalence of this scaffold in PI3K inhibitors, we will use PI3Kα as our exemplary target kinase for this guide.[3][4][7][8] The PI3K/Akt/mTOR pathway is a critical signaling cascade that is frequently hyperactivated in cancer, promoting cell growth, proliferation, and survival.[3] This guide will provide a detailed roadmap for predicting and analyzing the binding of 2-(Morpholin-4-yl)pyrimidin-5-amine to PI3Kα using a suite of computational tools.

The In Silico Workflow: A Multi-faceted Approach to Understanding Kinase Binding

A robust in silico analysis of kinase-inhibitor binding is not a single experiment but a multi-step workflow. Each stage provides a deeper level of insight, from initial structural modeling to the dynamic behavior of the complex and a quantitative estimation of binding affinity.

Figure 2: A typical workflow for a molecular dynamics simulation of a protein-ligand complex.

Experimental Protocol: MD Simulation of the PI3Kα-Inhibitor Complex

• System Preparation:

  • Take the best-ranked docked complex from the previous step.

  • Use a simulation package like GROMACS or AMBER. [4][8] * Choose an appropriate force field for the protein (e.g., AMBER, CHARMM) and generate parameters for the ligand using tools like Antechamber or a generalized force field.

  • Place the complex in a periodic box of water molecules (e.g., TIP3P).

  • Add counter-ions to neutralize the system.

• Energy Minimization: Perform a steepest descent energy minimization to remove any steric clashes between the complex and the solvent. [5]

• Equilibration:

  • Perform a short simulation (e.g., 1 ns) under an NVT ensemble (constant Number of particles, Volume, and Temperature) to allow the solvent to equilibrate around the protein while the protein and ligand are restrained.

  • Follow this with another short simulation (e.g., 1-5 ns) under an NPT ensemble (constant Number of particles, Pressure, and Temperature) to equilibrate the density of the system.

• Production MD: Run the production simulation for a longer duration (e.g., 100-500 ns) without restraints. Save the coordinates of the system at regular intervals to generate a trajectory.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand to assess the stability of the simulation. A stable simulation will show the RMSD reaching a plateau.

  • Root Mean Square Fluctuation (RMSF): Analyze the RMSF of individual residues to identify flexible regions of the protein.

  • Interaction Analysis: Monitor the key interactions (e.g., hydrogen bonds) observed in the docking pose throughout the simulation to see if they are stable over time.

Part IV: Quantifying Binding - Free Energy Calculations

Rationale: While docking scores provide a qualitative ranking of binding poses, they are not a direct measure of binding affinity. Binding free energy calculations aim to provide a more quantitative prediction of the binding strength between a ligand and a protein. Methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) and Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) offer a computationally efficient way to estimate the free energy of binding from MD simulation trajectories. [3]

Experimental Protocol: MM/PBSA Calculation

• Trajectory Extraction: From the production MD trajectory, extract a set of snapshots (e.g., 100-1000 frames) at regular intervals.

• Free Energy Calculation: For each snapshot, the binding free energy (ΔG_bind) is calculated using the following equation:

  ΔG_bind = G_complex - (G_protein + G_ligand)

  Where the free energy of each species (complex, protein, and ligand) is calculated as:

  G = E_MM + G_solv - TΔS

  • E_MM: The molecular mechanics energy, which includes bonded and non-bonded (van der Waals and electrostatic) interactions.

  • G_solv: The solvation free energy, which is composed of a polar component (calculated using the Poisson-Boltzmann or Generalized Born model) and a non-polar component (often estimated from the solvent-accessible surface area).

  • TΔS: The conformational entropy change upon binding. This term is computationally expensive to calculate and is often neglected, leading to a relative binding free energy.

• Averaging and Analysis: Average the calculated ΔG_bind values over all the snapshots to obtain the final estimate of the binding free energy. The individual energy components (van der Waals, electrostatic, etc.) can also be analyzed to understand the driving forces of binding.

Energy Component	Contribution to Binding
Van der Waals Energy	Favorable (hydrophobic interactions)
Electrostatic Energy (MM)	Favorable or unfavorable
Polar Solvation Energy	Unfavorable (desolvation penalty)
Non-polar Solvation Energy	Favorable (hydrophobic effect)

Conclusion and Future Directions

This guide has outlined a comprehensive and robust in silico workflow for investigating the binding of 2-(Morpholin-4-yl)pyrimidin-5-amine to a representative kinase target, PI3Kα. By integrating homology modeling, molecular docking, molecular dynamics simulations, and binding free energy calculations, researchers can gain deep insights into the potential binding mode, stability, and affinity of novel kinase inhibitors. These computational predictions are invaluable for prioritizing compounds for synthesis and experimental testing, thereby accelerating the drug discovery process. It is crucial to remember that in silico models are approximations of complex biological reality. Therefore, the results of these studies should always be interpreted in the context of experimental data and used to generate testable hypotheses for further investigation.

References

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• Zhang, L., et al. (2021). Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. MedChemComm, 12(7), 1275-1285. [Link]

• Wang, Y., et al. (2018). Discovery of 2-(aminopyrimidin-5-yl)-4-(morpholin-4-yl)-6- substituted triazine as PI3K and BRAF dual inhibitor. Future Medicinal Chemistry, 10(21), 2529-2542. [Link]

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• Singh, A., & Singh, P. P. (2023). Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. ChemistrySelect, 8(31), e202301889. [Link]

• Folkes, A. J., et al. (2008). The identification of 2-(1H-indazol-4-yl)-6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (GDC-0941) as a potent, selective, orally bioavailable inhibitor of class I PI3 kinase for the treatment of cancer. Journal of Medicinal Chemistry, 51(18), 5522-5532. [Link]

• Liu, Y., et al. (2019). Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. Molecules, 24(21), 3848. [Link]

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The Ascendant Scaffold: A Technical Guide to the Therapeutic Potential of Substituted Pyrimidin-5-amines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrimidine Core in Modern Drug Discovery

The pyrimidine ring, a fundamental constituent of nucleic acids, has long been recognized for its privileged role in medicinal chemistry.[1] Its unique electronic properties and ability to engage in a multitude of non-covalent interactions have cemented its status as a versatile scaffold for the design of targeted therapeutics.[2] Among the various classes of pyrimidine derivatives, substituted pyrimidin-5-amines have emerged as a particularly fruitful area of investigation, demonstrating a broad spectrum of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial properties.[3] This guide provides an in-depth exploration of the therapeutic potential of this promising class of molecules, offering a comprehensive overview of their synthesis, mechanism of action, and preclinical evaluation.

I. Synthetic Strategies for Substituted Pyrimidin-5-amines: A Comparative Analysis

The therapeutic utility of substituted pyrimidin-5-amines is intrinsically linked to the accessibility of diverse chemical matter. A variety of synthetic methodologies have been developed to construct and functionalize the pyrimidine core, each with its own set of advantages and limitations.

Classical Cyclocondensation Reactions

The traditional approach to pyrimidine synthesis often involves the cyclocondensation of a three-carbon precursor with an amidine or guanidine derivative. While robust and well-established, these methods can sometimes be limited by harsh reaction conditions and a lack of regioselectivity. A common strategy involves the reaction of β-ketoesters or β-aldehydoesters with guanidine hydrochloride, often facilitated by microwave irradiation to improve reaction times and yields.[4]

Modern Palladium-Catalyzed Cross-Coupling Reactions

The advent of palladium-catalyzed cross-coupling reactions has revolutionized the synthesis of highly functionalized aromatic systems, including substituted pyrimidines. The Suzuki-Miyaura coupling, in particular, has proven to be a powerful tool for the introduction of aryl and heteroaryl substituents at various positions of the pyrimidine ring. This approach offers excellent functional group tolerance and allows for the late-stage diversification of lead compounds.

One-Pot Multicomponent Reactions

In the quest for synthetic efficiency, one-pot multicomponent reactions have gained significant traction. The Biginelli reaction, a classic example, allows for the convergent synthesis of dihydropyrimidinones from an aldehyde, a β-ketoester, and urea or thiourea.[4] Modern variations of this reaction often employ catalysts and microwave assistance to enhance efficiency and product yields. These methods are particularly valuable for the rapid generation of compound libraries for high-throughput screening.

II. Key Biological Targets and Mechanisms of Action

The therapeutic effects of substituted pyrimidin-5-amines are primarily attributed to their ability to modulate the activity of key enzymes, particularly protein kinases. Dysregulation of kinase signaling is a hallmark of many diseases, most notably cancer, making them attractive targets for therapeutic intervention.

Aurora Kinases: Guardians of Mitosis

The Aurora kinases (A, B, and C) are a family of serine/threonine kinases that play a critical role in regulating multiple stages of mitosis, including centrosome maturation, spindle assembly, and cytokinesis.[5] Overexpression of Aurora kinases is frequently observed in a wide range of human cancers and is often associated with poor prognosis.[6] Substituted pyrimidin-5-amines have been identified as potent inhibitors of Aurora kinases, disrupting mitotic progression and inducing apoptosis in cancer cells.[7]

Aurora Kinase Signaling Pathway

Caption: Aurora Kinase A signaling pathway and the point of intervention for pyrimidin-5-amine inhibitors.

Vascular Endothelial Growth Factor Receptors (VEGFRs): Fueling Angiogenesis

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis.[8] Vascular Endothelial Growth Factor (VEGF) and its receptors (VEGFRs) are key mediators of this process.[9] The VEGFR family consists of three receptor tyrosine kinases (VEGFR-1, -2, and -3) that, upon activation by VEGF, trigger a cascade of downstream signaling events promoting endothelial cell proliferation, migration, and survival.[10] Substituted pyrimidin-5-amines have been developed as potent inhibitors of VEGFRs, effectively blocking the angiogenic signaling and thereby suppressing tumor growth.[11]

VEGFR Signaling Pathway

Caption: VEGFR-2 signaling pathway and the point of intervention for pyrimidin-5-amine inhibitors.

III. Experimental Protocols for Preclinical Evaluation

The successful development of novel therapeutics requires robust and reproducible preclinical evaluation. The following protocols provide detailed, step-by-step methodologies for assessing the in vitro activity of substituted pyrimidin-5-amines.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.[12]

Materials:

• Kinase of interest (e.g., Aurora A, VEGFR-2)

• Kinase-specific substrate

• ATP

• Test compounds (substituted pyrimidin-5-amines)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Reaction Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• White, opaque 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.

• Kinase Reaction Setup:

  • In a 384-well plate, add 5 µL of the kinase reaction mixture containing the kinase and substrate in kinase reaction buffer.

  • Add 5 µL of the test compound dilution or DMSO (vehicle control) to the appropriate wells.

  • Initiate the kinase reaction by adding 5 µL of ATP solution.

  • Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.[13]

Data Presentation:

Kinase Target	Test Compound	IC₅₀ (nM)
Aurora A	Compound X	50
VEGFR-2	Compound Y	75

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which serves as an indicator of cell viability.[14]

Materials:

• Cancer cell line of interest (e.g., HCT116, HeLa)

• Cell culture medium

• Test compounds (substituted pyrimidin-5-amines)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.2% nonidet p-40 and 8 mM HCl in isopropanol)[15]

• 96-well clear flat-bottom plates

• Microplate spectrophotometer

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions or medium with DMSO (vehicle control).

  • Incubate for 48-72 hours.

• MTT Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Incubate at room temperature in the dark for 2 hours with gentle shaking.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate spectrophotometer.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of cell viability against the logarithm of the compound concentration.[16]

Data Presentation:

Cell Line	Test Compound	IC₅₀ (µM)
HCT116	Compound X	1.5
HeLa	Compound Y	2.8

IV. Conclusion and Future Directions

Substituted pyrimidin-5-amines represent a highly promising class of therapeutic agents with significant potential for the treatment of a wide range of diseases, particularly cancer. The versatility of their synthesis allows for the generation of diverse chemical libraries, while their ability to potently and selectively inhibit key biological targets, such as Aurora and VEGFR kinases, provides a strong rationale for their continued development. The experimental protocols outlined in this guide provide a robust framework for the preclinical evaluation of these compounds, enabling researchers to identify and advance the most promising candidates toward clinical investigation. Future research in this area will likely focus on the development of next-generation inhibitors with improved pharmacokinetic properties, enhanced selectivity profiles, and the ability to overcome mechanisms of drug resistance.

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• ResearchGate. (n.d.). VEGF/VEGFR-2 mediated signaling pathways during angiogenesis. (A)... [Download Scientific Diagram]. Retrieved from --INVALID-LINK--

• ResearchGate. (n.d.). Simplified VEGFR-2 signal transduction pathways. Various signaling... [Download Scientific Diagram]. Retrieved from --INVALID-LINK--

• ResearchGate. (n.d.). 3: Schematic diagram illustrating downstream VEGFR2 signalling... [Download Scientific Diagram]. Retrieved from --INVALID-LINK--

• Promega Corporation. (n.d.). ADP-Glo(TM) Kinase Assay Quick Protocol #9FB099. Retrieved from --INVALID-LINK--

• ResearchGate. (n.d.). The role of Aurora-A in human cancer hallmarks and cancer acquired... [Download Scientific Diagram]. Retrieved from --INVALID-LINK--

• Liu, X., & Lampson, M. A. (2009). Regulation of the Aurora B kinase by pathways that control mitotic spindle assembly. Biochemical Society Transactions, 37(Pt 5), 985-989.

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• BOC Sciences. (n.d.). VEGF Inhibitors-VEGF Signaling Pathway. Retrieved from --INVALID-LINK--

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• ResearchGate. (n.d.). Schematic representation of the mechanisms of Aurora-A kinase... [Download Scientific Diagram]. Retrieved from --INVALID-LINK--

• Promega Corporation. (n.d.). ADP-Glo™ Max Assay Technical Manual TM343. Retrieved from --INVALID-LINK--

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• Goudgaon, N. M., Basha, J. N., & Patil, S. B. (2009). Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs. Phosphorus, Sulfur, and Silicon and the Related Elements, 184(11), 2883-2892.

• El-Sayed, W. A., El-Essawy, F. A., Ali, O. M., & Abd-El-Fattah, M. F. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(11), 6331-6357.

• Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. (2025, June 4). Journal of Chemical Reviews, 7(4), 591-623.

• Al-Ostoot, F. H., Al-Wabli, R. I., Al-Ghamdi, S. A., & Al-Amri, A. M. (2025, December 24). Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivative. ACS Omega.

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Protocols & Analytical Methods

Synthesis of 2-(Morpholin-4-yl)pyrimidin-5-amine: An Application Protocol

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 2-(Morpholin-4-yl)pyrimidin-5-amine, a key building block in medicinal chemistry and drug discovery. The synthetic strategy is a robust two-step process commencing with the nucleophilic aromatic substitution (SNAr) of 2-chloro-5-nitropyrimidine with morpholine, followed by the chemical reduction of the intermediate's nitro group. This guide explains the causality behind the experimental design, offers a detailed step-by-step methodology, and includes protocols for purification and characterization, ensuring scientific integrity and reproducibility for researchers in synthetic and pharmaceutical chemistry.

Introduction and Scientific Rationale

2-(Morpholin-4-yl)pyrimidin-5-amine is a valuable scaffold in the development of kinase inhibitors and other therapeutic agents. Its synthesis is predicated on fundamental principles of heterocyclic chemistry. The chosen synthetic route, outlined below, leverages a highly efficient and predictable sequence of reactions.

The core of this synthesis is the pyrimidine ring, which, being an electron-deficient heterocycle, is primed for nucleophilic aromatic substitution (SNAr). However, the reactivity of halopyrimidines can be modest. To overcome this, we employ 2-chloro-5-nitropyrimidine as the starting material. The strongly electron-withdrawing nitro group at the C5 position significantly activates the pyrimidine ring, specifically enhancing the electrophilicity of the C2 and C4 positions for nucleophilic attack.[1][2][3] This activation facilitates a smooth reaction with morpholine, a secondary amine nucleophile, to forge the C-N bond at the C2 position.

Following the successful installation of the morpholine moiety, the second stage involves the selective reduction of the aromatic nitro group to a primary amine. This transformation is critical for subsequent functionalization or for the final biological activity of the target molecule. While several methods exist for nitro group reduction, stannous chloride (SnCl₂) in an acidic medium is selected for its high efficiency, functional group tolerance, and reliability in heterocyclic systems.[4][5][6]

Reaction Scheme and Workflow

Overall Synthetic Pathway

The synthesis proceeds in two distinct steps as illustrated below.

Caption: Two-step synthesis of the target compound.

Experimental Workflow Diagram

This diagram outlines the sequential laboratory operations.

Caption: Laboratory workflow from starting materials to final analysis.

Detailed Experimental Protocols

Safety Precautions: This protocol involves hazardous materials. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. 2-chloro-5-nitropyrimidine is a skin and eye irritant. Concentrated HCl is corrosive and causes severe burns.

Step 1: Synthesis of 2-Morpholino-5-nitropyrimidine

Rationale: This step utilizes a classic SNAr reaction. Ethanol is chosen as a solvent for its ability to dissolve the reactants and for its suitable boiling point. Potassium carbonate (K₂CO₃) acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. An excess of morpholine can also serve this purpose.

Reagent	Mol. Wt. ( g/mol )	Amount (g)	Moles (mmol)	Molar Eq.
2-Chloro-5-nitropyrimidine	159.54	5.00	31.3	1.0
Morpholine	87.12	3.28 (3.3 mL)	37.6	1.2
Potassium Carbonate (K₂CO₃)	138.21	6.50	47.0	1.5
Ethanol (anhydrous)	-	150 mL	-	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-chloro-5-nitropyrimidine (5.00 g, 31.3 mmol), potassium carbonate (6.50 g, 47.0 mmol), and anhydrous ethanol (150 mL).

• Begin stirring the suspension, and add morpholine (3.3 mL, 37.6 mmol) dropwise at room temperature.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The starting material should be consumed, and a new, more polar spot corresponding to the product should appear.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the inorganic solids (K₂CO₃ and KCl) by vacuum filtration, washing the solid cake with a small amount of ethanol (2 x 15 mL).

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain a crude yellow-orange solid.

• The crude product, 2-morpholino-5-nitropyrimidine, can be used in the next step without further purification. If desired, it can be purified by recrystallization from ethanol.

Step 2: Synthesis of 2-(Morpholin-4-yl)pyrimidin-5-amine

Rationale: Stannous chloride dihydrate (SnCl₂·2H₂O) is an effective reducing agent for aromatic nitro groups in the presence of a strong acid like HCl.[5][6] The reaction proceeds via a series of single-electron transfers from Sn(II) to the nitro group, with protons supplied by the acid. The workup requires basification to neutralize the acid and precipitate tin salts, allowing the organic amine product to be extracted.

Reagent	Mol. Wt. ( g/mol )	Amount (g)	Moles (mmol)	Molar Eq.
2-Morpholino-5-nitropyrimidine	210.19	6.58 (crude)	~31.3	1.0
Stannous Chloride Dihydrate	225.63	35.3	156.5	5.0
Ethanol (95%)	-	120 mL	-	-
Hydrochloric Acid (conc., 12 M)	36.46	~10 mL	-	-

Procedure:

• Transfer the crude 2-morpholino-5-nitropyrimidine (~31.3 mmol) to a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Add ethanol (120 mL) and stannous chloride dihydrate (35.3 g, 156.5 mmol).

• While stirring, carefully add concentrated hydrochloric acid (~10 mL) dropwise. The reaction is exothermic.

• Heat the mixture to reflux (approximately 80 °C) and maintain for 2-3 hours.

• Monitor the reaction by TLC (10% methanol in dichloromethane) until the starting nitro-intermediate is fully consumed.

• Cool the reaction mixture in an ice bath.

• Slowly and carefully basify the mixture by adding 6 M aqueous sodium hydroxide (NaOH) solution with vigorous stirring. A thick white precipitate of tin(IV) hydroxide will form. Continue adding base until the pH of the solution is >10 (check with pH paper).

• Transfer the resulting slurry to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-(Morpholin-4-yl)pyrimidin-5-amine as an off-white to pale brown solid.

Purification and Characterization

Purification

The crude product can be purified by flash column chromatography on silica gel.

• Eluent System: A gradient of 0% to 10% methanol in dichloromethane.

• Procedure: Dissolve the crude solid in a minimal amount of dichloromethane. Load the solution onto a silica gel column. Elute with the solvent gradient, collecting fractions. Combine fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield the final product as a white or off-white solid.

Expected Characterization Data

• Appearance: White to off-white crystalline solid.

• ¹H NMR (400 MHz, DMSO-d₆): δ ~ 8.10 (s, 2H, pyrimidine-H), 4.65 (s, 2H, -NH₂), 3.65 (t, J = 4.8 Hz, 4H, morpholine-H), 3.55 (t, J = 4.8 Hz, 4H, morpholine-H).

• ¹³C NMR (100 MHz, DMSO-d₆): δ ~ 158.0, 145.0, 138.0, 135.0, 66.0, 44.5.

• Mass Spectrometry (ESI+): m/z calculated for C₈H₁₂N₄O [M+H]⁺: 181.1084; found: 181.1086.

Conclusion

The described two-step protocol provides a reliable and scalable method for the synthesis of 2-(Morpholin-4-yl)pyrimidin-5-amine. The procedure relies on well-established chemical transformations, starting from commercially available reagents. By following the detailed steps for reaction execution, workup, and purification, researchers can consistently obtain high-purity material suitable for applications in pharmaceutical research and development.

References

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• ResearchGate. (2013). How to do a reduction of 4,6 dichloro-5-nitro pyrimidine to 4,6 dichloro-5-amino pyrimidine?[Link]

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• ResearchGate. General reaction mechanism for a SNAr between 2-chloro-5-nitro pyrimidine with a hypothetical protonated nucleophile.[Link]

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Application Notes and Protocols for the Purification of 2-(Morpholin-4-yl)pyrimidin-5-amine

Abstract

This document provides a comprehensive guide to the purification of 2-(Morpholin-4-yl)pyrimidin-5-amine, a key heterocyclic building block in medicinal chemistry and materials science. Achieving high purity of this compound is paramount for the integrity and success of downstream applications, including synthesis of active pharmaceutical ingredients (APIs) and advanced materials. This guide details multiple purification strategies, including recrystallization, flash column chromatography, and acid-base extraction. Each protocol is presented with an in-depth explanation of the underlying chemical principles, step-by-step instructions, and troubleshooting advice to empower researchers in obtaining highly pure material.

Compound Profile and Pre-Purification Analysis

A thorough understanding of the physicochemical properties of 2-(Morpholin-4-yl)pyrimidin-5-amine is the foundation for selecting an appropriate purification strategy. The presence of a basic pyrimidine ring and an amino group, combined with the polar morpholine moiety, dictates its behavior in different solvent and pH environments.

Property	Value	Source
Molecular Formula	C₈H₁₂N₄O	[1]
Molecular Weight	180.21 g/mol	[1]
Appearance	Typically an off-white to yellow solid	General Knowledge
pKa (predicted)	~4.5 (for the pyrimidine ring nitrogen)	Estimated based on similar aminopyrimidines[2]
Solubility	Soluble in polar organic solvents (e.g., Methanol, DMSO, Chloroform), sparingly soluble in water and non-polar solvents.[3][4]

Initial Purity Assessment: Before embarking on any purification protocol, it is crucial to assess the purity of the crude material. This initial analysis provides insights into the nature and number of impurities, which informs the selection of the most effective purification method. Recommended analytical techniques include:

• Thin-Layer Chromatography (TLC): A rapid and inexpensive method to visualize the number of components in the crude mixture.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the sample and can reveal the presence of closely related impurities.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the structure of the desired compound and can identify and quantify impurities if their structures are known.

Selecting the Optimal Purification Strategy

The choice of purification method depends on several factors, including the nature of the impurities (polar vs. non-polar), the scale of the purification, and the desired final purity. The following decision tree provides a general framework for selecting the most suitable technique.

Caption: Decision tree for selecting a purification method.

Detailed Purification Protocols

Protocol 1: Recrystallization

Recrystallization is an effective technique for purifying solid compounds that are the major component of a crude mixture, provided that impurities have different solubility profiles. The principle relies on dissolving the impure solid in a hot solvent and then allowing the solution to cool slowly, promoting the formation of pure crystals of the desired compound while impurities remain in the solution (mother liquor).[6]

Step-by-Step Methodology:

• Solvent Selection: The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point. Test small batches of the crude material with various solvents. Good starting points for this compound include ethanol, isopropanol, or ethyl acetate/hexane mixtures.[7]

• Dissolution: In an Erlenmeyer flask, add the crude solid and a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the solid completely dissolves. Add the solvent dropwise to ensure a saturated solution is formed.

• Decolorization (Optional): If the solution is highly colored, it may indicate the presence of colored impurities. Add a small amount of activated charcoal to the hot solution and continue heating for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed flask to remove the charcoal. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For maximum yield, the flask can then be placed in an ice bath.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent. Dry the purified crystals under vacuum to remove any residual solvent.

Troubleshooting:

• Oiling out: If the compound separates as an oil instead of crystals, try using a larger volume of solvent or a different solvent system.

• No crystal formation: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod or adding a seed crystal.

Protocol 2: Flash Column Chromatography

Flash column chromatography is a highly versatile technique for separating compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase. It is particularly useful for separating complex mixtures or when recrystallization is ineffective.[8]

Principle: Due to the basic nature of 2-(Morpholin-4-yl)pyrimidin-5-amine, standard silica gel (which is acidic) can cause peak tailing and poor separation.[9] To mitigate this, a small amount of a basic modifier, such as triethylamine (TEA) or ammonia, is often added to the mobile phase. Alternatively, using a different stationary phase like basic alumina can be effective.[10]

Step-by-Step Methodology:

• Stationary Phase Selection: Standard silica gel (60 Å, 40-63 µm) is a common choice. If significant tailing is observed, consider using amine-functionalized silica or basic alumina.[9]

• Mobile Phase Optimization:

  • Use TLC to determine an appropriate solvent system. A good starting point is a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol).

  • For this compound, a gradient of methanol in dichloromethane (DCM) or ethyl acetate is often effective.

  • Add 0.5-1% triethylamine to the mobile phase to improve peak shape.[9]

  • Aim for an Rf value of 0.2-0.3 for the target compound on TLC.

Solvent System Example	Ratio (v/v)	Additive
Dichloromethane : Methanol	98:2 to 90:10	1% Triethylamine
Ethyl Acetate : Hexane	50:50 to 100:0	1% Triethylamine

• Column Packing: Pack the column with the chosen stationary phase as a slurry in the initial mobile phase.

• Sample Loading: Dissolve the crude material in a minimal amount of the mobile phase or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel. After evaporating the solvent, the dry powder is loaded onto the top of the packed column.

• Elution and Fraction Collection: Run the mobile phase through the column under positive pressure. Collect fractions and monitor the elution of the compound using TLC or HPLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Caption: Workflow for Flash Column Chromatography.

Protocol 3: Acid-Base Extraction

This technique leverages the basicity of the amino and pyrimidine groups to separate the target compound from neutral or acidic impurities.[11] By treating an organic solution of the crude material with an aqueous acid, the basic 2-(Morpholin-4-yl)pyrimidin-5-amine is protonated, forming a salt that is soluble in the aqueous layer. Neutral impurities remain in the organic layer, which can then be separated.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude material in an immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate.

• Acidic Wash: Transfer the solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1 M HCl). Shake the funnel vigorously, venting frequently.

• Layer Separation: Allow the layers to separate. The protonated product will be in the aqueous layer. Drain the organic layer, which contains neutral impurities.

• Basification: To the aqueous layer in the separatory funnel, add a base (e.g., 1 M NaOH or saturated NaHCO₃ solution) dropwise until the solution is basic (pH > 9). This deprotonates the product, making it insoluble in water.

• Re-extraction: Extract the deprotonated product back into an organic solvent (e.g., DCM or ethyl acetate) by adding the solvent to the funnel and shaking. Repeat this extraction 2-3 times.

• Drying and Evaporation: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified product.

Post-Purification Analysis and Quality Control

After purification, it is essential to verify the purity and confirm the identity of 2-(Morpholin-4-yl)pyrimidin-5-amine.

• Purity Assessment:

  • HPLC: A single, sharp peak should be observed. Purity is typically reported as a percentage of the total peak area.

  • TLC: A single spot should be observed in multiple solvent systems.

• Identity Confirmation:

  • NMR (¹H and ¹³C): The spectra should match the known structure of the compound, with no significant impurity peaks.

  • Mass Spectrometry (MS): The observed molecular ion peak should correspond to the calculated exact mass of the compound.

References

• BenchChem. (n.d.). Technical Support Center: Purification of Polar Aminopyrimidine Compounds.
• BenchChem. (n.d.). Application Notes and Protocols for the Crystallization of High-Purity 2-(Oxan-2-yl)morpholine.

• Smith, N. (2020, April 20). Purification and biological-testing of a novel synthesis method of 2-Aminopyrimidines. YouTube. Retrieved from [Link]

• Lee, Y. C., & Lee, C. K. (1991). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 195(2), 290-295.

• PubChem. (n.d.). 5-(2-Morpholinopyrimidin-4-yl)pyrimidin-2-amine. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Google Patents. (n.d.). CN1296945A - Process for preparing aminopyrimidine sulfate by reducing pyrimidine derivative containing nitroso.

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis and Characterization of Some New Morpholine Derivatives. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). CN102952083A - Preparation method of 2-amino pyrimidine.

• Al-Ghorbani, M., et al. (2016). Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus. PubMed Central. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4-morpholin-4-yl-pyrimidine. Retrieved from [Link]

• El-Sharkawy, M. A., et al. (2023). Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. ACS Omega. Retrieved from [Link]

• METTLER TOLEDO. (2018, November 12). 4 Recrystallization Methods for Increased Yield. YouTube. Retrieved from [Link]

• Wójciak, K. M., et al. (2022). Determination of Polar Heterocyclic Aromatic Amines in Meat Thermally Treated in a Roasting Bag with Dried Fruits. MDPI. Retrieved from [Link]

• PubChem. (n.d.). Pyrimidin-5-amine. Retrieved from [Link]

• Sonawane, R. P. (2013). Green synthesis of pyrimidine derivative. ResearchGate. Retrieved from [Link]

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Application and Protocol Guide for the Spectroscopic Characterization of 2-(Morpholin-4-yl)pyrimidin-5-amine

Introduction: 2-(Morpholin-4-yl)pyrimidin-5-amine is a heterocyclic compound of interest in medicinal chemistry and drug development due to its substituted pyrimidine core. The pyrimidine scaffold is a key structural motif in a variety of biologically active molecules. Accurate structural elucidation and purity assessment are critical for advancing research and development involving this and related compounds. This document provides a comprehensive guide to the characterization of 2-(Morpholin-4-yl)pyrimidin-5-amine using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), offering detailed protocols and data interpretation insights for researchers.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural determination of organic molecules in solution. For 2-(Morpholin-4-yl)pyrimidin-5-amine, ¹H and ¹³C NMR are fundamental for mapping the carbon-hydrogen framework.

Predicted ¹H and ¹³C NMR Spectral Data

While direct experimental spectra for 2-(Morpholin-4-yl)pyrimidin-5-amine are not widely published, we can predict the chemical shifts based on the analysis of similar heterocyclic and morpholine-containing compounds.[1][2][3][4][5][6] The expected spectral data provides a benchmark for researchers synthesizing or analyzing this molecule.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-(Morpholin-4-yl)pyrimidin-5-amine

Atom/Group	Predicted ¹H Chemical Shift (δ, ppm)	Predicted ¹³C Chemical Shift (δ, ppm)	Rationale for Prediction
Pyrimidine H-4/H-6	~8.0-8.5 (singlet, 2H)	~155-160	The deshielding effect of the two nitrogen atoms in the pyrimidine ring will shift these protons significantly downfield.[3][6]
Pyrimidine C-2	N/A	~160-165	This carbon is directly attached to three nitrogen atoms (two from the pyrimidine ring and one from the morpholine), leading to a significant downfield shift.
Pyrimidine C-4/C-6	See H-4/H-6	~155-160	Similar to the attached protons, these carbons are deshielded by the ring nitrogens.
Pyrimidine C-5	N/A	~110-120	The amino group at this position will have a shielding effect, shifting this carbon upfield relative to the other pyrimidine carbons.
Morpholine -CH₂-N-	~3.6-3.8 (triplet, 4H)	~45-50	These protons are adjacent to the nitrogen atom of the morpholine ring.
Morpholine -CH₂-O-	~3.7-3.9 (triplet, 4H)	~65-70	These protons are adjacent to the oxygen atom, which is more electronegative than nitrogen, causing a slightly further downfield shift.[7]
Amino -NH₂	~4.5-5.5 (broad singlet, 2H)	N/A	The chemical shift of amine protons is highly variable and depends on solvent, concentration, and temperature.

Note: Predicted shifts are based on general principles of NMR spectroscopy and data from analogous structures. Actual experimental values may vary.

Protocol for ¹H and ¹³C NMR Data Acquisition

This protocol outlines the standard procedure for acquiring high-quality NMR spectra for small molecules like 2-(Morpholin-4-yl)pyrimidin-5-amine.[8][9][10][11]

Workflow for NMR Data Acquisition

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Detailed Steps:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 2-(Morpholin-4-yl)pyrimidin-5-amine and dissolve it in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial. The choice of solvent is crucial and should be based on the solubility of the compound and its non-interference with the signals of interest.[12]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

  • Transfer the solution to a 5 mm NMR tube. The sample height should be sufficient to be within the detection region of the NMR probe.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to achieve optimal homogeneity, which is critical for obtaining sharp, well-resolved peaks.

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans is usually required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply Fourier transformation to the raw free induction decay (FID) data to obtain the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS signal to 0 ppm.

  • For the ¹H NMR spectrum, integrate the area under each peak to determine the relative number of protons.

Part 2: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as structural details through fragmentation analysis. Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like 2-(Morpholin-4-yl)pyrimidin-5-amine.[13][14][15][16]

Predicted Mass Spectrum and Fragmentation

The expected molecular weight of 2-(Morpholin-4-yl)pyrimidin-5-amine (C₉H₁₄N₄O) is approximately 194.12 g/mol . In positive ion mode ESI-MS, the protonated molecule [M+H]⁺ would be observed at m/z 195.13.

Table 2: Predicted ESI-MS Data for 2-(Morpholin-4-yl)pyrimidin-5-amine

Ion	Predicted m/z	Description
[M+H]⁺	195.13	Protonated molecular ion
[M+Na]⁺	217.11	Sodium adduct

Fragmentation Analysis: Tandem mass spectrometry (MS/MS) of the [M+H]⁺ ion can provide valuable structural information. The morpholine and pyrimidine rings are likely sites for fragmentation.[17][18][19][20][21][22]

Caption: Workflow for ESI-MS sample preparation, data acquisition, and analysis.

Detailed Steps:

• Sample Preparation:

  • Prepare a stock solution of the compound in a high-purity solvent such as methanol or acetonitrile.

  • Dilute the stock solution to a final concentration of approximately 1-10 µg/mL. The addition of a small amount of formic acid (0.1%) can aid in protonation for positive ion mode analysis.

  • Ensure the final solution is free of any particulate matter by filtering if necessary.

• Instrument Setup and Data Acquisition:

  • Introduce the sample into the ESI source via direct infusion using a syringe pump or through a liquid chromatography (LC) system.

  • Optimize the ESI source parameters, including capillary voltage, nebulizing gas pressure, and drying gas temperature and flow rate, to maximize the signal of the ion of interest.

  • Acquire a full scan mass spectrum over an appropriate m/z range to detect the protonated molecule and any potential adducts.

  • For structural confirmation, perform a product ion scan (MS/MS) on the isolated [M+H]⁺ ion.

• Data Analysis:

  • Identify the peak corresponding to the [M+H]⁺ ion and confirm that its m/z value is consistent with the calculated molecular weight.

  • Analyze the fragmentation pattern obtained from the MS/MS spectrum and correlate the observed fragment ions with the proposed structure of the molecule.

Conclusion

The combined application of NMR and mass spectrometry provides a robust and comprehensive approach for the structural characterization and purity assessment of 2-(Morpholin-4-yl)pyrimidin-5-amine. The protocols and predicted data presented in this guide serve as a valuable resource for researchers working with this compound, ensuring data integrity and facilitating the advancement of their scientific endeavors.

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Application Notes: A Framework for Evaluating 2-(Morpholin-4-yl)pyrimidin-5-amine and its Analogs in Kinase Assays

Abstract

This document provides a comprehensive experimental framework for researchers, scientists, and drug development professionals aiming to characterize the inhibitory potential of novel chemical entities, such as those based on the 2-(morpholin-4-yl)pyrimidine scaffold, against protein and lipid kinases. Recognizing that 2-(morpholin-4-yl)pyrimidin-5-amine represents a core structural motif found in numerous potent kinase inhibitors, this guide establishes a detailed protocol using a well-characterized target, Phosphoinositide 3-kinase alpha (PI3Kα), as a representative example. We employ a robust, luminescence-based biochemical assay (ADP-Glo™) to determine inhibitor potency (IC₅₀). The protocols herein are designed to be adaptable for screening various compounds against a panel of kinases, with a focus on ensuring data integrity, reproducibility, and scientific rigor.

Introduction: The Prominence of the Morpholinopyrimidine Scaffold in Kinase Inhibition

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs. When coupled with a morpholine moiety, it creates a pharmacophore that has demonstrated remarkable efficacy and selectivity against various members of the human kinome.[1] The morpholine oxygen frequently acts as a crucial hydrogen bond acceptor within the ATP-binding pocket of kinases, a feature observed in inhibitors of the PI3K/Akt/mTOR signaling pathway.[1][2] This pathway is frequently dysregulated in human cancers, making its components, particularly the PI3Kα isoform, high-value targets for therapeutic intervention.[3][4]

Given the prevalence of this scaffold, a robust and reproducible method for evaluating new analogs is essential. This guide uses Pictilisib (GDC-0941) , a potent, ATP-competitive pan-class I PI3K inhibitor featuring a morpholino-thieno[3,2-d]pyrimidine core, as an exemplary compound to illustrate the experimental protocol.[5][6] GDC-0941 exhibits a potent IC₅₀ value of approximately 3 nM against PI3Kα, making it an excellent positive control for assay validation.[5][6]

Core Principle of the Kinase Assay

The protocol detailed in this document utilizes the ADP-Glo™ Kinase Assay, a luminescent, homogeneous assay that quantifies the amount of adenosine diphosphate (ADP) produced during a kinase reaction. The assay is performed in two steps:

• Kinase Reaction: The kinase (e.g., PI3Kα) phosphorylates its substrate using ATP, generating ADP. The test inhibitor's presence will reduce the rate of this reaction.

• ADP Detection: After the kinase reaction, remaining ATP is depleted. Subsequently, a detection reagent converts the generated ADP back into ATP, which is then used by a luciferase to produce light. The luminescent signal is directly proportional to the amount of ADP formed and thus, to the kinase activity.

This "signal-increase" format is robust and less prone to interference from colored or fluorescent compounds compared to other methods.[7]

Caption: Workflow of the ADP-Glo™ Kinase Assay.

Materials and Reagents

Key Components

Component	Recommended Supplier	Catalog No. (Example)
Recombinant Human PI3Kα (p110α/p85α)	BPS Bioscience	79781
ADP-Glo™ Kinase Assay	Promega	V9101
PI3K Lipid Substrate (e.g., PIP2)	Echelon Biosciences	P-4508
ATP, 10 mM Solution	Cell Signaling Technology	9804
Pictilisib (GDC-0941)	Selleck Chemicals	S1065
Anhydrous Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	D2650
384-well, low-volume, solid white plates	Corning	3572

Buffer Preparation

Rationale: The kinase reaction buffer is meticulously formulated to ensure optimal enzyme activity and stability.

• HEPES/Tris-HCl: A buffering agent to maintain a stable pH (typically 7.5), critical for enzymatic function.

• MgCl₂: Provides the essential Mg²⁺ cofactor required by virtually all kinases for ATP coordination.

• BSA: Bovine Serum Albumin is a carrier protein that prevents the enzyme from sticking to plasticware and stabilizes its activity at low concentrations.

• DTT: A reducing agent that prevents oxidation of critical cysteine residues in the kinase.

1X Kinase Assay Buffer Recipe:

• 50 mM HEPES (pH 7.5)

• 50 mM NaCl

• 3 mM MgCl₂

• 0.025 mg/mL BSA

• 2 mM DTT (add fresh before use)

Experimental Protocol: IC₅₀ Determination

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound.

Compound Handling and Serial Dilution

Causality: Most kinase inhibitors, including GDC-0941, exhibit poor aqueous solubility.[8] Therefore, a high-concentration stock solution must be prepared in an organic solvent, typically DMSO. Subsequent dilutions are performed in DMSO before the final dilution into the aqueous assay buffer to prevent precipitation. The final DMSO concentration in the assay should be kept low (≤0.5%) to avoid impacting enzyme activity.[9]

• Stock Solution: Prepare a 10 mM stock solution of the test compound and GDC-0941 (positive control) in 100% anhydrous DMSO.

• Serial Dilution Plate: In a 96-well plate, perform a serial dilution of the 10 mM stock in 100% DMSO. A common scheme is a 1:3 dilution series across 10 points, leaving two columns for 100% activity (DMSO only) and 0% activity (no enzyme) controls. This creates a dilution series that, when added to the assay, will cover a broad concentration range (e.g., 10 µM to 0.5 nM).

Caption: Serial dilution workflow for test compounds.

Assay Procedure (384-well format)

Self-Validation: The inclusion of appropriate controls is non-negotiable for a self-validating system.

• Positive Control (100% Activity): Contains enzyme and DMSO vehicle but no inhibitor. This defines the maximum signal window.

• Negative Control (0% Activity): Contains all components except the kinase enzyme. This defines the background signal.

• Reference Inhibitor: GDC-0941 is used to confirm the assay is sensitive to known inhibitors and is performing as expected.

Step-by-Step Method:

• Prepare Reagents: Thaw all reagents (enzyme, substrate, ATP, buffers) on ice. Prepare the 1X Kinase Assay Buffer and add fresh DTT.

• Add Compound: Add 1 µL of the DMSO serial dilutions (from step 4.1) to the wells of a 384-well white assay plate. Also add 1 µL of 100% DMSO to the "100% Activity" control wells.

• Prepare Enzyme/Substrate Mix: Prepare a master mix containing PI3Kα enzyme and lipid substrate in 1X Kinase Assay Buffer. The final concentration of enzyme should be determined empirically, aiming for ~10-20% ATP consumption in the linear range of the reaction.

• Initiate Kinase Reaction: Add 10 µL of the Enzyme/Substrate mix to each well. Add 10 µL of a mix containing only substrate (no enzyme) to the "0% Activity" wells.

• Add ATP: To start the reaction, add 10 µL of ATP solution (prepared in 1X Kinase Assay Buffer). The final ATP concentration should ideally be at or near the Michaelis constant (Km) for the enzyme, but this can be optimized. A common starting point is 10-25 µM.

• Incubation: Gently mix the plate and incubate at room temperature for 60 minutes. The optimal time should be determined during assay development to ensure the reaction remains in the linear phase.

• Stop Reaction & Deplete ATP: Add 20 µL of ADP-Glo™ Reagent to each well. Mix and incubate for 40 minutes at room temperature.

• Develop Signal: Add 40 µL of Kinase Detection Reagent to each well. Mix and incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.

• Read Plate: Measure luminescence using a plate reader.

Step	Reagent	Volume (µL)	Purpose
1	Compound (in DMSO)	1	Introduce inhibitor
2	Enzyme/Substrate Mix	10	Provide enzyme and substrate
3	ATP Solution	10	Start kinase reaction
Incubate @ RT (60 min)	Allow reaction to proceed
4	ADP-Glo™ Reagent	20	Stop reaction, deplete ATP
Incubate @ RT (40 min)
5	Kinase Detection Reagent	40	Convert ADP to ATP, generate light
Incubate @ RT (30 min)	Stabilize signal
6	Read Luminescence	-	Quantify kinase activity

Data Analysis and Quality Control

Calculating Percent Inhibition

The raw luminescence data (Relative Light Units, RLU) is first normalized to percent inhibition using the control wells:

% Inhibition = 100 * (1 - (RLU_compound - RLU_no_enzyme) / (RLU_DMSO - RLU_no_enzyme))

IC₅₀ Curve Fitting

Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Fit the data using a non-linear regression model (four-parameter variable slope) to determine the IC₅₀ value.

Assay Quality Control: The Z'-Factor

The Z'-factor is a statistical parameter used to evaluate the quality of a high-throughput screening assay.[10] It measures the separation between the high (100% activity) and low (0% activity) signal windows, accounting for data variation.

Z' = 1 - (3 * (SD_high + SD_low)) / |Mean_high - Mean_low|

• SD_high / Mean_high: Standard deviation and mean of the 100% activity (DMSO) controls.

• SD_low / Mean_low: Standard deviation and mean of the 0% activity (no enzyme) controls.

An assay is considered robust and suitable for screening when the Z'-factor is ≥ 0.5 .[10] This calculation should be performed during assay validation to ensure reliability.

Conclusion

This application note provides a validated, step-by-step protocol for assessing the inhibitory activity of compounds based on the 2-(morpholin-4-yl)pyrimidine scaffold against the clinically relevant PI3Kα kinase. By explaining the causality behind experimental choices, incorporating essential controls for a self-validating system, and detailing robust data analysis methods, this guide equips researchers to generate high-quality, reproducible data. The principles and methodologies described here can be readily adapted to screen other inhibitors or target kinases, serving as a foundational tool in the early stages of drug discovery.

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• Identification and structure-activity relationship of 2-morpholino 6-(3-hydroxyphenyl) pyrimidines, a class of potent and selective PI3 kinase inhibitors . Bioorganic & Medicinal Chemistry Letters. [Link]

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• Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors . Frontiers in Chemistry. [Link]

• Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors . ResearchGate. [Link]

• GDC-0941 | CAS:957054-30-7 | PI3K inhibitor,potent and selective . BioCrick. [Link]

• Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study . Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors . PubMed Central. [Link]

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• The PI3K inhibitor GDC-0941 displays promising in vitro and in vivo efficacy for targeted medulloblastoma therapy . PubMed Central. [Link]

• Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors . Bioorganic & Medicinal Chemistry. [Link]

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• Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors . Molecules. [Link]

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Application Note &amp; Protocols: A Multi-Assay Framework for Characterizing 2-(Morpholin-4-yl)pyrimidin-5-amine

Abstract

The pyrimidine scaffold, particularly when functionalized with a morpholine moiety, is a privileged structure in medicinal chemistry, frequently associated with the inhibition of protein kinases. This document provides a comprehensive, multi-tiered strategy for the cellular characterization of 2-(Morpholin-4-yl)pyrimidin-5-amine, a representative compound of this class. We move beyond simplistic protocols to present an integrated framework designed to robustly define its biological activity. This guide details a logical progression of assays, beginning with foundational assessments of cell viability, proceeding to specific pathway deconvolution—with a focus on the PI3K/Akt/mTOR signaling axis—confirming direct target engagement within the cell, and concluding with the analysis of downstream phenotypic outcomes such as apoptosis. Each protocol is presented with detailed, step-by-step instructions and expert commentary on the scientific rationale behind critical steps, ensuring both reproducibility and a deep understanding of the experimental system.

Foundational Analysis: Determining On-Target Potency vs. Off-Target Toxicity

Expertise & Experience: Before investigating a specific mechanism of action, it is imperative to establish the compound's fundamental effect on cell health. The initial goal is to determine the concentration range over which 2-(Morpholin-4-yl)pyrimidin-5-amine exerts a biological effect and to differentiate between cytostatic (inhibition of proliferation) and cytotoxic (cell killing) activity. We employ highly sensitive, luminescence-based assays that provide a robust and high-throughput-compatible starting point.

Principle of Viability Assessment

Cell viability assays measure the number of living, metabolically active cells. The CellTiter-Glo® Luminescent Cell Viability Assay quantifies Adenosine Triphosphate (ATP), a universal marker of metabolic activity that disappears rapidly upon cell death.[1] A decrease in the ATP-driven luminescent signal is directly proportional to the reduction in viable cells in the culture, providing a precise measure of the compound's effect on cell proliferation or its cytotoxicity.

Protocol 1.1: Cell Viability Assessment using ATP Quantification

Objective: To determine the IC50 (half-maximal inhibitory concentration) of 2-(Morpholin-4-yl)pyrimidin-5-amine.

Materials:

• Cancer cell line of interest (e.g., PC-3, MCF-7, A549, selected based on known dysregulation of the PI3K pathway)

• Complete culture medium (e.g., RPMI-1640 + 10% FBS + 1% Pen/Strep)

• 2-(Morpholin-4-yl)pyrimidin-5-amine (solubilized in DMSO, 10 mM stock)

• White, opaque-walled 96-well microplates (for luminescence)

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• Luminometer plate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000 cells in 90 µL of complete medium per well into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 2-(Morpholin-4-yl)pyrimidin-5-amine in complete medium, starting from a top concentration of 100 µM. Remember to prepare a vehicle control (DMSO) at a concentration matching the highest compound concentration.

• Cell Treatment: Add 10 µL of the compound dilutions or vehicle control to the respective wells. This brings the final volume to 100 µL.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂. This duration is typically sufficient to observe effects on cell proliferation.

• Assay Execution:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.[2] This ensures optimal enzyme activity and consistent results across the plate.

  • Add 100 µL of CellTiter-Glo® reagent to each well.[2]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read luminescence using a plate reader.

• Data Analysis:

  • Subtract background luminescence (wells with medium only).

  • Normalize the data by setting the vehicle control as 100% viability and background as 0%.

  • Plot the normalized data against the log of the compound concentration and fit a four-parameter logistic curve to determine the IC50 value.

Mechanism of Action: Deconvoluting the PI3K/Akt/mTOR Signaling Pathway

Authoritative Grounding: The morpholino-pyrimidine core is a well-established pharmacophore for inhibitors of the PI3K/Akt/mTOR pathway.[3] This pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers.[4][5] Therefore, a primary hypothesis is that 2-(Morpholin-4-yl)pyrimidin-5-amine inhibits one or more kinases within this cascade. We will validate this by measuring the phosphorylation status of key downstream effectors.

Workflow for PI3K/Akt/mTOR Pathway Interrogation

Protocol 2.1: Western Blotting for Phospho-Akt and Phospho-S6

Objective: To determine if 2-(Morpholin-4-yl)pyrimidin-5-amine inhibits the PI3K/Akt/mTOR pathway by measuring the phosphorylation of Akt (Ser473) and Ribosomal Protein S6 (Ser235/236).

Expert Commentary: Western blotting is a semi-quantitative technique that provides robust, visual evidence of changes in protein phosphorylation.[6] A decrease in the ratio of phosphorylated protein to total protein serves as a strong biomarker for the inhibitory activity of the compound.[5] We probe for p-Akt (a direct downstream target of PI3K and mTORC2) and p-S6 (a downstream target of mTORC1) to assess the compound's effect on different branches of the pathway.[5][7]

Materials:

• PC-3 cells (or other relevant cell line)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• Laemmli sample buffer

• Primary antibodies: anti-phospho-Akt (Ser473), anti-total Akt, anti-phospho-S6 (Ser235/236), anti-total S6, anti-GAPDH (loading control)

• HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP)

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Seed PC-3 cells in 6-well plates. Once they reach 70-80% confluency, treat them with 2-(Morpholin-4-yl)pyrimidin-5-amine at various concentrations (e.g., 0.1x, 1x, and 10x the IC50 value) for 2-4 hours. Include a vehicle control.

• Lysis: Wash cells twice with ice-cold PBS. Add 100 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.[6]

• Protein Extraction: Incubate the lysate on ice for 30 minutes, vortexing periodically. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.[5]

• Quantification & Normalization: Determine the protein concentration using a BCA assay. Normalize all samples to the same concentration (e.g., 1 mg/mL) with RIPA buffer.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE & Transfer: Load samples onto a 10% SDS-polyacrylamide gel and run electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibody (e.g., anti-p-Akt, diluted 1:1000 in 5% BSA/TBST) overnight at 4°C.[8]

  • Wash the membrane 3 times with TBST.

  • Incubate with HRP-conjugated secondary antibody (1:2000 in 5% milk/TBST) for 1 hour at room temperature.[8]

  • Wash 3 times with TBST.

• Detection: Apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Stripping & Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed for total Akt, total S6, and finally GAPDH.

• Analysis: Quantify band intensities using densitometry software (e.g., ImageJ). Calculate the ratio of phospho-protein to total protein for each target.

Parameter	Recommended Condition	Rationale
Cell Line	PC-3 (Prostate Cancer)	High basal PI3K pathway activity due to PTEN loss.
Treatment Time	2-4 hours	Sufficient to observe changes in phosphorylation without secondary effects.
Lysis Buffer	RIPA with inhibitors	Ensures protein solubilization and preserves phosphorylation states.[6]
Blocking Agent	5% BSA for phospho-Abs	BSA is preferred over milk for phospho-antibodies to reduce background.
Primary Targets	p-Akt (S473), p-S6 (S235/6)	Key nodes representing PI3K/mTORC2 and mTORC1 activity, respectively.[5]

Target Validation: Direct Measurement of Intracellular Target Engagement

Trustworthiness: While pathway analysis provides strong evidence of a compound's mechanism, it does not prove direct binding to a specific kinase. Off-target effects can lead to similar downstream signaling changes. Therefore, a self-validating system requires a direct measure of target engagement. The Bioluminescent Thermal Shift Assay (BiTSA or NaLTSA) is a powerful method to confirm that 2-(Morpholin-4-yl)pyrimidin-5-amine physically interacts with and stabilizes its target protein inside the cell.[9][10]

Principle of the Bioluminescent Thermal Shift Assay (BiTSA)

This assay is based on the principle that ligand binding increases the thermal stability of a target protein.[11] The target kinase (e.g., PI3Kα or Akt1) is genetically fused to a highly thermostable luciferase (e.g., NanoLuc®).[10] When cells expressing this fusion protein are heated, the target protein denatures and aggregates, causing a loss of the associated luciferase signal. If the compound binds to the target kinase, it stabilizes the protein, resulting in denaturation at a higher temperature. This "thermal shift" is a direct and quantitative measure of target engagement.[12]

Simplified BiTSA Principle

Protocol 3.1: Measuring Target Engagement with BiTSA

Objective: To confirm that 2-(Morpholin-4-yl)pyrimidin-5-amine binds to a specific kinase (e.g., Akt1) in a cellular environment.

Materials:

• HEK293T cells transiently or stably expressing the target-NanoLuc® fusion protein (e.g., Akt1-NLuc)

• Opti-MEM™ I Reduced Serum Medium

• Compound and vehicle control

• Nano-Glo® Luciferase Assay Reagent

• PCR thermocycler with a gradient function

• White 96-well or 384-well plates

Procedure:

• Cell Preparation: Culture HEK293T cells expressing the Akt1-NLuc fusion. Harvest and resuspend cells in Opti-MEM™ at a density of 2 x 10⁵ cells/mL.

• Compound Treatment: Dispense 25 µL of the cell suspension into each well of a 96-well plate. Add the compound at various concentrations (or vehicle) and incubate for 1 hour at 37°C, 5% CO₂ to allow for target binding.

• Thermal Challenge:

  • Seal the plate and place it in a thermocycler.

  • Apply a temperature gradient for 3 minutes (e.g., from 42°C to 60°C).

  • Follow with a 3-minute incubation at 25°C to cool the plate.

• Lysis and Signal Detection:

  • Add an equal volume of Nano-Glo® reagent to each well.

  • Incubate for 10 minutes at room temperature.

  • Read luminescence.

• Data Analysis:

  • For each compound concentration, plot luminescence against temperature.

  • Fit the data to a sigmoidal curve to determine the melting temperature (Tm), which is the temperature at which 50% of the protein is denatured.

  • The change in melting temperature (ΔTm) in the presence of the compound is a direct measure of target stabilization and engagement.

Phenotypic Consequence: Quantifying Apoptosis

Expertise & Experience: Effective inhibition of a pro-survival pathway like PI3K/Akt should ultimately lead to a desired cellular outcome, such as the induction of programmed cell death, or apoptosis. Measuring apoptosis provides the crucial link between target engagement, pathway modulation, and the desired anti-cancer phenotype.

Protocol 4.1: Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

Objective: To quantify the percentage of apoptotic and necrotic cells following treatment with 2-(Morpholin-4-yl)pyrimidin-5-amine.

Authoritative Grounding: In early apoptosis, the phospholipid phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (like FITC), can be used to identify these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late-stage apoptotic and necrotic cells.[13] Using these two stains together allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cell populations via flow cytometry.[14]

Materials:

• Treated cells and controls

• FITC Annexin V Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in a 6-well plate and treat with the compound (e.g., at 1x and 5x IC50) and vehicle for 24 or 48 hours. Include a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use gentle trypsinization. Combine all cells from each well into a single tube.

• Washing: Wash the cells twice with cold PBS by centrifuging at 500 x g for 5 minutes.[13]

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry: Analyze the samples on a flow cytometer within one hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Integrated Data Summary

A comprehensive characterization of 2-(Morpholin-4-yl)pyrimidin-5-amine requires integrating data from all assays. This allows for a holistic understanding of the compound's potency, mechanism, and cellular effect.

Assay Type	Parameter Measured	Example Result	Interpretation
Cell Viability	IC50 (Growth Inhibition)	1.2 µM	Potency of the compound in inhibiting cell proliferation.
Western Blot	p-Akt / Total Akt Ratio	75% reduction at 1.2 µM	Compound inhibits the PI3K/Akt signaling pathway.
BiTSA	ΔTm for Akt1-NLuc	+4.2 °C at 10 µM	Compound directly binds to and stabilizes Akt1 in cells.
Apoptosis Assay	% Annexin V Positive Cells	45% at 2.4 µM (2x IC50)	Pathway inhibition leads to induction of apoptosis.

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• Profacgen. Cell-based Kinase Assays. Profacgen. [Link]

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• Robers, M. B., et al. (2018). Homogeneous Assay for Target Engagement Utilizing Bioluminescent Thermal Shift. ACS Medicinal Chemistry Letters. [Link]

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Topic: Screening of 2-(Morpholin-4-yl)pyrimidin-5-amine and its Analogs as Phosphoinositide 3-Kinase (PI3K) Inhibitors

An Application Guide for Researchers

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of the 2-(morpholin-4-yl)pyrimidin-5-amine chemical scaffold in the screening and identification of novel Phosphoinositide 3-Kinase (PI3K) inhibitors. This guide details the scientific rationale, experimental workflows, and detailed protocols for both biochemical and cell-based assays.

Introduction: The PI3K Pathway and the Rationale for Targeted Inhibition

The Phosphoinositide 3-Kinase (PI3K) signaling pathway is a critical intracellular cascade that governs a vast array of fundamental cellular processes, including cell growth, proliferation, survival, metabolism, and motility.[1][2][3] The pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein-coupled receptors, which recruit and activate PI3K enzymes at the plasma membrane.[4] PI3Ks then phosphorylate phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3).[5] This accumulation of PIP3 serves as a docking site for proteins containing a pleckstrin-homology (PH) domain, most notably the serine/threonine kinase AKT.[4] Subsequent phosphorylation and activation of AKT by PDK1 and mTORC2 lead to the modulation of numerous downstream effectors that drive cell survival and proliferation.[2][4]

In many human cancers, the PI3K pathway is one of the most frequently hyperactivated signaling networks.[3][6] This aberrant activation can arise from various genetic alterations, including gain-of-function mutations in the PIK3CA gene (encoding the p110α catalytic subunit of PI3K) or loss-of-function mutations in the PTEN tumor suppressor gene, which encodes a phosphatase that antagonizes PI3K activity by dephosphorylating PIP3.[2][6] Consequently, the development of small molecule inhibitors targeting PI3K has become a major focus in oncology drug discovery.[7]

The 2-(morpholin-4-yl)pyrimidin-5-amine scaffold represents a privileged chemical structure in the design of kinase inhibitors. The morpholine moiety, in particular, is a well-established pharmacophore in numerous PI3K inhibitors.[8] Structural biology studies have revealed that the oxygen atom of the morpholine ring often forms a critical hydrogen bond with the hinge region of the PI3K kinase domain, mimicking a key interaction made by the adenine ring of ATP.[9][10] The pyrimidine core serves as a versatile and synthetically tractable scaffold for orienting the morpholine and introducing additional substituents to optimize potency, selectivity, and pharmacokinetic properties.[11][12] This application note outlines a strategic workflow for screening compounds based on this scaffold to identify and characterize novel PI3K inhibitors.

The PI3K/AKT/mTOR Signaling Pathway

The following diagram illustrates the core components and interactions within the PI3K signaling cascade, highlighting the central role of PI3K in converting PIP2 to PIP3 and activating downstream effectors.

Caption: The PI3K/AKT/mTOR signaling cascade.

Experimental Design: A Strategic Screening Workflow

A tiered screening approach is recommended to efficiently identify and validate promising inhibitor candidates from a library of 2-(morpholin-4-yl)pyrimidin-5-amine analogs. The workflow prioritizes high-throughput biochemical assays for initial hit identification, followed by more complex cell-based assays to confirm on-target activity in a physiological context.

Caption: A strategic workflow for PI3K inhibitor screening.

Detailed Protocols

The following protocols provide detailed, self-validating methodologies for the key experiments in the screening workflow.

Protocol 1: In Vitro Biochemical PI3Kα Kinase Assay (ADP-Glo™ Format)

This protocol measures the activity of PI3Kα by quantifying the amount of ADP produced during the kinase reaction.[13][14] The luminescent signal is directly proportional to kinase activity, allowing for the quantification of inhibition.

A. Principle The PI3Kα enzyme phosphorylates the lipid substrate PIP2 using ATP, generating PIP3 and ADP. The ADP-Glo™ reagent first depletes the remaining ATP, then converts the ADP produced into ATP. This newly synthesized ATP is used by a luciferase to generate a luminescent signal. Lower light output corresponds to higher PI3K inhibition.

B. Materials

• Recombinant human PI3Kα (p110α/p85α)

• PI3K lipid substrate (e.g., PIP2)

• ATP, high purity

• ADP-Glo™ Kinase Assay Kit (Promega or similar)

• PI3K Kinase Buffer: 50mM HEPES (pH 7.5), 50mM NaCl, 3mM MgCl₂, 0.025 mg/ml BSA.[13]

• Test Compounds: 10 mM stock in 100% DMSO, serially diluted for dose-response curves.

• Positive Control: Wortmannin or GDC-0941 (10 mM stock in DMSO).

• White, opaque 384-well assay plates.

C. Step-by-Step Methodology

• Compound Plating: Add 0.5 µL of test compound dilutions, positive control, or DMSO (vehicle control) to the wells of a 384-well plate.[13]

• Enzyme/Substrate Preparation: Prepare a master mix of PI3Kα enzyme and lipid substrate in PI3K Kinase Buffer. The final enzyme concentration should be pre-determined by titration to yield a robust signal (e.g., 5 ng/well).[13]

• Kinase Reaction Initiation: Add 4 µL of the enzyme/substrate mixture to each well. Pre-incubate for 10-15 minutes at room temperature to allow compounds to bind to the enzyme.

• ATP Addition: Initiate the kinase reaction by adding 0.5 µL of ATP solution (final concentration typically 25-50 µM).

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP Conversion & Detection: Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

D. Controls for a Self-Validating Assay

• No-Enzyme Control: Wells containing substrate, ATP, and buffer but no PI3K enzyme (defines background signal).

• Vehicle Control (0% Inhibition): Wells with enzyme, substrate, ATP, and DMSO (defines maximum kinase activity).

• Positive Control Inhibitor (100% Inhibition): Wells with a known potent PI3K inhibitor like Wortmannin at a high concentration (e.g., 10 µM).

E. Data Analysis

• Calculate the percentage of inhibition for each compound concentration using the formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_NoEnzyme) / (Signal_Vehicle - Signal_NoEnzyme))

• Plot % Inhibition against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which 50% of kinase activity is inhibited).

Protocol 2: Cell-Based PI3K Pathway Inhibition Assay via Western Blot

This protocol assesses a compound's ability to inhibit the PI3K pathway within a cellular environment by measuring the phosphorylation status of the downstream effector AKT.[15]

A. Principle Active PI3K signaling leads to the phosphorylation of AKT at Serine 473 (p-AKT S473). A potent PI3K inhibitor will block this pathway, leading to a quantifiable reduction in the p-AKT signal relative to total AKT protein levels.

B. Materials

• Cancer Cell Line with active PI3K signaling (e.g., MCF-7, BT474, PC-3).[16][17]

• Cell Culture Media (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and antibiotics.

• Growth Factor for stimulation (e.g., Insulin-like Growth Factor-1, IGF-1).

• RIPA Lysis Buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• Primary Antibodies: Rabbit anti-p-AKT (S473), Rabbit anti-Total AKT, Mouse anti-GAPDH (loading control).

• Secondary Antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG.

• Enhanced Chemiluminescence (ECL) Substrate.

C. Step-by-Step Methodology

• Cell Seeding: Seed cells in 6-well plates and allow them to adhere and grow to 70-80% confluency.

• Serum Starvation: Replace the growth medium with serum-free medium and incubate for 16-24 hours. This reduces basal PI3K pathway activity.

• Compound Treatment: Pre-treat the starved cells with various concentrations of the test compound or DMSO (vehicle) for 1-2 hours.

• Pathway Stimulation: Stimulate the PI3K pathway by adding a growth factor like IGF-1 (e.g., 100 ng/mL) for 15-20 minutes. Include an unstimulated control (serum-starved, no IGF-1).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with ice-cold RIPA buffer. Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibody against p-AKT (S473) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe for Total AKT and then for a loading control like GAPDH to ensure equal protein loading.

D. Controls for a Self-Validating Assay

• Unstimulated Control: Serum-starved cells without IGF-1 stimulation (shows basal p-AKT levels).

• Stimulated Vehicle Control: Serum-starved cells treated with DMSO and stimulated with IGF-1 (shows maximum pathway activation).

• Loading Control: Probing for a housekeeping protein (e.g., GAPDH) confirms equal protein loading across all lanes.

E. Data Analysis

• Perform densitometry analysis on the Western blot bands using software like ImageJ.

• Normalize the p-AKT signal to the Total AKT signal for each sample.

• Express the results as a percentage of the stimulated vehicle control.

• Plot the normalized p-AKT signal against compound concentration to determine the cellular IC₅₀.

Data Presentation and Interpretation

Data from the screening cascade should be systematically organized to facilitate structure-activity relationship (SAR) analysis and lead candidate selection.

Table 1: Example Screening Data for 2-(Morpholin-4-yl)pyrimidin-5-amine Analogs

Compound ID	R-Group Modification	PI3Kα Biochemical IC₅₀ (nM)	p-AKT Cellular IC₅₀ (nM)	PI3Kβ IC₅₀ (nM)	PI3Kδ IC₅₀ (nM)
Lead-001	-H	55	250	850	120
Analog-A	-CH₃	40	180	700	95
Analog-B	-Cl	15	90	1500	50
Analog-C	-OCH₃	120	>1000	2500	400
GDC-0941	(Reference)	5	60	350	30

Data are hypothetical and for illustrative purposes only.

Interpretation:

• A strong correlation between biochemical and cellular IC₅₀ values (e.g., Analog-B) suggests good cell permeability and on-target engagement.

• A significant drop-off in potency from the biochemical to the cellular assay (e.g., Analog-C) may indicate poor permeability or high plasma protein binding.

• Selectivity profiling across PI3K isoforms is crucial, as different isoforms have distinct physiological roles. For example, a compound highly selective for PI3Kα (like Analog-B in this hypothetical table) may be desirable for tumors with PIK3CA mutations.

Conclusion

The 2-(morpholin-4-yl)pyrimidin-5-amine scaffold serves as an excellent starting point for the discovery of novel PI3K inhibitors. The systematic workflow and detailed protocols described in this application note provide a robust framework for identifying initial hits through high-throughput biochemical screening and validating their mechanism of action in a relevant cellular context. By carefully analyzing the potency, cellular activity, and isoform selectivity, researchers can effectively advance promising candidates into the lead optimization phase of drug discovery, ultimately contributing to the development of next-generation targeted cancer therapies.

References

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Application and Protocols for Pictilisib (GDC-0941) in Cancer Cell Line Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Targeting a Central Hub of Cancer Signaling

The 2-(morpholin-4-yl)pyrimidine scaffold is a privileged structure in modern medicinal chemistry, serving as the backbone for numerous targeted therapies. One of the most prominent derivatives is Pictilisib (GDC-0941), a potent, orally bioavailable, pan-Class I phosphoinositide 3-kinase (PI3K) inhibitor.[1][2][3][4][5] The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism.[2][6][7] Its frequent dysregulation in a wide array of human cancers, driven by mutations in genes like PIK3CA or loss of the tumor suppressor PTEN, has established it as a key target for anti-cancer drug development.[2][6]

Pictilisib, with its thieno[3,2-d]pyrimidine core, represents a significant advancement in the chemical space of PI3K inhibitors.[1][2] This document serves as a comprehensive technical guide for the application of Pictilisib in cancer cell line research, providing field-proven insights into its mechanism of action and detailed protocols for its in vitro evaluation.

Mechanism of Action: Potent and Competitive Inhibition of PI3K

Pictilisib functions as an ATP-competitive inhibitor of the Class I PI3K isoforms (p110α, p110β, p110δ, and p110γ).[2][3][5] It exhibits high potency, particularly against the p110α and p110δ isoforms, with IC50 values in the low nanomolar range.[4][8][9] By binding to the ATP pocket of the PI3K catalytic subunit, Pictilisib prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3).[1][10] This blockade of PIP3 production abrogates the recruitment and activation of downstream effectors, most notably the serine/threonine kinase Akt.[1][6][10]

The subsequent inhibition of Akt phosphorylation leads to a cascade of downstream effects, including the suppression of the mammalian target of rapamycin (mTOR) pathway, which ultimately results in the inhibition of cell growth, a G1-phase cell cycle arrest, and in some cellular contexts, the induction of apoptosis.[1][2][7] The potency of Pictilisib in cellular assays is demonstrated by its ability to inhibit the phosphorylation of Akt at concentrations in the nanomolar range.[8][11]

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of Pictilisib.

Quantitative Data Summary: In Vitro Activity of Pictilisib

The following table summarizes the inhibitory activity of Pictilisib against PI3K isoforms and its anti-proliferative effects in various human cancer cell lines.

Target/Cell Line	Assay Type	IC50/GI50 (nM)	Cancer Type	Key Genetic Features	Reference
Enzymatic Activity
PI3Kα (p110α)	Kinase Assay	3	-	-	[4][8][9]
PI3Kδ (p110δ)	Kinase Assay	3	-	-	[4][8][9]
PI3Kβ (p110β)	Kinase Assay	33	-	-	[3][9]
PI3Kγ (p110γ)	Kinase Assay	75	-	-	[3][9]
Cellular Activity
U87MG	pAkt (S473) Inhibition	46	Glioblastoma	PTEN null	[8]
PC3	pAkt (S473) Inhibition	37	Prostate Cancer	PTEN null	[8]
MDA-MB-361	pAkt (S473) Inhibition	28	Breast Cancer	PIK3CA (H1047R), HER2+	[8]
U87MG	Proliferation Assay	950	Glioblastoma	PTEN null	[8]
A2780	Proliferation Assay	140	Ovarian Cancer	-	[8]
PC3	Proliferation Assay	280	Prostate Cancer	PTEN null	[8][12]
MDA-MB-361	Proliferation Assay	720	Breast Cancer	PIK3CA (H1047R), HER2+	[8]
HCT116	Proliferation Assay	1081	Colorectal Cancer	PIK3CA (H1047R)	[8]
DLD1	Proliferation Assay	1070	Colorectal Cancer	PIK3CA (E545K)	[8]
HT29	Proliferation Assay	157	Colorectal Cancer	PIK3CA (P448T)	[8]

Experimental Protocols

The following protocols provide a framework for the in vitro evaluation of Pictilisib. It is imperative to adapt these protocols to specific cell lines and experimental conditions.

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Application Note: A Comprehensive Guide to Determining the IC50 Value of 2-(Morpholin-4-yl)pyrimidin-5-amine

Abstract

This application note provides a detailed and scientifically-grounded framework for determining the half-maximal inhibitory concentration (IC50) of 2-(Morpholin-4-yl)pyrimidin-5-amine. Recognizing the compound's structural motifs—a pyrimidine core linked to a morpholine group—which are prevalent in kinase inhibitors, this guide presents protocols for both biochemical and cell-based assays tailored for such targets.[1][2] We move beyond a simple recitation of steps to explain the causality behind experimental design, ensuring that each protocol functions as a self-validating system. This document is intended for researchers, scientists, and drug development professionals seeking to robustly characterize the potency of this and similar small molecules.

Introduction: Scientific Context and Rationale

The compound 2-(Morpholin-4-yl)pyrimidin-5-amine belongs to a class of heterocyclic molecules that are of significant interest in medicinal chemistry. The pyrimidine scaffold is a well-established pharmacophore found in numerous FDA-approved drugs, particularly those targeting protein kinases.[1] Kinases utilize adenosine triphosphate (ATP) to phosphorylate substrate proteins, and the pyrimidine core can effectively mimic the adenine portion of ATP, enabling competitive binding in the kinase's active site.[3][4] The addition of a morpholine group often improves pharmacokinetic properties such as aqueous solubility and metabolic stability.

Given this structural context, a primary hypothesis is that 2-(Morpholin-4-yl)pyrimidin-5-amine functions as a kinase inhibitor. Determining its IC50—the concentration required to inhibit a biological process by 50%—is a cornerstone of its preclinical characterization.[5] A low IC50 value signifies high potency, a critical attribute for a therapeutic candidate.

This guide provides two complementary methodologies:

• A Biochemical Assay: To measure the direct inhibitory effect on a purified enzyme, providing a clean assessment of on-target potency.

• A Cell-Based Assay: To measure the compound's efficacy in a physiological context, accounting for factors like cell membrane permeability, target engagement in the native environment, and potential off-target effects.[3][6][7]

Foundational Principle: The Dose-Response Relationship

The IC50 value is derived from a dose-response curve, which plots the measured biological effect (e.g., enzyme activity or cell proliferation) as a function of inhibitor concentration. As the concentration of the inhibitor increases, the biological activity decreases, typically following a sigmoidal (S-shaped) curve. The IC50 is the concentration at the inflection point of this curve.

Figure 1: Conceptual workflow for experimental IC50 determination.

Protocol I: Biochemical IC50 Determination Against a Target Kinase

This protocol describes a homogenous, luminescence-based biochemical assay to quantify the inhibition of a purified kinase.

Scientific Rationale for Method Selection

We have selected a method that measures the depletion of ATP, a universal substrate for kinases. Assays such as the ADP-Glo™ Kinase Assay (Promega) are ideal.[4] They work in two steps: first, the kinase reaction consumes ATP, producing ADP. Second, the remaining ATP is depleted, and then the ADP is converted back to ATP, which is used by a luciferase to generate a luminescent signal. The light output is directly proportional to kinase activity. This format offers superior sensitivity and is less prone to interference from compounds that might inhibit luciferase directly, as the test compound is not present during the signal generation step.

Materials & Reagents

• Target Kinase: Purified, active recombinant protein kinase (e.g., PLK4, PI3Kα).[8][9]

• Kinase Substrate: A peptide or protein substrate specific to the kinase.

• 2-(Morpholin-4-yl)pyrimidin-5-amine: 10 mM stock in 100% DMSO.

• ATP: High purity, at a concentration near the Michaelis constant (Km) for the target kinase.

• Assay Buffer: (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• ADP-Glo™ Kinase Assay System: (Promega, Cat. No. V9101 or similar).

• Control Inhibitor: A known potent inhibitor for the target kinase (e.g., Staurosporine).

• Assay Plates: White, opaque, low-volume 384-well plates (e.g., Corning #3572).

• Plate Luminometer: Capable of measuring glow luminescence.

Step-by-Step Experimental Protocol

• Compound Plating (Dose-Response Preparation):

  • Perform a 10-point, 4-fold serial dilution of the 10 mM stock of 2-(Morpholin-4-yl)pyrimidin-5-amine in 100% DMSO.

  • Using an acoustic liquid handler or manual multichannel pipette, transfer 25 nL of each dilution into the assay plate. This will create a final assay concentration range from 10 µM down to ~3.8 pM.

  • Control Wells: Prepare wells with 25 nL of DMSO only (0% inhibition, high signal) and wells with 25 nL of the control inhibitor at a saturating concentration (100% inhibition, low signal).

• Kinase Reaction:

  • Prepare a 2X Kinase/Substrate Master Mix in assay buffer.

  • Add 2.5 µL of this master mix to each well of the assay plate.

  • Allow the enzyme and inhibitor to pre-incubate for 15 minutes at room temperature. This step is crucial to allow the compound to bind to its target before the reaction starts.[4]

• Initiation and Incubation:

  • Prepare a 2X ATP solution in assay buffer.

  • Initiate the kinase reaction by adding 2.5 µL of the 2X ATP solution to all wells. The total reaction volume is now 5 µL.

  • Seal the plate, centrifuge briefly (e.g., 1 min at 1000 rpm) to ensure contents are mixed, and incubate for 1-2 hours at room temperature. The optimal time should be determined during assay development to ensure the reaction is within the linear range.[4]

• Signal Generation and Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well. This converts ADP to ATP and provides the luciferase/luciferin for the luminescent reaction. Incubate for 30 minutes at room temperature.

  • Measure the luminescence signal on a plate luminometer.

Protocol II: Cell-Based IC50 Determination in a Proliferation Assay

This protocol measures the effect of the compound on the proliferation of a cancer cell line, providing a physiologically relevant assessment of potency.

Scientific Rationale for Method Selection

A cell viability assay is a robust method to determine a compound's overall effect on cells. The CellTiter-Glo® Luminescent Cell Viability Assay (Promega) is a homogenous assay that quantifies ATP, an indicator of metabolically active cells. The number of viable cells is directly proportional to the luminescent signal. This "add-mix-read" format is simple, rapid, and highly sensitive, making it a gold standard for assessing antiproliferative effects. Many pyrimidine derivatives have been evaluated for cytotoxicity against various cancer cell lines using such methods.[2][10][11][12]

Materials & Reagents

• Cell Line: A human cancer cell line (e.g., HCT-116 colon cancer, A549 lung cancer) known to be dependent on specific kinase signaling pathways.[2][11]

• Cell Culture Medium: Appropriate medium (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 2-(Morpholin-4-yl)pyrimidin-5-amine: 10 mM stock in 100% DMSO.

• Assay Plates: White, opaque, flat-bottom 96-well cell culture plates.

• CellTiter-Glo® Luminescent Cell Viability Assay Kit: (Promega, Cat. No. G7570 or similar).

• Humidified Incubator: Maintained at 37°C with 5% CO₂.

• Plate Luminometer.

Step-by-Step Experimental Protocol

Figure 2: Step-by-step workflow for the cell proliferation assay.

• Cell Seeding:

  • Trypsinize and count cells. Dilute the cell suspension to the desired density in culture medium.

  • Dispense 100 µL of the cell suspension into each well of the 96-well plate. The optimal seeding density should be determined empirically to ensure cells remain in the exponential growth phase for the duration of the assay.

  • Incubate the plate for 24 hours to allow cells to attach and resume growth.

• Compound Treatment:

  • Prepare a serial dilution of the compound in culture medium.

  • Add the diluted compound to the wells. Typically, this is done by adding 10 µL of a 10X concentrated compound solution to the 100 µL of medium already in the well.

  • Crucial: Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the cells (typically ≤ 0.5%). Include vehicle-only (DMSO) control wells.

• Incubation:

  • Return the plate to the incubator for 72 hours. This duration is chosen to allow for several cell doubling cycles, which is necessary to observe a significant effect on proliferation.

• Signal Detection:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Add a volume of reagent equal to the volume of culture medium in the well (e.g., 100 µL).

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate luminometer.

Data Analysis, Presentation, and Quality Control

Data Analysis

• Normalization: For each data point, calculate the percent inhibition relative to the controls: % Inhibition = 100 * (1 - (Signal_Compound - Signal_100%_Inhibition) / (Signal_0%_Inhibition - Signal_100%_Inhibition))

• Curve Fitting: Plot the % Inhibition versus the logarithm of the inhibitor concentration. Fit the data using non-linear regression to a four-parameter logistic (4PL) equation. This is the standard model for dose-response analysis.

Data Presentation

Quantitative data should be summarized in a clear, tabular format.

Table 1: Example IC50 Data for 2-(Morpholin-4-yl)pyrimidin-5-amine

Assay Type	Target / Cell Line	IC50 (µM) [95% CI]	Hill Slope	R²	Z'-Factor
Biochemical	Kinase PLK4	0.031 [0.025 - 0.039]	-1.05	0.995	0.82
Cell-Based	HCT-116	0.450 [0.380 - 0.531]	-1.12	0.991	0.76

Note: Data are hypothetical and for illustrative purposes only.

Trustworthiness: Essential Quality Control

For an assay to be considered reliable, it must meet stringent quality control standards.

• Z'-Factor: This parameter assesses the statistical effect size and quality of the assay. It is calculated from the high (0% inhibition) and low (100% inhibition) controls. An assay with a Z'-factor > 0.5 is considered excellent and suitable for screening.

• R-squared (R²): This value indicates the goodness of fit of the regression model to the data. An R² value > 0.95 is desirable.

• Data Replication: All experiments should be performed with technical replicates (multiple wells on the same plate) and biological replicates (independent experiments on different days) to ensure reproducibility.

Conclusion

This application note provides robust, validated protocols for the IC50 determination of 2-(Morpholin-4-yl)pyrimidin-5-amine. The biochemical assay offers a precise measure of direct target engagement, while the cell-based assay provides critical information on the compound's activity in a more complex biological system. The discrepancy often observed between biochemical and cellular IC50 values (as illustrated in Table 1) underscores the importance of performing both types of assays to build a comprehensive pharmacological profile. By adhering to the detailed methodologies and quality control measures outlined herein, researchers can generate high-quality, reproducible data essential for advancing drug discovery programs.

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• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. Retrieved from [Link]

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• INiTS. (2020). Cell-based test for kinase inhibitors. Retrieved from [Link]

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• Ouellette, S. B., Noel, B. M., & Parker, L. L. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLoS One, 11(9), e0161748.
• Wang, L., et al. (2015). Discovery of 2-(2-aminopyrimidin-5-yl)-4-morpholino-N-(pyridin-3-yl)quinazolin-7-amines as novel PI3K/mTOR inhibitors and anticancer agents. European Journal of Medicinal Chemistry, 95, 30-40.
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• Wang, Y., et al. (2021). Discovery of Novel 2,4-Dianilinopyrimidine Derivatives Containing 4-(Morpholinomethyl)phenyl and N-Substituted Benzamides as Potential FAK Inhibitors and Anticancer Agents. Molecules, 26(15), 4467.
• Li, J., et al. (2023). Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. RSC Medicinal Chemistry, 14(6), 1143-1154.
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• Iqbal, M. A., et al. (2023). Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. Journal of the Serbian Chemical Society, 88(6), 619-631.
• Wang, P. (2015). Synthesis of 5-(4-Morpholino-7, 8-dihydro-5H-thiopyrano[4,3-d]pyrimidin-2-yl)pyridin-2-amine.
• Wang, P., et al. (2017). Synthesis and Structure-Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. Molecules, 22(12), 2079.

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assessing the cellular uptake of 2-(Morpholin-4-yl)pyrimidin-5-amine

Application Note & Protocol Guide

Topic: A Methodological Framework for Assessing the Cellular Uptake of 2-(Morpholin-4-yl)pyrimidin-5-amine

Abstract

The transition of a promising small molecule from a biochemical hit to a viable therapeutic candidate is critically dependent on its ability to cross the cell membrane and accumulate at its site of action. 2-(Morpholin-4-yl)pyrimidin-5-amine, a heterocyclic compound featuring a pyrimidine core, represents a scaffold of significant interest in medicinal chemistry.[1][2] Understanding its cellular permeability and accumulation is paramount for interpreting in-vitro activity and guiding further drug development efforts. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to rigorously assess the cellular uptake of this compound. We present a multi-faceted approach, establishing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as the gold standard for absolute quantification and outlining complementary methods to elucidate the mechanisms of transport. Each protocol is designed with internal controls to ensure data integrity and reproducibility, reflecting a commitment to scientific trustworthiness.

Foundational Concepts: The Rationale Behind Uptake Assessment

The efficacy of any intracellularly acting drug is a direct function of its concentration at the target site. Poor cellular accumulation can lead to a frustrating disparity between high potency in biochemical assays and weak activity in cell-based models.[3] Therefore, quantifying the intracellular concentration of a compound like 2-(Morpholin-4-yl)pyrimidin-5-amine is a critical step in its preclinical evaluation.

1.1. Key Determinants of Cellular Efficacy:

• Bioavailability at the Target: Direct measurement of intracellular concentration confirms that the compound can reach its target.

• Structure-Activity Relationship (SAR) Insights: Correlating chemical modifications with changes in cellular accumulation can guide the optimization of lead compounds.

• Understanding Resistance: Low uptake can be a mechanism of drug resistance, for example, due to efflux pump activity.[4]

1.2. Principal Mechanisms of Small Molecule Entry: Small molecules traverse the plasma membrane primarily through several distinct pathways.[5][6] Identifying the dominant mechanism for 2-(Morpholin-4-yl)pyrimidin-5-amine is crucial for predicting its behavior in different physiological contexts.

• Passive Diffusion: Movement across the membrane driven by a concentration gradient, favored by lipophilic, uncharged molecules.

• Facilitated Diffusion: Carrier-protein-mediated transport that does not require energy.

• Active Transport: Energy-dependent transport against a concentration gradient, often mediated by ATP-binding cassette (ABC) or solute carrier (SLC) transporters.[7]

• Endocytosis: Engulfment of extracellular material into the cell via vesicles, a common pathway for larger molecules but also relevant for some small molecules.[8]

Quantitative Analysis of Intracellular Accumulation by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive method for accurately quantifying an unlabeled small molecule within a complex biological matrix like a cell lysate.[9][10] Its high sensitivity and specificity allow for precise measurement, making it the cornerstone of any cellular uptake study.[11][12]

Experimental Workflow: LC-MS/MS Quantification

The overall process involves treating cultured cells with the compound, meticulously separating intracellular contents from the extracellular medium, and analyzing the lysate.

Caption: Workflow for quantitative cellular uptake analysis using LC-MS/MS.

Detailed Protocol: LC-MS/MS Quantification

Materials:

• Selected cell line (e.g., HeLa, A549, or a cell line relevant to the compound's expected activity)

• Complete cell culture medium

• 12- or 24-well tissue culture plates

• 2-(Morpholin-4-yl)pyrimidin-5-amine (with Certificate of Analysis)

• DMSO (HPLC grade)

• Phosphate-Buffered Saline (PBS), ice-cold

• Lysis Buffer (e.g., 70:30 Methanol:Water), ice-cold

• Acetonitrile with internal standard (e.g., a stable isotope-labeled version of the compound or a structurally similar molecule), ice-cold

• BCA Protein Assay Kit

• HPLC-grade water and solvents

• LC-MS/MS system

Procedure:

• Cell Seeding: Seed cells in 12-well plates at a density that ensures they reach 80-90% confluency on the day of the experiment. Incubate under standard conditions (e.g., 37°C, 5% CO₂).

• Compound Preparation: Prepare a concentrated stock solution of 2-(Morpholin-4-yl)pyrimidin-5-amine in DMSO. Serially dilute this stock in pre-warmed culture medium to achieve the desired final treatment concentrations. Keep the final DMSO concentration below 0.5% to avoid solvent toxicity.

• Cell Treatment:

  • Aspirate the old medium from the wells.

  • Wash cells once with 1 mL of pre-warmed PBS.

  • Add the medium containing the test compound or vehicle control (medium with the same percentage of DMSO).

  • Incubate for the desired time period (e.g., 1, 4, or 24 hours).

• Sample Harvesting:

  • Critical Step: To halt uptake and remove extracellular compound, quickly aspirate the treatment medium and immediately wash the cell monolayer three times with 1 mL of ice-cold PBS per well. Perform this step rapidly to prevent efflux of the intracellular compound.

  • Aspirate the final PBS wash completely.

  • Add 250 µL of ice-cold Lysis Buffer to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Set aside a 20 µL aliquot of the lysate for protein quantification.

• Sample Processing:

  • To the remaining 230 µL of lysate, add 460 µL of ice-cold acetonitrile containing the internal standard. This will precipitate the proteins.

  • Vortex vigorously for 30 seconds and incubate at -20°C for at least 20 minutes.

  • Centrifuge at >14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.[9]

  • Carefully transfer the supernatant to a new tube or HPLC vial for analysis.

• LC-MS/MS Analysis:

  • Develop a specific and sensitive Multiple Reaction Monitoring (MRM) method for 2-(Morpholin-4-yl)pyrimidin-5-amine and the internal standard.

  • Generate a standard curve by spiking known concentrations of the compound into the same matrix (Lysis Buffer + Acetonitrile) used for the samples.

• Data Normalization:

  • Determine the protein concentration of the 20 µL lysate aliquot using a BCA assay.

  • Calculate the amount of compound in each sample (e.g., in picomoles) from the standard curve.

  • Normalize this amount to the total protein in the lysate (e.g., pmol/mg protein). This normalization is crucial to account for any well-to-well variability in cell number.[3][9]

Data Presentation & Interpretation

Summarize the quantitative results in a clear, tabular format.

Treatment Concentration (µM)	Incubation Time (hr)	Intracellular Concentration (pmol/mg protein) ± SD
1	4	15.2 ± 1.8
5	4	78.9 ± 6.5
10	4	165.4 ± 12.1
10	1	95.3 ± 8.9
10	24	210.7 ± 19.5
10 (at 4°C)	4	12.5 ± 2.1

This data can be used to determine if uptake is dose-dependent, time-dependent, and saturable.

Elucidating the Mechanism of Cellular Uptake

Once accumulation is confirmed, the next logical step is to investigate how the compound enters the cell. These experiments are typically run in parallel with the quantitative LC-MS/MS protocol, using specific inhibitors or conditions and comparing the resulting intracellular concentrations to the standard 37°C control.

Logic for Mechanistic Investigation

The investigation follows a hierarchical approach to first distinguish between passive and active processes, and then to dissect the specific pathways involved.

Caption: Decision-making workflow for investigating cellular uptake mechanisms.

Protocols for Mechanistic Studies

These protocols follow the main LC-MS/MS procedure, with modifications to the pre-incubation or incubation steps.

A. Temperature Dependence:

• Rationale: Active transport and endocytosis are energy-dependent processes that are significantly inhibited at low temperatures, whereas passive diffusion is less affected.[3]

• Protocol: Pre-chill the cells and all solutions on ice. Perform the entire treatment and wash steps at 4°C. Compare the resulting intracellular concentration to that from a parallel experiment run at 37°C.

• Interpretation: A significant reduction in uptake at 4°C points towards an active, carrier-mediated, or endocytic process.

B. Energy Dependence:

• Rationale: To confirm the involvement of an active process, cellular ATP production can be inhibited.

• Protocol: Pre-incubate cells for 30-60 minutes with a metabolic inhibitor cocktail (e.g., 10 mM 2-deoxy-D-glucose and 10 mM sodium azide) in glucose-free medium. Then, perform the standard uptake assay in the continued presence of the inhibitors.

• Interpretation: A marked decrease in compound accumulation compared to the control suggests the uptake mechanism is ATP-dependent.

C. Endocytosis Inhibition:

• Rationale: If an active process is implicated, specific inhibitors can help differentiate between transporter-mediated uptake and endocytosis.

• Protocol: Pre-incubate cells with known endocytosis inhibitors for 30-60 minutes. Examples include chlorpromazine (clathrin-mediated), genistein (caveolae-mediated), or amiloride (macropinocytosis).[8] Perform the uptake assay in the presence of the inhibitor.

• Interpretation: A reduction in uptake in the presence of a specific inhibitor provides evidence for that particular endocytic pathway.

Interpreting Mechanistic Data

Experimental Condition	Observation	Likely Interpretation
Incubation at 4°C	>80% reduction in uptake	Uptake is primarily via active transport or endocytosis.
Incubation at 4°C	<20% reduction in uptake	Uptake is primarily via passive diffusion.
ATP Depletion	Significant reduction in uptake	Confirms an energy-dependent active transport mechanism.
Chlorpromazine Treatment	Significant reduction in uptake	Suggests involvement of clathrin-mediated endocytosis.

Complementary Analysis: Fluorescence Microscopy

While LC-MS/MS provides the most accurate quantitative data, it does not give spatial information. If a fluorescent derivative of 2-(Morpholin-4-yl)pyrimidin-5-amine is available or can be synthesized, fluorescence microscopy can be a powerful tool to visualize its accumulation and subcellular localization (e.g., cytoplasm, nucleus, or specific organelles).[13][14]

Important Caveat: It is crucial to recognize that adding a fluorescent tag can significantly alter the physicochemical properties of a small molecule, potentially changing its uptake mechanism and localization compared to the parent compound.[15] Therefore, these results should be considered complementary and interpreted with caution.

Conclusion

Assessing the cellular uptake of 2-(Morpholin-4-yl)pyrimidin-5-amine is a fundamental step in its journey as a potential therapeutic agent. The robust, quantitative LC-MS/MS protocol described herein serves as the primary methodology, providing precise data on intracellular accumulation. By complementing this with mechanistic studies that modulate temperature and cellular energy, researchers can build a comprehensive profile of how the compound interacts with and enters cells. This multi-faceted approach ensures that decisions made during the drug discovery process are based on a solid understanding of the compound's cellular pharmacokinetics, ultimately increasing the probability of developing an effective therapeutic.

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• 15. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: A Researcher's Guide to Evaluating the In Vivo Efficacy of Pyrimidine-Based Inhibitors

Authored by: Senior Application Scientist, Gemini Laboratories

Introduction: Bridging the Gap from Bench to Bedside

Pyrimidine analogs and their derivatives represent a foundational class of therapeutics in oncology.[1][2][3] Their mechanisms are diverse, ranging from inhibiting critical enzymes in nucleotide synthesis to modulating key signaling kinases that drive tumor proliferation.[1][2] While in vitro assays provide essential preliminary data on a compound's potency and mechanism, the successful translation of a promising pyrimidine-based inhibitor into a clinical candidate is critically dependent on rigorous in vivo evaluation.[1]

This guide provides a comprehensive framework for designing and executing robust in vivo efficacy studies. It is intended for researchers, scientists, and drug development professionals seeking to not only generate high-quality, reproducible data but also to understand the critical scientific reasoning that underpins each step of the experimental process. Our focus is on creating a self-validating experimental system that ensures data integrity and clinical relevance.

Part 1: Foundational Study Design - The Blueprint for Success

A successful in vivo study begins long before the first dose is administered. The choices made during the design phase dictate the quality and translatability of the results.

The Imperative of the Right Animal Model

The selection of an appropriate animal model is arguably the most critical decision in preclinical oncology research.[4] The goal is to use a model that best recapitulates the human disease, thereby providing the most predictive data.[5][6]

• Cell Line-Derived Xenografts (CDX): These models are established by implanting human cancer cell lines into immunodeficient mice.[6]

  • Expertise & Experience: CDX models are workhorses of preclinical research due to their reproducibility and predictable growth kinetics.[7] They are excellent for initial efficacy screening to determine if a compound has direct anti-tumor activity. However, a key limitation is that immortalized cell lines can undergo significant genetic drift from the original tumor and lack the heterogeneity of patient cancers.[8]

• Syngeneic Models: In this system, murine cancer cells are implanted into immunocompetent mice of the same genetic background.[9][10][11]

  • Expertise & Experience: The primary advantage of syngeneic models is the presence of a fully functional immune system.[10][12] This is indispensable when evaluating inhibitors that may have immunomodulatory effects or for testing combinations with immunotherapies.[9][12] A limitation is the use of mouse tumor lines, which may not fully reflect the genetics of human cancers.[9][11]

• Patient-Derived Xenografts (PDX): These models are created by directly implanting fresh tumor tissue from a patient into immunodeficient mice.[7][13][14]

  • Trustworthiness: PDX models are considered high-fidelity platforms because they preserve the histopathology, genetic heterogeneity, and molecular signatures of the original patient tumor with remarkable accuracy.[5][8][13] This makes them highly predictive of clinical outcomes and invaluable for biomarker discovery and personalized medicine strategies.[7][8]

Model Type	Key Advantage	Key Limitation	Best Use Case for Pyrimidine Inhibitors
CDX	High reproducibility, cost-effective, predictable growth.[7]	Lacks tumor heterogeneity and immune system.[8]	Initial screening for direct anti-tumor activity.
Syngeneic	Fully intact immune system.[10][12]	Tumor is of murine origin, limited cell line availability.[9][11]	Evaluating immuno-oncology combinations or inhibitors with potential immune effects.
PDX	Preserves human tumor heterogeneity and architecture; high clinical relevance.[5][8][13]	Higher cost, slower tumor growth, requires immunodeficient mice.	Efficacy testing in models that closely mirror patient populations, biomarker validation.[13]

Ethical & Regulatory Framework: The IACUC Mandate

All research involving live vertebrate animals must be conducted under a protocol approved by an Institutional Animal Care and Use Committee (IACUC).[15][16][17] This is a federal mandate designed to ensure the humane care and use of laboratory animals.[15][18] Your protocol must provide a clear rationale for the number of animals used, justify the procedures to minimize pain and distress, and define humane endpoints.[15][19]

Part 2: The Experimental Protocol - A Step-by-Step Methodology

This section details a comprehensive workflow for a subcutaneous xenograft efficacy study. The principles described are broadly applicable to other models with appropriate modifications.

Workflow Overview

The following diagram outlines the major phases of a typical in vivo efficacy study.

Caption: High-level workflow for an in vivo efficacy study.

Detailed Protocol: Subcutaneous Xenograft Model

Objective: To determine the anti-tumor efficacy of a novel pyrimidine-based inhibitor following subcutaneous implantation of human cancer cells in immunodeficient mice.

Materials:

• Selected cancer cell line (e.g., A549, HCT-116)

• Immunodeficient mice (e.g., NOD/SCID or Athymic Nude, 6-8 weeks old)

• Growth medium and supplements

• Matrigel or similar basement membrane matrix

• Test inhibitor and vehicle components

• Sterile syringes, needles, and surgical tools

• Digital calipers

Step-by-Step Procedure:

• Animal Acclimatization: Upon arrival, house mice for at least one week to acclimate to the facility. Ensure controlled temperature, humidity, and light/dark cycles. Provide ad libitum access to food and water. This step is crucial to reduce stress-related variables.

• Cell Preparation & Implantation: a. Culture cells under standard conditions until they reach ~80% confluency. b. Harvest cells using trypsin and perform a cell count (e.g., using a hemocytometer). Ensure cell viability is >95%. c. Resuspend the required number of cells (typically 1-10 million, model-dependent) in a sterile solution, often a 1:1 mixture of serum-free media and Matrigel. Matrigel helps support initial tumor establishment. d. Anesthetize the mouse and inject the cell suspension subcutaneously into the right flank.

• Tumor Growth Monitoring: a. Begin monitoring tumors 3-4 days post-implantation. b. Once tumors are palpable, measure the length (L) and width (W) using digital calipers 2-3 times per week. c. Calculate tumor volume using the formula: Volume = (W² x L) / 2 . This is a standard and widely accepted calculation for ellipsoidal tumors.[20]

• Randomization and Group Assignment: a. When the mean tumor volume reaches a predetermined size (e.g., 100-150 mm³), randomize the animals into treatment groups (typically n=8-10 mice per group). b. Randomization is critical to avoid bias. Ensure that the mean tumor volumes across all groups are not statistically different at the start of treatment. Groups should include:

  • Vehicle Control
  • Test Inhibitor (one or more dose levels)
  • Positive Control (standard-of-care drug, if available)

• Compound Formulation and Administration: a. Causality: Many inhibitors, including pyrimidine-based compounds, are poorly soluble in water.[21][22][23] A proper formulation is essential to ensure bioavailability.[24] Common vehicles include solutions with DMSO, PEG300, Tween 80, and Solutol HS 15. b. A pilot Maximum Tolerated Dose (MTD) study is strongly recommended to establish the dosing range.[25][26] c. Administer the compound via the intended clinical route (e.g., oral gavage (PO), intravenous (IV), or intraperitoneal (IP)). The dosing schedule (e.g., once daily, twice daily) should be informed by pharmacokinetic (PK) data if available.[27][28]

• Efficacy and Toxicity Monitoring: a. Continue to measure tumor volume and body weight 2-3 times per week. b. Body weight is a key indicator of systemic toxicity; a loss of >15-20% typically requires euthanasia and is a defined humane endpoint.[29] c. Monitor animals daily for clinical signs of distress (e.g., lethargy, ruffled fur, abnormal posture).

• Endpoint and Tissue Collection: a. The study concludes when tumors in the control group reach a predetermined endpoint size (e.g., 1500-2000 mm³) or after a fixed duration. b. At the endpoint, euthanize animals according to IACUC-approved methods. c. Collect terminal blood samples (for PK analysis), tumors, and major organs (for PD and toxicology analysis).

Part 3: Pharmacodynamics - Confirming Target Engagement

Efficacy data (i.e., tumor shrinkage) tells you what happened, but pharmacodynamic (PD) biomarker analysis tells you why.[30] For a targeted agent like a pyrimidine-based kinase inhibitor, demonstrating that the drug is hitting its intended target in the tumor is crucial for validating the mechanism of action.[31]

• Expertise & Experience: A robust PD study requires collecting tissues at the right time. It is often necessary to run a satellite group of animals for tissue collection at various time points after a single dose (e.g., 2, 8, 24 hours) to understand the kinetics of target modulation. This helps correlate the drug's concentration (PK) with its biological effect (PD).[31]

Representative Signaling Pathway: EGFR Inhibition

Many pyrimidine-based inhibitors target the ATP-binding pocket of kinases like the Epidermal Growth Factor Receptor (EGFR). The diagram below illustrates this common mechanism.

Caption: EGFR signaling and the mechanism of a pyrimidine inhibitor.

Common PD Biomarkers for an EGFR Inhibitor:

• Target Engagement: Phospho-EGFR (pEGFR)

• Downstream Pathway Modulation: Phospho-ERK (pERK)

• Cellular Effect: Ki-67 (proliferation), Cleaved Caspase-3 (apoptosis)

These markers can be measured in tumor lysates by Western Blot or in fixed tumor sections by Immunohistochemistry (IHC).

Part 4: Data Analysis & Interpretation

Quantifying Efficacy

The primary endpoint is typically Tumor Growth Inhibition (TGI) . It quantifies the treatment effect relative to the vehicle control. One common formula is:

TGI (%) = [1 - (Tf - Ti) / (Vf - Vi)] x 100

Where:

• Tf = Mean tumor volume of the treated group at the final day.

• Ti = Mean tumor volume of the treated group at the initial day.

• Vf = Mean tumor volume of the vehicle group at the final day.

• Vi = Mean tumor volume of the vehicle group at the initial day.

Statistical Analysis

• Trustworthiness: Do not rely on TGI values alone. Statistical significance must be determined. For comparing tumor volumes between groups at the study endpoint, a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) is appropriate. To analyze the entire growth curve, a repeated-measures two-way ANOVA is more powerful.[32][34][35]

• Survival data, if collected, should be analyzed using Kaplan-Meier curves and the log-rank test.

Data Presentation

Summarize key study parameters and results in a clear, tabular format.

Table 2: Example Dosing and Efficacy Summary

Group	N	Compound	Dose (mg/kg)	Schedule	Route	Final Mean Tumor Volume (mm³) ± SEM	TGI (%)	P-value (vs. Vehicle)
1	10	Vehicle	-	QD	PO	1650 ± 150	-	-
2	10	Inhibitor A	25	QD	PO	750 ± 95	58	<0.01
3	10	Inhibitor A	50	QD	PO	320 ± 60	86	<0.001

| 4 | 10 | Positive Ctrl | 10 | QD | PO | 410 ± 72 | 80 | <0.001 |

Conclusion

The protocol and principles outlined in this guide provide a robust framework for the preclinical in vivo evaluation of pyrimidine-based inhibitors. By integrating scientifically sound model selection, meticulous experimental execution, and rigorous pharmacodynamic and statistical analysis, researchers can generate high-confidence data packages. This approach not only ensures the integrity of the research but also enhances its predictive value, ultimately facilitating the successful translation of novel cancer therapeutics from the laboratory to the clinic.

References

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• Bence, A. K., et al. (2016). Genetically Engineered Cancer Models, But Not Xenografts, Faithfully Predict Anticancer Drug Exposure in Melanoma Tumors. Clinical Cancer Research, 22(23), 5878-5888.
• Crown Bioscience. (2024). Syngeneic Tumor Mouse Models: The Pros and Cons. Retrieved January 2, 2026.
• Cressie, N., & Hulting, F. L. (1992). A Spatial Statistical Analysis of Tumor Growth.
• ResearchGate. (n.d.). Optimizing the Formulation of Poorly Water-Soluble Drugs. Retrieved January 2, 2026.
• Ross University School of Veterinary Medicine. (2024). Guidelines for Determining when IACUC Oversight is Required for Research and Teaching. Retrieved January 2, 2026.
• Future4200. (n.d.).
• ResearchGate. (2025). Formulation strategies for poorly soluble drugs. Retrieved January 2, 2026.
• Daemen University. (2024). Institutional Animal Care and Use Committee (IACUC) – Animal Subjects Research Policy. Retrieved January 2, 2026.
• University of Washington. (n.d.). Policies and Guidelines – Office of Animal Welfare. Retrieved January 2, 2026.
• NIH Grants & Funding. (n.d.). Institutional Animal Care and Use Committee Guidebook. Retrieved January 2, 2026.
• ResearchGate. (2014). How can one calculate tumor growth inhibition?. Retrieved January 2, 2026.
• Charles River Laboratories. (n.d.). Syngeneic Mouse Models. Retrieved January 2, 2026.
• Hansen, M., et al. (2018). Pharmacology and in vivo efficacy of pyridine-pyrimidine amides that inhibit microtubule polymerization. Bioorganic & Medicinal Chemistry Letters, 28(5), 896-901.
• Yap, T. A., et al. (2014). Strategies for modern biomarker and drug development in oncology.
• ResearchGate. (n.d.). Pyrimidine hybrids with in vivo anticancer therapeutic potential. Retrieved January 2, 2026.
• BenchChem. (n.d.). Technical Support Center: Optimizing Dosage and Administration Route for In Vivo Studies. Retrieved January 2, 2026.
• CD BioSciences. (n.d.).
• PubMed. (2025). Pyrimidine hybrids with in vivo anticancer therapeutic potential. Retrieved January 2, 2026.
• National Cancer Institute. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. Retrieved January 2, 2026.
• Hothorn, L. A. (2000). Statistical Analysis of in Vivo Anticancer Experiments: Tumor Growth Inhibition.
• Hendrikse, N. H., et al. (2014). In Vivo Imaging as a Pharmacodynamic Marker. Clinical Cancer Research, 20(10), 2587-2594.
• PubMed Central. (2020). Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines. Retrieved January 2, 2026.
• YouTube. (2021). Using PK Data for Better In Vitro and In Vivo Drug Dosing and Study Design. Retrieved January 2, 2026.

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Technical Notes & Optimization

improving the yield of 2-(Morpholin-4-yl)pyrimidin-5-amine synthesis

Answering the user's request.## Technical Support Center: Optimizing the Synthesis of 2-(Morpholin-4-yl)pyrimidin-5-amine

This guide serves as a centralized resource for researchers, chemists, and drug development professionals engaged in the synthesis of 2-(Morpholin-4-yl)pyrimidin-5-amine. We will dissect common experimental hurdles, providing robust, chemically-sound solutions in a direct question-and-answer format to enhance your synthetic efficiency, yield, and purity.

The predominant synthetic route to 2-(Morpholin-4-yl)pyrimidin-5-amine is the nucleophilic aromatic substitution (SNAr) reaction. This pathway is effective because the pyrimidine ring is inherently electron-deficient, a characteristic that is further amplified by the ring nitrogens. This electronic property makes the carbon atoms, particularly at the 2-, 4-, and 6-positions, susceptible to attack by nucleophiles.[1][2] In this specific synthesis, morpholine acts as the nucleophile, attacking a 2-halopyrimidin-5-amine (e.g., 2-chloro- or 2-bromopyrimidin-5-amine) and displacing the halide leaving group. The reaction proceeds through a stabilized anionic intermediate known as a Meisenheimer complex.[1][3]

Sources

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• 2. echemi.com [echemi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Guide: Overcoming Solubility Challenges of 2-(Morpholin-4-yl)pyrimidin-5-amine in Aqueous Buffers

Prepared by: Senior Application Scientist, Formulations Division

Welcome to the technical support center for handling 2-(Morpholin-4-yl)pyrimidin-5-amine and structurally related compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with this molecule in aqueous buffers. Our goal is to provide not just protocols, but a clear understanding of the underlying physicochemical principles, enabling you to troubleshoot effectively and design robust experimental systems.

Section 1: Understanding the Core Problem

Q1: Why is 2-(Morpholin-4-yl)pyrimidin-5-amine poorly soluble in my neutral (e.g., pH 7.4) aqueous buffer?

A1: The solubility behavior of a compound is dictated by its molecular structure. 2-(Morpholin-4-yl)pyrimidin-5-amine is comprised of a pyrimidine ring, a primary amine group, and a morpholine ring. This structure confers properties that inherently limit its solubility in neutral water.

• Weakly Basic Nature: The key to understanding its solubility lies in recognizing that the compound is a weak base. The nitrogen atoms in the pyrimidine ring, the primary amine, and the morpholine ring can accept protons (become protonated) in acidic conditions.

• pH-Dependent Ionization: In a neutral or alkaline buffer (pH > pKa), the compound exists predominantly in its neutral, un-ionized form. This form is more lipophilic ("fat-loving") and less interactive with polar water molecules, leading to poor aqueous solubility. Conversely, in an acidic buffer (pH < pKa), the molecule becomes protonated, forming a positively charged salt. This ionized form is significantly more polar and, therefore, more soluble in water. The solubility of many amine-containing compounds is strongly dependent on pH.[1]

The challenge you are facing is a classic pH-dependent solubility issue, which is common for a significant percentage of pharmaceutical compounds that are weak bases.[2]

Caption: pH-dependent equilibrium of a basic amine.

Section 2: Step-by-Step Troubleshooting Guide

This section provides a logical workflow for systematically addressing solubility issues. We will start with the simplest and most direct methods before moving to more complex formulation strategies.

Q2: What is the very first and most critical step I should take to improve solubility?

A2: The first step is always to leverage the compound's basic nature through pH adjustment . By lowering the pH of your buffer, you can protonate the molecule and dramatically increase its solubility.[] The goal is to determine the optimal pH range where the compound is sufficiently soluble and stable for your experimental needs.

Workflow: Creating a pH-Solubility Profile

This experiment will give you a clear picture of how solubility changes with pH.

• Prepare a series of buffers: Create a set of buffers covering a relevant pH range (e.g., from pH 2.0 to pH 8.0). Common buffers include citrate for acidic ranges and phosphate for neutral ranges.

• Determine Equilibrium Solubility: Use the Shake-Flask Method (see Protocol 1 in Section 4) at each pH point. This involves adding an excess of your compound to each buffer.

• Analyze and Plot: After reaching equilibrium, measure the concentration of the dissolved compound in each buffer using a validated analytical method (e.g., HPLC-UV, UV-Vis Spectroscopy). Plot the results as Solubility (e.g., in µg/mL or µM) versus pH.

Expected Outcome & Data Interpretation

You should observe low solubility at higher pH values, with a significant increase in solubility as the pH drops. This data is crucial for selecting an appropriate buffer for your experiments.

pH of Buffer	Measured Solubility (µg/mL)	Observations
2.0	Record Value	Clear solution
4.0	Record Value	Clear solution
6.0	Record Value	Hazy/Precipitate
7.4	Record Value	Heavy Precipitate
8.0	Record Value	Heavy Precipitate

Q3: I've lowered the pH, but the solubility is still not high enough for my required stock concentration. What is the next logical step?

A3: If pH adjustment alone is insufficient, the next strategy is to use co-solvents . Co-solvents are water-miscible organic solvents that, when added to an aqueous buffer, reduce the overall polarity of the solvent system.[4][5] This makes the environment more favorable for a lipophilic compound to dissolve.

Mechanism of Co-solvency: Co-solvents work by disrupting the hydrogen bonding network of water. This reduces water's ability to "squeeze out" non-polar molecules, thereby increasing the solubility of hydrophobic compounds.[]

Commonly Used Co-solvents in Research:

• Dimethyl Sulfoxide (DMSO)

• Ethanol (EtOH)

• Propylene Glycol (PG)

• Polyethylene Glycol 400 (PEG 400)

• Glycerin

Workflow: Co-solvent Screening

• Select a pH: Choose the lowest acceptable pH for your experiment based on your pH-solubility profile.

• Screen Co-solvents: Prepare solutions of your chosen buffer containing increasing percentages of a co-solvent (e.g., 5%, 10%, 20% v/v).

• Determine Solubility: Use the Shake-Flask Method (Protocol 1) to measure the solubility in each co-solvent mixture.

• Evaluate: Assess which co-solvent provides the required solubility at the lowest possible concentration. Always be mindful of the tolerance of your experimental system (e.g., cell culture) to the co-solvent.

Buffer System (e.g., pH 5.0 Citrate)	% Co-solvent	Measured Solubility (µg/mL)
DMSO	5%	Record Value
10%	Record Value
Ethanol	5%	Record Value
10%	Record Value

graph TD {
A[Start: Compound Insoluble] --> B{Is compound ionizable?};
B -- Yes --> C[Optimize pH];
B -- No --> D[Try Co-solvents];
C --> E{Solubility Sufficient?};
E -- Yes --> F[Proceed with Experiment];
E -- No --> D;
D --> G{Solubility Sufficient?};
G -- Yes --> F;
G -- No --> H[Advanced Methods (Cyclodextrins)];
H --> F;
style A fill:#EA4335,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF
style F fill:#34A853,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF
style B fill:#FBBC05,fontcolor:#202124
style E fill:#FBBC05,fontcolor:#202124
style G fill:#FBBC05,fontcolor:#202124
style C fill:#4285F4,fontcolor:#FFFFFF
style D fill:#4285F4,fontcolor:#FFFFFF
style H fill:#4285F4,fontcolor:#FFFFFF
}

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 5. Co-solvent: Significance and symbolism [wisdomlib.org]

Technical Support Center: Optimizing Buchwald-Hartwig Amination for Pyrimidine Synthesis

Welcome to the technical support center for the Buchwald-Hartwig amination of pyrimidines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful C-N bond-forming reaction when applied to pyrimidine scaffolds. Pyrimidines, being electron-deficient heterocycles, present unique challenges that require careful optimization of reaction parameters. This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance the success of your synthetic endeavors.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing causative explanations and actionable solutions.

Question: My reaction shows low to no conversion of the starting halopyrimidine. What are the likely causes and how can I fix it?

Answer:

Low or no conversion in the Buchwald-Hartwig amination of halopyrimidines is a common issue, often stemming from the challenging nature of these electron-deficient substrates. The primary culprits are typically related to the catalyst system and reaction conditions.

• Inefficient Oxidative Addition: The first and often rate-limiting step of the catalytic cycle is the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[1] With electron-deficient pyrimidines, this step can be particularly sluggish, especially with less reactive aryl chlorides.[2][3]

  • Solution: Employ a more electron-rich and sterically hindered phosphine ligand. Ligands from the Buchwald (e.g., XPhos, SPhos, RuPhos) or Hartwig (e.g., Josiphos-type) families are designed to accelerate oxidative addition.[1][4] Using a pre-formed Pd(0) catalyst or a precatalyst that readily generates the active Pd(0) species can also be beneficial.

• Catalyst Inhibition/Deactivation: The nitrogen atoms in the pyrimidine ring can coordinate to the palladium center, leading to catalyst inhibition or deactivation.[4] This is a significant challenge when working with N-containing heterocycles.

  • Solution: The use of bulky phosphine ligands is crucial here. Their steric hindrance can prevent or minimize the coordination of the pyrimidine nitrogen to the palladium, thus preserving the catalyst's activity.[4] Ensure a strictly inert atmosphere (argon or nitrogen) as oxygen can deactivate the Pd(0) catalyst.[2]

• Inappropriate Base: The choice of base is critical. A base that is too weak may not efficiently deprotonate the amine, halting the catalytic cycle. Conversely, a base that is too strong could lead to decomposition of sensitive starting materials or products.[5]

  • Solution: For most pyrimidine aminations, strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are effective.[5] However, if your substrate has base-sensitive functional groups, consider weaker inorganic bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).[5] The solubility of the base can also be a factor; ensure vigorous stirring.

• Suboptimal Temperature: Many Buchwald-Hartwig reactions require elevated temperatures (80-110 °C) to proceed at a reasonable rate.[5]

  • Solution: If you are running your reaction at a lower temperature, consider increasing it. A temperature screen is often a valuable optimization step. However, be mindful that excessively high temperatures can lead to catalyst decomposition or side reactions.

Question: I'm observing the formation of significant side products, such as hydrodehalogenation of my pyrimidine. How can I minimize this?

Answer:

Hydrodehalogenation, the replacement of the halogen with a hydrogen atom, is a common side reaction that competes with the desired amination.[2] This occurs when the reductive elimination step is slow, allowing for alternative pathways to take over.

• Slow Reductive Elimination: The final step of the catalytic cycle, reductive elimination, forms the C-N bond and regenerates the Pd(0) catalyst.[1] If this step is slow, the palladium-amide intermediate can undergo other reactions.

  • Solution: The choice of ligand is again critical. Bulky, electron-rich ligands not only promote oxidative addition but also facilitate reductive elimination.[6] Switching to a more sterically hindered ligand can often suppress hydrodehalogenation.

• Presence of Water: Trace amounts of water in the reaction can be a source of protons for the hydrodehalogenation pathway.

  • Solution: Ensure all reagents, solvents, and glassware are scrupulously dry. Use anhydrous solvents and dry reagents thoroughly before use.

• Amine Stoichiometry: Using a large excess of the amine can sometimes contribute to side reactions.

  • Solution: While a slight excess of the amine (typically 1.1-1.2 equivalents) is often used to drive the reaction to completion, a very large excess should be avoided.

Question: I am trying to perform a selective mono-amination on a dichloropyrimidine, but I am getting a mixture of products. How can I control the regioselectivity?

Answer:

Achieving regioselectivity in the amination of dichloropyrimidines is a well-documented challenge, but it can be controlled by understanding the electronic and steric factors at play. The general order of reactivity for the different positions on the pyrimidine ring is C4(6) > C2 > C5.[7]

• Electronic Effects: The positions on the pyrimidine ring have different electronic densities. The C4 and C6 positions are generally the most electron-deficient and therefore more susceptible to nucleophilic attack and oxidative addition. The C2 position is also activated, while the C5 position is the least reactive.[7]

• Reaction Conditions: The choice of catalyst, base, and solvent can significantly influence the regioselectivity.

  • For selective amination at C2: In the case of 2,4-dichloropyridine, a related heterocycle, highly regioselective amination at the C2 position has been achieved using a Xantphos-based catalyst.[8] This suggests that specific ligand choice can direct the reaction to the less electronically favored position.

  • For selective amination at C4: For 6-aryl-2,4-dichloropyrimidines, palladium-catalyzed amination with aliphatic secondary amines and anilines has been shown to strongly favor substitution at the C4 position.[9] Interestingly, the reactions with aromatic amines in this case can proceed with high regioselectivity even without a catalyst.[9]

• Strategic Blocking: In some cases, a blocking group can be used to direct the amination to the desired position. This group can then be removed in a subsequent step.

Frequently Asked Questions (FAQs)

Q1: Which catalyst and ligand combination is a good starting point for the amination of a simple chloropyrimidine?

A1: For a general starting point with a chloropyrimidine, a combination of a palladium source like Pd₂(dba)₃ or Pd(OAc)₂ with a bulky, electron-rich biarylphosphine ligand such as XPhos or SPhos is highly recommended.[6] These ligands have demonstrated broad utility and are effective for activating less reactive aryl chlorides.[1] Using a pre-formed catalyst, such as an XPhos-Pd-G3 precatalyst, can also provide more reproducible results.[2]

Q2: What is the best base to use for pyrimidine amination?

A2: The choice of base is substrate-dependent. For robust substrates without base-sensitive functional groups, sodium tert-butoxide (NaOtBu) is a very common and effective choice.[5] For more sensitive substrates, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often preferred.[5] The solubility of the base can be a critical factor, so ensure efficient stirring. In some cases, a soluble organic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) can be used, particularly in flow chemistry applications.[10]

Q3: Which solvents are suitable for Buchwald-Hartwig amination of pyrimidines?

A3: Anhydrous aprotic solvents are the standard for this reaction. Toluene and 1,4-dioxane are the most commonly used and are generally good starting points.[11][12] Tetrahydrofuran (THF) is also a viable option. It is crucial to use anhydrous solvents to avoid side reactions like hydrodehalogenation and catalyst deactivation.

Q4: Can I run the reaction open to the air?

A4: No, it is highly recommended to perform the reaction under an inert atmosphere (argon or nitrogen). The active Pd(0) catalyst is sensitive to oxygen and can be readily oxidized, leading to catalyst deactivation and a failed reaction.[2]

Q5: How does the nature of the amine affect the reaction?

A5: The steric and electronic properties of the amine play a significant role. Primary amines are generally good coupling partners, but care must be taken to avoid double arylation. Secondary amines are also widely used. Heteroaromatic amines can be more challenging due to their potential to coordinate with the palladium catalyst.[5] In such cases, the use of bulky ligands is even more critical to shield the catalyst and promote the desired C-N coupling.

Data Presentation

Table 1: General Guide for Ligand Selection in Pyrimidine Amination

Ligand Family	Key Characteristics	Recommended for
Biaryl Phosphines (e.g., XPhos, SPhos, RuPhos)	Sterically bulky, electron-rich	General purpose, especially for challenging chloropyrimidines and heteroaromatic amines.[1][6]
Ferrocene-based (e.g., Josiphos)	Robust and effective for a range of substrates	Good for heteroaryl chlorides and primary amines.[4]
Bidentate Ligands (e.g., Xantphos, BINAP)	Can prevent catalyst dimerization and are effective in certain cases	Useful for achieving regioselectivity and for coupling with anilines.[1][8]

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination of a Chloropyrimidine

This protocol provides a general starting point for the amination of a chloropyrimidine with a primary or secondary amine. Optimization of the ligand, base, and temperature may be necessary for specific substrates.

Materials:

• Chloropyrimidine (1.0 mmol, 1.0 equiv)

• Amine (1.1-1.2 mmol, 1.1-1.2 equiv)

• Palladium precatalyst (e.g., XPhos-Pd-G3, 0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous toluene (5 mL)

• Oven-dried Schlenk tube or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To the oven-dried Schlenk tube, add the chloropyrimidine, palladium precatalyst, and sodium tert-butoxide.

• Seal the tube with a septum, and evacuate and backfill with inert gas three times.

• Under a positive pressure of inert gas, add the anhydrous toluene via syringe.

• Add the amine via syringe.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by carefully adding water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Caption: Troubleshooting decision tree for low conversion.

References

• BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination Utilizing Ligands Derived from Bis(diisopropylamino)chlorophosphine.
• Kashani, S. K., Jessiman, J. E., et al. (n.d.).
• BenchChem. (2025).
• Organic Letters. (n.d.).
• Wikipedia. (n.d.).
• The University of Groningen research portal. (2019).
• ResearchGate. (n.d.). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries.
• WuXi AppTec. (n.d.). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.
• ACS GCI Pharmaceutical Roundtable. (n.d.).
• PMC - NIH. (n.d.). Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70.
• PubMed. (2004). Substituent effects on scalar J(13C, 13C) couplings in pyrimidines. An experimental and DFT study.
• Reddit. (2018).
• Chemistry Stack Exchange. (2022). Buchwald-Hartwig coupling troubleshooting.
• ResearchGate. (2025).
• ResearchGate. (2025).
• BenchChem. (2025). A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions.
• PMC - NIH. (n.d.).
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• YouTube. (2025).
• ResearchGate. (n.d.). 1.2.3 The Buchwald–Hartwig Reaction.

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• 9. Highly Regioselective Buchwald—Hartwig Amination at C-2 of 2,4-Dichloropyridine Enabling a Novel Approach to 2,4-Bisanilinopyridine (BAPyd) Libraries. | Semantic Scholar [semanticscholar.org]
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Technical Support Center: Troubleshooting Off-Target Effects of 2-(Morpholin-4-yl)pyrimidin-5-amine-Based Inhibitors

Welcome to the technical support center for researchers utilizing compounds based on the 2-(morpholin-4-yl)pyrimidin-5-amine scaffold. This chemical structure is a cornerstone for a multitude of kinase inhibitors, valued for its ability to form key interactions within the ATP-binding pocket of kinases.[1][2][3][4] However, this same structural utility can lead to interactions with unintended proteins, known as off-target effects, which can complicate data interpretation and lead to unexpected biological outcomes.[5][6]

This guide is designed with full editorial autonomy to provide you, the researcher, with practical, in-depth troubleshooting strategies and validated experimental protocols. Our approach is grounded in established scientific principles to help you identify, validate, and interpret the off-target profile of your specific morpholino-pyrimidine-based compound.

Part 1: Frequently Asked Questions (FAQs) - Navigating Off-Target Effects

This section addresses common issues encountered during the characterization of novel inhibitors.

Q1: We're observing an unexpected or unusually potent phenotype in our cell-based assays that doesn't fully align with the known function of our primary target. How can we confirm if this is an off-target effect?

A1: This is a classic indication of potential polypharmacology.[7] A multi-step approach is essential to distinguish on-target from off-target-driven phenotypes.

• Orthogonal Inhibition: Use a structurally distinct inhibitor for your primary target. If this second inhibitor recapitulates the phenotype, it strengthens the case for an on-target effect. Conversely, if the phenotype is unique to your morpholino-pyrimidine compound, it strongly suggests off-target activity.[8]

• Dose-Response Mismatch: Carefully compare the IC50 from your biochemical/enzymatic assay with the EC50 from your cellular phenotype assay. A significant discrepancy (e.g., a much more potent cellular EC50) can imply that a different, more sensitive target is driving the observed cellular effect.

• Rescue Experiments: The gold standard for confirming on-target effects is a rescue experiment.[8] Express a version of your primary target that is mutated to be resistant to your inhibitor. If the phenotype is reversed or prevented in the presence of the inhibitor, it confirms the effect is on-target. If the phenotype persists, it is definitively mediated by an off-target.

• Target Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to deplete the primary target.[8] If the inhibitor still produces the phenotype in the absence of its intended target, this is compelling evidence of an off-target mechanism.

Q2: Our initial kinase panel screen came back with several potential off-target hits. Where do we go from here?

A2: A list of potential off-targets from a kinase screen is a valuable starting point, but it's crucial to validate these hits in a cellular context.[9][10] Biochemical assays with recombinant proteins do not always reflect the complexities of the cellular environment.[6]

• Prioritize Hits: Rank the potential off-targets based on their potency (IC50 or Kd) and their known biological relevance to your experimental system.

• Confirm Cellular Engagement: The next critical step is to determine if your compound actually binds to these putative off-targets inside a cell. The Cellular Thermal Shift Assay (CETSA) is the most direct method for this.[11][12][13]

• Assess Functional Impact: For the highest-priority, cell-engaging hits, you must determine if this binding event is functional (i.e., does it inhibit the kinase's activity in the cell?). This can be assessed by measuring the phosphorylation of a known, direct substrate of the off-target kinase via Western Blot or targeted mass spectrometry.[8]

Q3: We suspect our compound has off-targets, but we don't know what they are. What is the best unbiased approach to identify them?

A3: When you have no prior information about potential off-targets, unbiased, proteome-wide techniques are necessary. These methods avoid the limitations of candidate-based approaches.

• Chemical Proteomics (Kinobeads/MIBs): This is a powerful and widely-used method for kinase inhibitors.[7][14][15][16] It involves incubating cell lysate with your compound, which competes with a broad-spectrum kinase inhibitor cocktail immobilized on beads for binding to kinases. The proteins that are "competed off" the beads by your compound are identified by mass spectrometry. This provides a global profile of the kinases your compound binds to in a native environment.[7][17][18]

• Quantitative Phosphoproteomics: This method provides a functional readout of kinase inhibition.[19][20] By comparing the global phosphorylation landscape of cells treated with your inhibitor versus a vehicle control, you can infer which kinases or pathways are being modulated.[21][22] A significant downregulation of a specific kinase's substrate motif can point toward its inhibition.

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides detailed workflows and step-by-step protocols for the key validation experiments discussed above.

Guide 1: General Workflow for Off-Target Deconvolution

This diagram outlines a logical progression from initial observation to off-target validation.

Caption: Workflow for identifying and validating off-target effects.

Protocol 1: Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify direct binding of your compound to a suspected off-target protein within intact cells. The principle is that ligand binding stabilizes a protein, increasing its melting temperature.[11][13]

Materials:

• Cell line expressing the target protein.

• Your morpholino-pyrimidine inhibitor and vehicle (e.g., DMSO).

• PBS and protease/phosphatase inhibitors.

• PCR tubes or 96-well PCR plate.

• Thermocycler.

• Lysis buffer (e.g., RIPA buffer).

• Apparatus for cell lysis (e.g., sonicator or freeze-thaw cycles).

• Centrifuge for pelleting debris.

• SDS-PAGE and Western Blotting reagents.

• Specific antibody for the suspected off-target protein.

Methodology:

• Cell Treatment: Plate cells and grow to ~80% confluency. Treat cells with your inhibitor at various concentrations (e.g., 0.1, 1, 10 µM) or with vehicle control for 1-2 hours in culture.

• Harvesting: Harvest cells, wash with PBS, and resuspend in PBS with inhibitors to a specific cell density.

• Heating: Aliquot the cell suspension into PCR tubes. Place the tubes in a thermocycler and heat them across a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by a 3-minute incubation at room temperature.[12]

• Lysis: Lyse the cells. A common method is three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated/aggregated proteins.

• Analysis: Carefully collect the supernatant, which contains the soluble, non-aggregated protein fraction. Analyze the amount of the target protein remaining in the supernatant by Western Blot.

• Data Interpretation: Plot the band intensity for your target protein against the temperature for both vehicle and inhibitor-treated samples. A shift of the melting curve to the right for inhibitor-treated samples indicates thermal stabilization and confirms direct target engagement in the cell.[13]

Protocol 2: Kinobeads-Based Chemical Proteomics

This protocol provides an overview of a competitive binding experiment to identify kinase targets across the proteome.[14][15][16]

Caption: Experimental workflow for Kinobeads chemical proteomics.

Methodology:

• Lysate Preparation: Lyse cultured cells or tissue under native (non-denaturing) conditions to preserve kinase structure and activity.

• Competitive Binding: Aliquot the lysate. To each aliquot, add your free inhibitor at a range of concentrations (e.g., 0.1 nM to 10 µM) or a vehicle control. Incubate to allow your inhibitor to bind to its targets.[16]

• Kinobeads Incubation: Add the kinobeads matrix to all samples and incubate. The kinobeads will bind to kinases that are not already occupied by your inhibitor.

• Enrichment & Washing: Pellet the beads and wash extensively to remove non-specifically bound proteins.

• Elution & Digestion: Elute the remaining bound proteins from the beads and digest them into peptides using trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixtures using high-resolution quantitative mass spectrometry.

• Data Analysis: For each identified kinase, plot its signal intensity against the concentration of your inhibitor. A dose-dependent decrease in signal indicates that your compound is binding to that kinase and preventing it from binding to the beads. From these curves, an apparent IC50 or Kd can be calculated for every kinase target identified.[7][18]

Part 3: Data Presentation & Interpretation

Table 1: Interpreting Kinase Selectivity Data

When evaluating data from a kinase screen or a chemical proteomics experiment, several metrics are key.

Metric	Definition	Interpretation & Significance
IC50 / Kd	Concentration of inhibitor required to achieve 50% inhibition or binding.	Lower values indicate higher potency. Compare the IC50 for your primary target to those of off-targets.
Selectivity Score (S-score)	A measure of selectivity, often calculated as the number of off-targets inhibited above a certain threshold (e.g., >90%) at a specific concentration.	A lower S-score at a given concentration (e.g., 1 µM) indicates a more selective compound.
Dose-Response Curve	A plot of kinase inhibition versus inhibitor concentration.	The shape and position of the curve reveal the potency of the interaction. A steep curve suggests a specific, high-affinity interaction.

Understanding the kinase phylogenetic tree is also crucial. If off-targets are closely related to the primary target in the same kinase family, this may be expected. However, inhibition of kinases in distant families is more likely to cause distinct, unexpected phenotypes.[5]

References

• BenchChem. (n.d.). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
• Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.
• ResearchGate. (n.d.). Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery | Request PDF.
• SciSpace. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells.
• Dayalan Naidu, S., et al. (2022). Detection of thermal shift in cellular Keap1 by protein-protein interaction inhibitors using immunoblot. Discovery Research Portal - University of Dundee.
• SLAS Discovery. (2018). Screen strategies for off-target liability prediction & ID small-molecule pharmaceuticals.
• ACS Publications. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement.
• Frontiers in Pharmacology. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules.
• BenchChem. (n.d.). Technical Support Center: Understanding and Troubleshooting Off-Target Effects of JAK Inhibitors.
• NIH. (n.d.). Methods for Investigation of Targeted Kinase Inhibitor Therapy using Chemical Proteomics and Phosphorylation Profiling.
• MDPI. (2023). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics.
• BMB Reports. (n.d.). Chemical kinomics: a powerful strategy for target deconvolution.
• MDPI. (2022). Motif-Targeting Phosphoproteome Analysis of Cancer Cells for Profiling Kinase Inhibitors.
• NOAA Library and Info Services. (n.d.). Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery.
• Technische Universität München. (n.d.). Phosphoproteomics to study kinase inhibitor action.
• ResearchGate. (n.d.). Profiling kinase-inhibitor fingerprints to assign phosphorylation sites....
• ResearchGate. (n.d.). Screening Strategies and Methods for Better Off-Target Liability Prediction and Identification of Small-Molecule Pharmaceuticals.
• Creative Diagnostics. (n.d.). Off-Target Effects Analysis.
• PubMed Central. (2019). Chemical proteomics reveals target selectivity of clinical Jak inhibitors in human primary cells.
• NIH. (2023). Phosphoproteomic Approaches for Identifying Phosphatase and Kinase Substrates.
• Oxford Academic. (n.d.). Encountering unpredicted off-target effects of pharmacological inhibitors.
• NIH. (n.d.). The target landscape of clinical kinase drugs.
• ACS Publications. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors.
• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development.
• BMC Systems Biology. (n.d.). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity.
• PubMed. (2010). Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors.
• PubMed. (2016). Discovery of 2-(2-aminopyrimidin-5-yl)-4-morpholino-N-(pyridin-3-yl)quinazolin-7-amines as novel PI3K/mTOR inhibitors and anticancer agents.
• NIH. (n.d.). Proteolysis-targeting chimeras with reduced off-targets.
• NIH. (n.d.). Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors.
• PubMed. (2018). Discovery of 2-(aminopyrimidin-5-yl)-4-(morpholin-4-yl)-6- substituted triazine as PI3K and BRAF dual inhibitor.
• PubMed. (2009). Morpholine derivatives greatly enhance the selectivity of mammalian target of rapamycin (mTOR) inhibitors.
• PubMed. (2020). N-(Pyrimidin-2-yl)-1,2,3,4-tetrahydroisoquinolin-6-amine Derivatives as Selective Janus Kinase 2 Inhibitors for the Treatment of Myeloproliferative Neoplasms.
• NIH. (n.d.). Recent Advances in Pyrimidine-Based Drugs.
• MDPI. (n.d.). Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold.

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• 3. N-(Pyrimidin-2-yl)-1,2,3,4-tetrahydroisoquinolin-6-amine Derivatives as Selective Janus Kinase 2 Inhibitors for the Treatment of Myeloproliferative Neoplasms - PubMed [pubmed.ncbi.nlm.nih.gov]
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Navigating the Maze of Compound Precipitation in High-Throughput Screening: A Technical Support Guide

From the desk of a Senior Application Scientist

Welcome to the technical support center dedicated to a pervasive challenge in high-throughput screening (HTS): compound precipitation. This guide is designed for researchers, scientists, and drug development professionals who encounter this common yet complex issue. Here, we will dissect the causes of compound precipitation, provide robust troubleshooting strategies, and offer detailed protocols to ensure the integrity and reliability of your screening data.

Frequently Asked Questions (FAQs)

Q1: What is compound precipitation in the context of HTS, and why is it a problem?

A: Compound precipitation is the formation of solid particles from a previously dissolved substance in your assay well. This is a significant issue in HTS for several reasons:

• False Positives: Precipitates can scatter light, leading to erroneous readings in optical-based assays (e.g., absorbance, fluorescence, luminescence), mimicking an active compound.[1]

• False Negatives: The actual concentration of the dissolved, active compound is reduced, potentially causing a genuinely active compound to fall below the detection limit of the assay.[2]

• Inaccurate Dose-Response Curves: As the compound concentration increases, precipitation can become more pronounced, leading to a plateau or even a decrease in the observed signal, which does not reflect the true biological activity.[3]

• Equipment Malfunction: Precipitates can clog the sensitive fluidics of automated liquid handlers and plate readers, leading to downtime and costly repairs.[2]

Q2: My compound looked fine in the DMSO stock plate, but precipitated when I added it to my aqueous assay buffer. What happened?

A: This is a classic case of "solvent shock" or "crashing out."[4][5] Most compounds in HTS libraries are dissolved in 100% DMSO at high concentrations.[2] When this concentrated DMSO stock is rapidly diluted into an aqueous buffer, the local concentration of the compound can momentarily exceed its solubility limit in the mixed solvent system, causing it to precipitate.[5] The dramatic change in solvent polarity from DMSO to a primarily aqueous environment is often the culprit.[6]

Q3: Can temperature affect compound solubility in my assay?

A: Absolutely. Temperature fluctuations can significantly impact compound solubility. Adding a compound stock solution to a cold buffer can decrease its solubility.[4] Conversely, some compounds may be more soluble at room temperature but precipitate at the physiological temperature (e.g., 37°C) of your assay incubator.[4] It's crucial to maintain consistent and appropriate temperatures throughout your experimental workflow.

Q4: How can I quickly check if my "hit" is actually a precipitate?

A: A simple visual inspection of the assay plate under a microscope is a good first step.[7] Look for crystalline structures, amorphous aggregates, or a general cloudiness in the wells containing the hit compound. However, for a more systematic and sensitive approach, nephelometry is highly recommended.[8] This technique measures light scattering and can quantitatively assess the extent of precipitation.[9]

Troubleshooting Guides: From Detection to Mitigation

Issue 1: Identifying and Confirming Compound Precipitation

When you have a suspected case of precipitation, a systematic approach is key to confirming your suspicions and understanding the scope of the problem.

Caption: Decision workflow for confirming compound precipitation.

Protocol 1: Visual Inspection by Microscopy

• Preparation: Take your 384- or 1536-well assay plate containing the suspected precipitating compound.

• Microscopy: Place the plate on the stage of an inverted microscope.

• Observation: Using a low to medium magnification (e.g., 10x or 20x), carefully examine the wells containing the hit compound. Look for any visible particles, crystals, or cloudiness that are absent in the control wells.[7]

• Documentation: Capture images of the wells to document your findings.

Protocol 2: Quantitative Analysis by Nephelometry

Nephelometry measures the intensity of light scattered by suspended particles in a solution, providing a highly sensitive method for detecting precipitation.[8][9]

• Plate Preparation: Prepare a microplate with your compound serially diluted in the assay buffer, identical to your screening conditions.[10] Include buffer-only and DMSO-only controls.

• Incubation: Incubate the plate under the same conditions as your HTS assay (e.g., temperature, time).[10]

• Measurement: Place the plate in a nephelometer or a plate reader with light scattering capabilities. The instrument will direct a light source (often a laser) through each well and measure the scattered light at a specific angle.[9][11]

• Data Analysis: The output is typically in Nephelometric Turbidity Units (NTU).[12] Compare the NTU values of your compound-containing wells to the controls. A significant increase in NTU indicates the presence of insoluble particles.[12]

Parameter	Description	Typical Value/Setting
Wavelength	Excitation wavelength of the light source.	Often a laser at 635 nm or similar.
Gain	Detector sensitivity setting.	Adjust to ensure control wells have a low baseline signal.
Shaking	Plate shaking before reading.	Can be used to resuspend settled precipitates.
Read Time	Duration of measurement per well.	Typically a few seconds per well.

Table 1: Typical Nephelometry Parameters

Issue 2: My Compound is a Confirmed Precipitate. Now What?

Once precipitation is confirmed, the next step is to find ways to mitigate it or, if necessary, flag the compound as an artifact and deprioritize it.

• Reduce Compound Concentration: The most straightforward approach is to test the compound at lower concentrations to find its solubility limit in your assay buffer.[4]

• Optimize Solvent Conditions:

  • Final DMSO Concentration: While high DMSO concentrations can be toxic to cells, slightly increasing the final DMSO concentration (e.g., from 0.5% to 1%) might be enough to keep the compound in solution.[13] However, always run a solvent tolerance test for your specific assay.

  • Alternative Solvents: For some compounds, other solvents like ethanol or DMF might offer better solubility.[5] Ensure these are compatible with your assay components.

• Incorporate Solubilizing Agents:

  • Surfactants: Non-ionic surfactants like Tween-20 or Triton X-100, even at low concentrations (e.g., 0.01%), can help prevent compound aggregation and precipitation.[14]

  • Serum Proteins: If your assay allows, increasing the serum concentration can aid in solubilizing hydrophobic compounds through protein binding.[5]

• Modify Compound Handling Procedures:

  • Serial Dilution: Instead of a single large dilution, perform a stepwise serial dilution of the compound in the assay buffer. This gradual change in solvent polarity can prevent "solvent shock."[4][5]

  • Pre-warming: Always use pre-warmed assay buffer to prevent temperature-induced precipitation.[4]

Caption: A systematic approach to mitigating compound precipitation.

Protocol 3: Determining Kinetic Solubility

Kinetic solubility is a high-throughput method to estimate the solubility of a compound under specific conditions, which is highly relevant for HTS.[15]

• Stock Solution Preparation: Create a high-concentration stock solution of your compound in 100% DMSO (e.g., 10 mM).[10]

• Serial Dilution: In a 96-well plate, perform a serial dilution of your compound stock in DMSO.

• Transfer to Aqueous Buffer: Transfer a small, fixed volume of each DMSO dilution into a corresponding well of a 384-well plate pre-filled with your aqueous assay buffer.[16] This will create a range of final compound concentrations.

• Incubation and Measurement: Incubate the plate for a set period (e.g., 1-2 hours) at the assay temperature.[16] Then, measure the turbidity of each well using a nephelometer.[15]

• Data Analysis: Plot the nephelometry signal (NTU) against the compound concentration. The concentration at which the NTU signal begins to rise sharply above the baseline is considered the kinetic solubility limit.

Best Practices for Compound Handling and Storage

Proactive measures in compound management can significantly reduce the incidence of precipitation.

• Storage Conditions: Store DMSO stock solutions in a dry, low-temperature environment (-20°C or -80°C) to minimize water absorption by the hygroscopic DMSO, which can lead to precipitation over time.[17] Use appropriate seals on plates to prevent moisture entry.[18]

• Freeze-Thaw Cycles: Limit the number of freeze-thaw cycles for your stock plates, as this can cause compounds to fall out of solution.[2][19] Consider creating smaller-volume aliquot plates for routine screening.

• Regular Quality Control: Periodically assess the quality of your compound library. Automated imaging systems can be used to detect precipitation in stock plates before they are used in a screen.[17][20]

By understanding the underlying causes of compound precipitation and implementing these systematic troubleshooting and mitigation strategies, you can enhance the quality and reliability of your HTS data, leading to more robust and confident hit identification.

References

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Thadkala, K., et al. (2022). Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs. PubMed, 28(1), 113-128. Retrieved from [Link]

• Yasgar, A., et al. (2008). Compound Management for Quantitative High-Throughput Screening. PubMed Central, 13(6), 646-659. Retrieved from [Link]

• pION Inc. (2001). A New Technique for High-Throughput Solubility Assay. Retrieved from [Link]

• Iredell Free News. (2025). The Role of Nephelometry in Modern Drug Discovery. Retrieved from [Link]

• Thadkala, K., et al. (2022). Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs. ResearchGate. Retrieved from [Link]

• Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PubMed Central, 15(3), 235-247. Retrieved from [Link]

• Laflin, P., et al. (2011). Monitoring of HTS Compound Library Quality via a High-Resolution Image Acquisition and Processing Instrument. National Institutes of Health. Retrieved from [Link]

• Van Eerdenbrugh, B., et al. (2017). Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches. MDPI, 9(1), 15. Retrieved from [Link]

• Laflin, P., et al. (2011). Monitoring of HTS compound library quality via a high-resolution image acquisition and processing instrument. PubMed, 16(6), 570-578. Retrieved from [Link]

• BMG Labtech. (n.d.). What is Nephelometry: Meaning & Examples. Retrieved from [Link]

• Matson, S. L., et al. (2009). Best practices in compound management for preserving compound integrity and accurately providing samples for assays. PubMed, 14(5), 476-484. Retrieved from [Link]

• Laflin, P., et al. (2011). Monitoring of HTS Compound Library Quality via a High-Resolution Image Acquisition and Processing Instrument. ResearchGate. Retrieved from [Link]

• Kozikowski, B. A., et al. (2014). Compound Precipitation in High-Concentration DMSO Solutions. ResearchGate. Retrieved from [Link]

• Van Deun, J., et al. (2014). Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs. PubMed, 103(12), 3767-3775. Retrieved from [Link]

• Cole, T., & Fortaner Torrent, S. (2023). Solubility Determination of Chemicals by Nephelometry. JRC Publications Repository. Retrieved from [Link]

• Wikipedia. (n.d.). Plate reader. Retrieved from [Link]

• Sure-Seal. (2025). Preventing Caking of Dry Powder Fire Extinguishing Agents: 5 Steps to Overcome Storage Challenges in Hot and Humid Environments. Retrieved from [Link]

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• 15. Aqueous Solubility Assay - Enamine [enamine.net]
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• 20. Monitoring of HTS compound library quality via a high-resolution image acquisition and processing instrument - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Kinase Assays for Morpholino-Pyrimidine Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with morpholino-pyrimidine kinase inhibitors. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the nuances of your kinase assays and ensure the generation of robust, reproducible data. The morpholine ring is a key feature in many PI3K/Akt/mTOR pathway inhibitors, often forming a critical hydrogen bond in the kinase hinge region[1][2]. Understanding the specific properties of this scaffold is crucial for successful experimentation.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions and provides quick solutions to get your experiments on track.

Q1: My morpholino-pyrimidine inhibitor shows low or no potency in my biochemical assay. Where should I start troubleshooting?

A1: A lack of potency can stem from several factors. Systematically check the following:

• Compound Integrity and Solubility: Verify the compound's identity and purity via mass spectrometry (MS) or NMR. Poor aqueous solubility is a common issue for heterocyclic compounds and can drastically reduce the effective concentration in your assay[3]. Prepare a fresh stock solution in 100% DMSO and visually inspect for precipitation upon dilution into the aqueous assay buffer[4][5].

• ATP Concentration: Most kinase inhibitors are ATP-competitive[6]. If your assay uses a high ATP concentration (well above the Km for your kinase), it can outcompete your inhibitor, leading to an artificially high IC50 value. For initial characterization, use an ATP concentration at or near the Km for your specific kinase to maximize sensitivity[4][6][7].

• Kinase Activity: Ensure your enzyme is active. Include a positive control inhibitor known to be effective against your target kinase. Also, run a "no inhibitor" control to establish a baseline for 100% kinase activity[4].

Q2: I'm observing high variability between my replicate wells. What are the likely causes?

A2: High variability often points to issues with assay setup and reagent stability:

• Edge Effects: The outer wells of a microplate are prone to evaporation, which can concentrate reagents and alter reaction kinetics. Avoid using the outermost wells for critical samples; instead, fill them with buffer to create a humidity barrier[4].

• Reagent Handling: Avoid multiple freeze-thaw cycles for your kinase and ATP stocks, as this can lead to degradation. Aliquot reagents into single-use volumes upon receipt[5].

• Pipetting Accuracy: Inconsistent pipetting, especially of small volumes, can introduce significant error. Ensure pipettes are calibrated and use a multichannel pipette to initiate reactions simultaneously for better consistency[5].

Q3: My inhibitor is potent in the biochemical assay but shows weak or no activity in my cell-based assay. What explains this discrepancy?

A3: This is a frequent challenge and highlights the difference between an isolated enzymatic reaction and a complex cellular environment:

• Cell Permeability: The compound may have poor membrane permeability, preventing it from reaching its intracellular target. Consider running a cell permeability assay (e.g., PAMPA)[4].

• High Intracellular ATP: Cellular ATP concentrations are in the millimolar range, which is often much higher than the Km values used in biochemical assays[7][8]. This high concentration of the natural substrate can significantly reduce the apparent potency of ATP-competitive inhibitors[4][7].

• Cellular Metabolism and Efflux: The compound may be rapidly metabolized by cellular enzymes or actively transported out of the cell by efflux pumps[4].

Q4: Do the reducing agents in my buffer, like DTT or β-mercaptoethanol, affect my covalent morpholino-pyrimidine inhibitor?

A4: Yes, this is a critical consideration. Thiol-containing reducing agents like DTT are nucleophilic and can directly react with electrophilic covalent inhibitors, effectively sequestering them from your target kinase[9]. This can lead to a significant underestimation of your inhibitor's potency. If you suspect covalent inhibition, it is worthwhile to test your inhibitor's effectiveness with and without reducing agents in the buffer[9][10]. Tris(2-carboxyethyl)phosphine (TCEP) is a non-thiol reducing agent and can be a suitable alternative in some cases[10].

II. In-Depth Troubleshooting Guides

This section provides detailed protocols and explanations for resolving more complex experimental issues.

Guide 1: Investigating the Mechanism of Inhibition (Reversible vs. Irreversible)

Many kinase inhibitors with a morpholino-pyrimidine scaffold function as covalent, irreversible inhibitors. Distinguishing between reversible and irreversible inhibition is fundamental to correctly interpreting your data and guiding medicinal chemistry efforts. A time-dependent shift in IC50 is a hallmark of covalent inhibition[11].

Core Concept: An irreversible inhibitor's potency (apparent IC50) will increase with longer pre-incubation times with the kinase before the addition of the substrate (ATP). This is because the covalent bond formation is time-dependent[11]. A reversible inhibitor's IC50 will remain constant regardless of the pre-incubation time.

• Prepare Reagents:

  • Kinase stock solution.

  • Inhibitor serial dilutions in 100% DMSO.

  • Assay buffer (consider preparing with and without DTT).

  • ATP/substrate solution (prepare at 2x the final desired concentration).

• Set Up Pre-incubation Plate:

  • In a microplate, add your kinase and your morpholino-pyrimidine inhibitor dilutions. Keep the final DMSO concentration consistent and low (typically <1%) across all wells[5]. Include "no inhibitor" and "solvent only" controls.

  • Incubate this enzyme-inhibitor mixture for varying periods (e.g., 0, 15, 30, 60, and 120 minutes) at the desired reaction temperature (e.g., 25°C or 30°C).

• Initiate the Kinase Reaction:

  • Following each pre-incubation period, initiate the kinase reaction by adding the ATP/substrate solution.

• Develop and Read Signal:

  • Allow the kinase reaction to proceed for a fixed time (ensure you are in the linear range of the reaction).

  • Stop the reaction and develop the signal according to your assay kit's instructions (e.g., luminescence, fluorescence).

• Data Analysis:

  • For each pre-incubation time point, plot the kinase activity against the inhibitor concentration and fit a dose-response curve to determine the IC50 value.

  • A leftward shift (decrease) in the IC50 value with increasing pre-incubation time strongly suggests a covalent, time-dependent mechanism of inhibition.

Troubleshooting Workflow: Mechanism of Inhibition

Caption: Decision tree for interpreting LC-MS results.

References

• Johnston, P.A., et al. (2007). Development and implementation of a 384-well homogeneous fluorescence intensity high-throughput screening assay to identify mitogen-activated protein kinase phosphatase-1 dual-specificity protein phosphatase inhibitors. Assay and Drug Development Technologies, 5(3), 319–332. [Link]

• Yu, K., et al. (2009). Discovery of 4-morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as highly potent and selective ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). Journal of Medicinal Chemistry, 52(24), 8010–8024. [Link]

• Schröder, M., et al. (2021). Assessing reversible and irreversible binding effects of kinase covalent inhibitors through ADP-Glo assays. STAR Protocols, 2(3), 100717. [Link]

• Verheijen, J. C., et al. (2009). Discovery of 4-morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as highly potent and selective ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR): optimization of the 6-aryl substituent. Journal of Medicinal Chemistry, 52(24), 8010-24. [Link]

• Domainex. (n.d.). Reversible Covalent Inhibitor Binding Assay. Domainex Assay Services.[Link]

• Wodicka, L. M., et al. (2010). Part One Hit Finding and Profiling for Protein Kinases: Assay Development and Screening, Libraries. Wiley-VCH.[Link]

• Singh, R. P., et al. (2022). Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. ResearchGate.[Link]

• Scott, J. D., et al. (2018). Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors. ACS Medicinal Chemistry Letters, 9(10), 1029–1034. [Link]

• van den Bedem, H., et al. (2022). Technologies for Direct Detection of Covalent Protein–Drug Adducts. MDPI.[Link]

• Gero, T. W., et al. (2012). Sulfonyl-morpholino-pyrimidines: SAR and development of a novel class of selective mTOR kinase inhibitor. Bioorganic & Medicinal Chemistry Letters, 22(16), 5329–5335. [Link]

• ResearchGate. (2021). Does covalent inhibitors compete with the reducing agents (for e.g. DTT) to bind to the targeted nucleophilic residue (Cys)?. ResearchGate Q&A.[Link]

• Royal Society of Chemistry. (2018). CHAPTER 4: Covalent Inhibition of Kinases. RSC Publishing.[Link]

• Schröder, M., et al. (2022). Optimization of Covalent MKK7 Inhibitors via Crude Nanomole-Scale Libraries. ACS Central Science, 8(8), 1145–1154. [Link]

• ResearchGate. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. ResearchGate.[Link]

• Strelow, J. M., et al. (2022). Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data. RSC Medicinal Chemistry, 13(5), 585–592. [Link]

• Kholodenko, Y. (2020). Optimal Duration of the Preincubation Phase in Enzyme Inhibition Experiments. ChemRxiv.[Link]

• Vieth, M., et al. (2004). Kinase selectivity potential for inhibitors targeting the ATP binding site. Bioinformatics, 20(15), 2469-2477. [Link]

• Lambert, J. P., et al. (2019). Identification of covalent modifications regulating immune signaling complex composition and phenotype. Molecular Systems Biology, 15(1), e8445. [Link]

• Hunter, D. J., et al. (2012). A new family of covalent inhibitors block nucleotide binding to the active site of pyruvate kinase. Biochemical Journal, 448(1), 67–75. [Link]

• ResearchGate. (n.d.). Co‐crystal structures and MS experiments confirming covalent bond... ResearchGate.[Link]

• Kholodenko, Y. (2020). Optimal Duration of the Preincubation Phase in Enzyme Inhibition Experiments. ChemRxiv.[Link]

• National Institutes of Health. (n.d.). A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments. NIH.[Link]

• Sedlak, E., et al. (2023). The Mechanism of Anti-Tumor Activity of 6-Morpholino- and 6-Amino-9-Sulfonylpurine Derivatives on Human Leukemia Cells. International Journal of Molecular Sciences, 24(16), 12903. [Link]

• Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal, 408(3), 297–315. [Link]

• Frontiers Media S.A. (n.d.). Covalent Chemical Tools for Profiling Post-Translational Modifications. Frontiers.[Link]

• Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Reaction Biology.[Link]

• Uitdehaag, J. C. M., et al. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology, 166(3), 858–876. [Link]

• Verheijen, J. C., et al. (2009). Discovery of 4-morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as highly potent and selective ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR): optimization of the 6-aryl substituent. Journal of Medicinal Chemistry, 52(24), 8010-24. [Link]

• El-Damasy, D. A., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(10), 1118–1133. [Link]

• MDPI. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI.[Link]

• Singh, R., & Whitesides, G. M. (2012). A Potent, Versatile Disulfide-Reducing Agent from Aspartic Acid. ACS Medicinal Chemistry Letters, 3(3), 229–232. [Link]

• ResearchGate. (2000). Effects of Dithiothreitol on Protein Activity Unrelated to Thiol–Disulfide Exchange: For Consideration in the Analysis of Protein Function with Cleland's Reagent. ResearchGate.[Link]

• Roth, A., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8683. [Link]

• Roth, A., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8683. [Link]

• ResearchGate. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. ResearchGate.[Link]

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• 6. Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimized chemical proteomics assay for kinase inhibitor profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Discovery of 4-morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as highly potent and selective ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR): optimization of the 6-aryl substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Reduce Non-Specific Binding of 2-(Morpholin-4-yl)pyrimidin-5-amine

Prepared by: Senior Application Scientist, Experimental Design & Optimization

Welcome to the technical support resource for researchers utilizing 2-(Morpholin-4-yl)pyrimidin-5-amine and related small molecules. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions (FAQs) to help you mitigate non-specific binding (NSB) in your experiments, ensuring the generation of high-quality, reproducible data.

Section 1: Understanding the Challenge: Non-Specific Binding (NSB)

Q1: What is non-specific binding, and why is it a particular concern for a molecule like 2-(Morpholin-4-yl)pyrimidin-5-amine?

Answer: Non-specific binding refers to the interaction of your compound with unintended targets, such as assay plastics, membranes, or off-target biomolecules.[1] For 2-(Morpholin-4-yl)pyrimidin-5-amine, the risk of NSB is rooted in its key structural features:

• Pyrimidine Core: This scaffold is common in kinase inhibitors as it mimics the adenine ring of ATP, enabling it to fit into the ATP-binding pockets of kinases.[2] However, because this binding region is highly conserved across the human kinome, it creates a potential for the inhibitor to bind to multiple kinases beyond the intended target.[2][3]

• Hydrophobic & Electrostatic Potential: The molecule possesses both hydrophobic regions (the pyrimidine ring) and functionalities capable of electrostatic interactions and hydrogen bonding (the morpholine oxygen and the pyrimidine/amine nitrogens). This duality allows it to engage in different types of low-affinity, non-specific interactions. Hydrophobic interactions can cause binding to plastic surfaces and hydrophobic patches on proteins, while electrostatic interactions can lead to binding with charged biomolecules.[1][4]

• Morpholine Group: While often added to improve solubility and pharmacokinetic properties, the morpholine ring can still participate in hydrophobic interactions and its oxygen atom is a hydrogen bond acceptor, contributing to potential off-target binding.[5][6][7]

These interactions can lead to high background signals, reduced assay sensitivity, and inaccurate pharmacological data.[8][9]

Caption: Key molecular features driving non-specific interactions.

Section 2: Initial Troubleshooting & FAQs

Q2: My assay is showing high background noise. What are my first steps?

Answer: High background is a classic symptom of NSB. Before making extensive changes to your protocol, follow a systematic troubleshooting workflow. The first and most crucial step is to run a control experiment to confirm that the high signal is indeed due to your compound binding non-specifically to assay components.

Caption: Initial troubleshooting workflow for high background signals.

Q3: How do I properly design a control experiment to quantify NSB?

Answer: A robust control is the cornerstone of troubleshooting. Your primary control should be a "no-target" or "minus-target" condition.

Experimental Setup:

• Test Condition: All assay components are present: buffer, your target protein/lysate, and 2-(Morpholin-4-yl)pyrimidin-5-amine.

• NSB Control: All assay components except the specific target. For example, in a biochemical kinase assay, this would be the buffer, substrate peptide, and your compound, but no kinase enzyme . In a cell lysate binding assay, this could be buffer and compound incubated with a lysate from a cell line that does not express the target protein.

• Blank Control: Buffer only, to measure baseline signal.

By subtracting the signal from the "NSB Control" from your "Test Condition," you can quantify the signal attributable to specific binding.

Q4: Are the causes of NSB different in biochemical versus cell-based assays?

Answer: Yes, the context matters significantly.

• Biochemical Assays (e.g., ELISA, SPR, Kinase Assays): NSB is often dominated by interactions with purified proteins and the surfaces of plates, membranes, or sensor chips.[10][11] Hydrophobic interactions with plastics are a primary concern.[12]

• Cell-Based Assays (e.g., Cellular Thermal Shift, Immunofluorescence): The environment is far more complex. Your compound must navigate a milieu of lipids, nucleic acids, and thousands of off-target proteins.[1][13] Here, NSB can manifest as binding to abundant cellular proteins (like albumin in serum-containing media), sequestration in lipid membranes, or binding to cellular structures.[13]

Section 3: A Systematic Guide to Reducing NSB

Once you have confirmed NSB is an issue, approach optimization systematically. It is recommended to change only one parameter at a time to clearly identify the effective modification.

3.1 Buffer Optimization: The First Line of Defense

Answer: Optimizing your buffer's physicochemical properties is the most effective and direct way to disrupt the forces causing NSB.

The Scientific Rationale:

• Ionic Strength (Salt): Increasing the salt concentration (e.g., with NaCl) creates an ionic shield. This shield masks the surface charges on both your compound and potential non-specific binding partners, thereby weakening unwanted electrostatic interactions.[11][14][15]

• pH: The charge of your compound and interacting proteins is pH-dependent. Adjusting the pH can neutralize one of these components, reducing electrostatic attraction.[11][14] However, ensure the new pH does not compromise the activity of your target protein.

• Detergents: Low concentrations of non-ionic detergents (e.g., Tween-20, Triton X-100) are highly effective at disrupting non-specific hydrophobic interactions.[15][16] They essentially "coat" hydrophobic surfaces, preventing your compound from sticking.

Parameter	Typical Range	Mechanism of Action	Considerations
Salt (NaCl)	50 mM - 500 mM	Shields electrostatic interactions	High salt can disrupt some specific protein-protein interactions.
pH	6.0 - 8.5	Alters surface charge of compound and proteins	Must stay within the optimal functional range of the target protein.
Detergent (Tween-20)	0.01% - 0.1% (v/v)	Reduces hydrophobic interactions	Higher concentrations can denature proteins or interfere with some detection methods.

This protocol uses a matrix approach to efficiently test the effects of salt and detergent.

• Preparation: Prepare a 4x stock of your standard assay buffer. Prepare concentrated stock solutions of NaCl (e.g., 4 M) and Tween-20 (e.g., 10%).

• Assay Setup: Set up a 96-well plate. Dedicate rows to testing different final concentrations of NaCl (e.g., 50, 150, 300, 500 mM) and columns to different final concentrations of Tween-20 (e.g., 0%, 0.01%, 0.05%).

• Control Wells: For each condition, include:

  • Total Binding Well: Your target protein + compound.

  • NSB Well: No target protein + compound.

  • Blank Well: Buffer only.

• Execution: Add buffer components, followed by your compound and target protein according to your standard assay protocol.

• Incubation & Detection: Incubate and read the plate as you normally would.

• Analysis:

  • Calculate the specific binding for each condition: Specific Binding = (Signal_Total - Signal_Blank) - (Signal_NSB - Signal_Blank).

  • Calculate the Signal-to-Noise (S/N) ratio: S/N = (Signal_Total - Signal_NSB) / (Signal_NSB - Signal_Blank).

  • Identify the buffer composition that provides the highest S/N ratio without significantly compromising the specific binding signal.

3.2 The Role of Blocking Agents and Additives

Answer: Blocking agents are inert molecules that physically adsorb to unoccupied surfaces in your assay system, preventing your compound from binding there.[8][17]

The Scientific Rationale: Protein-based blockers like Bovine Serum Albumin (BSA) and casein are effective because they are amphipathic, meaning they can block both hydrophobic and hydrophilic sites.[8] They are particularly useful for coating plasticware and membranes before the addition of assay-specific reagents.[9][10]

Blocking Agent	Typical Concentration	Best For	Potential Issues
Bovine Serum Albumin (BSA)	0.1% - 2% (w/v)	General purpose blocking for most immunoassays and biochemical assays.[11][18]	Can have lot-to-lot variability. Not suitable for assays detecting phosphoproteins if the BSA prep contains contaminating phosphatases.
Non-fat Dry Milk / Casein	1% - 5% (w/v)	Cost-effective general blocker, especially for Western blots.[18][19]	Contains phosphoproteins (casein) and biotin, which will interfere with phosphoprotein detection and avidin-biotin systems, respectively.[18]
Triton X-100	0.05% - 0.1% (v/v)	Stronger non-ionic detergent for disrupting stubborn hydrophobic interactions.	Can be harsher on proteins than Tween-20 and may inhibit enzyme activity.[20]

This protocol is designed to test the ability of a blocking agent to prevent NSB to the assay plate itself.

• Plate Coating:

  • Prepare solutions of different blocking agents (e.g., 1% BSA in PBS, 3% non-fat milk in TBS, 0.1% Tween-20 in PBS).

  • Add 200 µL of each solution to respective wells of a 96-well plate. Include a "No Blocker" control (PBS only).

  • Incubate for 1-2 hours at room temperature or overnight at 4°C.[10]

• Washing: Discard the blocking solutions and wash the plate 3-4 times with your wash buffer (e.g., PBS with 0.05% Tween-20).[10]

• NSB Test:

  • Add your compound (at the concentration used in your assay) diluted in your optimized assay buffer to each well.

  • Incubate for the same duration as your main experiment.

• Detection:

  • Wash the plate thoroughly to remove any unbound compound.

  • Add buffer and measure the residual signal (e.g., via fluorescence if your compound is fluorescent, or using a detection antibody if it is tagged).

• Analysis: Compare the signal from the wells treated with different blocking agents to the "No Blocker" control. The most effective agent will yield the lowest residual signal.

Section 4: Advanced Troubleshooting

Q7: I've optimized my buffer and tried blocking agents, but NSB persists. What's next?

Answer: If standard methods fail, consider these less common but critical factors.

• Compound Aggregation: Lipophilic molecules can form aggregates at higher concentrations, which behave unpredictably and bind non-specifically.

  • Solution: Check for aggregation using dynamic light scattering (DLS) if available. Empirically, try lowering the compound concentration.[16][21] Ensure any DMSO stock is well-dissolved and that the final DMSO concentration in the assay is low and consistent across all wells (typically ≤1%).

• Washing Procedure: Insufficient washing may fail to remove loosely bound, non-specific molecules.

  • Solution: Increase the number of wash steps (e.g., from 3 to 5) and the volume of wash buffer used.[21][22] Ensure efficient mixing during washing (e.g., on an orbital shaker).

• Choice of Assay Plate: Not all plastics are created equal.

  • Solution: Test low-binding surface plates. These plates are treated to be more hydrophilic, reducing the hydrophobic interactions that are a major cause of small molecule NSB.[23]

Section 5: Summary of Strategies

Problem	Probable Cause(s)	Recommended Solutions (In Order of Priority)
High Background Signal	Electrostatic or hydrophobic NSB to assay surfaces or proteins.	1. Run "No-Target" control to confirm NSB.2. Increase salt concentration (e.g., 150-300 mM NaCl).3. Add non-ionic detergent (e.g., 0.05% Tween-20).4. Pre-block plate with BSA.
Poor Reproducibility	Variable NSB; compound aggregation.	1. Ensure consistent final DMSO concentration.2. Lower compound concentration.3. Switch to low-binding microplates.
Signal Lost at Low Target Concentration	NSB is masking the specific signal (low signal-to-noise).	1. Implement full buffer optimization (Protocol 1).2. Test multiple blocking agents (Protocol 2).3. Increase the number and stringency of wash steps.

Section 6: References

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• Nicoya Lifesciences. (n.d.). 4 Ways to Reduce Non-Specific Binding in SPR Experiments.

• McCall, M. N., et al. (n.d.). Methods for reducing non-specific antibody binding in enzyme-linked immunosorbent assays. PubMed.

• Life Science. (n.d.). Blockers Practical Guide.

• Abcam. (n.d.). Blocking reagents.

• (2025, April 29). Reducing Non-Specific Binding in Western Blots: Blocking Agent Comparison.

• Kenny, G. E., & Dunsmoor, C. L. (1987). Effectiveness of detergents in blocking nonspecific binding of IgG in the enzyme-linked immunosorbent assay (ELISA) depends upon the type of polystyrene used. Israel Journal of Medical Sciences, 23(6), 732–734.

• Matovic, T. (2015, December 18). 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments. Nicoya Lifesciences.

• (n.d.). Effective Blocking Procedures - ELISA Technical Bulletin - No. 3.

• Sigma-Aldrich. (n.d.). Rationale for a Small Molecule Non-Specific Binding.

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• AAT Bioquest. (2024, April 10). How to eliminate non-specific binding?

• G-Biosciences. (2017, March 7). Non-Specific Binding: Why It Needs to be Blocked in Western blots!

• Chemistry For Everyone. (2025, July 11). How Do You Select The Appropriate Buffer For SPR Experiments?

• Sino Biological. (n.d.). Western Blot Troubleshooting Nonspecific Bands.

• Benchchem. (2025, November). Troubleshooting off-target effects of pyrimidine-based inhibitors.

• Dube, T. J., et al. (n.d.). Understanding the characteristics of nonspecific binding of drug-like compounds to canonical stem–loop RNAs and their implications for functional cellular assays. NIH.

• WuXi AppTec DMPK. (2024, January 4). Nonspecific Binding: Main Factors of Occurrence and Strategies.

• Benchchem. (2025, December). Strategies for reducing the off-target effects of Furo[3,4-d]pyrimidine inhibitors.

• American Research Products. (n.d.). Western Blot troubleshooting: Non-Specific Bands.

• ACS Publications. (n.d.). Occurrence of Morpholine in Central Nervous System Drug Discovery.

• NIH. (n.d.). Using Surface Hydrophobicity Together with Empirical Potentials to Identify Protein-Protein Binding Sites. Application to the Interactions of E-cadherins.

• ACS Publications. (n.d.). Occurrence of Morpholine in Central Nervous System Drug Discovery.

• Taylor & Francis Online. (n.d.). Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis.

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Reference Data & Comparative Studies

A Researcher's Guide to Profiling Novel PI3K Inhibitors: A Comparative Analysis of 2-(Morpholin-4-yl)pyrimidin-5-amine

Introduction

The phosphoinositide 3-kinase (PI3K) signaling pathway is a central regulator of critical cellular functions, including cell growth, proliferation, survival, and metabolism.[1][2] Its dysregulation, often through mutations or amplification of key components, is a hallmark of numerous human cancers, making it one of the most compelling targets for therapeutic intervention in oncology.[3][4] The PI3K family of lipid kinases is divided into three classes, with Class I being the most implicated in cancer.[5] Class I PI3Ks are heterodimers composed of a catalytic subunit (p110) and a regulatory subunit.[6] The four Class I catalytic isoforms—p110α, p110β, p110δ, and p110γ—have distinct tissue distributions and non-redundant functions, which has led to the development of two major classes of inhibitors: pan-PI3K inhibitors that target all four isoforms, and isoform-selective inhibitors designed to achieve greater specificity and potentially a better therapeutic window.[7][8]

This guide provides a comprehensive framework for the preclinical evaluation of novel PI3K inhibitors, using the hypothetical compound 2-(Morpholin-4-yl)pyrimidin-5-amine , hereafter referred to as Compound X , as our subject. The morpholino-pyrimidine scaffold is a privileged structure in PI3K inhibitor design, known for its ability to form key interactions in the ATP-binding pocket of the kinase.[9] We will objectively compare the in vitro profile of Compound X against well-established benchmarks: the PI3Kα-selective inhibitor Alpelisib , the pan-PI3K inhibitor Buparlisib , and the PI3Kδ-selective inhibitor Idelalisib .[5][10] Through detailed experimental protocols and comparative data analysis, this guide aims to equip researchers, scientists, and drug development professionals with the rationale and methodologies required to characterize novel chemical entities targeting the PI3K pathway.

The PI3K/AKT/mTOR Signaling Pathway: A Network of Opportunity

The activation of the PI3K pathway is typically initiated by the stimulation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs) at the cell surface.[2][11] This triggers the recruitment and activation of PI3K, which then catalyzes the phosphorylation of phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[11] PIP3 acts as a docking site at the plasma membrane for proteins containing a pleckstrin homology (PH) domain, most notably the serine/threonine kinase AKT.[2]

This recruitment facilitates the phosphorylation and full activation of AKT by kinases such as PDK1 and mTORC2.[4] Once activated, AKT phosphorylates a multitude of downstream substrates that collectively promote cell growth, survival, and proliferation while inhibiting apoptosis.[4] The tumor suppressor PTEN negatively regulates this pathway by dephosphorylating PIP3, and loss of PTEN function is a common oncogenic event.[4] The central role of this pathway in cancer biology underscores the therapeutic potential of its inhibition.[3]

Caption: The PI3K/AKT/mTOR signaling pathway and points of inhibition.

Comparative Analysis: In Vitro Characterization

The initial characterization of a novel kinase inhibitor involves a tiered approach, beginning with direct enzymatic assays and progressing to cell-based models. This workflow validates on-target activity, establishes a selectivity profile, and confirms that biochemical potency translates into a desired cellular outcome.

Caption: General experimental workflow for comparing PI3K inhibitors.

Biochemical Potency and Isoform Selectivity

The first critical step is to determine the compound's direct inhibitory activity against the purified kinase enzymes.[12] This is crucial for understanding its intrinsic potency and selectivity across the four Class I PI3K isoforms.[13][14] High selectivity for a specific isoform, such as PI3Kα in the context of PIK3CA-mutated tumors, can be a desirable attribute to minimize off-target effects.[15] Conversely, a pan-inhibitor profile may offer broader efficacy in different genetic contexts.[8]

The data below represents a typical outcome from an in vitro kinase assay panel. The IC50 value is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Table 1: Biochemical Potency (IC₅₀, nM) Against Class I PI3K Isoforms

Inhibitor	PI3Kα (p110α)	PI3Kβ (p110β)	PI3Kδ (p110δ)	PI3Kγ (p110γ)	Selectivity Profile
Compound X (Illustrative)	25	180	45	210	α/δ-biased
Alpelisib	5	>1000	>1000	250	α-selective [16]
Buparlisib	52	166	116	262	Pan-PI3K [16]
Idelalisib	>1000	>1000	2.5	88	δ-selective [16]

Data for known inhibitors are representative values compiled from public sources. Data for Compound X is illustrative for the purpose of this guide.

Interpretation of Results: Based on this illustrative data, Compound X exhibits a potent, dual-inhibitory profile against the p110α and p110δ isoforms, with weaker activity against β and γ. This "α/δ-biased" profile is distinct from the highly selective comparators and the pan-inhibitor. This profile suggests potential utility in both solid tumors driven by PI3Kα mutations and hematological malignancies where PI3Kδ signaling is paramount.

Cellular Anti-proliferative Activity

While biochemical assays are essential, they do not account for factors like cell membrane permeability or compound metabolism. Therefore, the next step is to assess the inhibitor's ability to suppress the growth and proliferation of cancer cells.[17] This is typically done using cell viability assays, such as the XTT assay, which measures the metabolic activity of living cells.[18][19] It is critical to test compounds across a panel of cell lines with diverse genetic backgrounds to understand the context in which they are most effective.

• MCF-7: A breast cancer cell line with an activating PIK3CA (p110α) mutation.

• PTEN-null PC3: A prostate cancer cell line with loss of the PTEN tumor suppressor, leading to pathway activation primarily through p110β.

• TMD8: A B-cell lymphoma line dependent on PI3Kδ signaling.

Table 2: Cellular Anti-proliferative Effects (IC₅₀, µM) in Cancer Cell Lines

Inhibitor	MCF-7 (Breast, PIK3CA-mut)	PC3 (Prostate, PTEN-null)	TMD8 (Lymphoma, B-Cell)
Compound X (Illustrative)	0.25	1.5	0.40
Alpelisib	0.18	>10	>10
Buparlisib	0.45	0.80	0.65
Idelalisib	>10	>10	0.15

Data is representative and for illustrative purposes.

Interpretation of Results: The cellular data for Compound X aligns with its biochemical profile. It shows potent activity in the PIK3CA-mutant MCF-7 cells and the PI3Kδ-dependent TMD8 cells, reflecting its dual α/δ inhibition. Its moderate activity in PTEN-null PC3 cells is consistent with its weaker inhibition of p110β. This contrasts with Alpelisib's specific potency in MCF-7 cells and Idelalisib's targeted effect on TMD8 cells. The pan-inhibitor Buparlisib shows broad activity across all three lines, as expected.

Mechanism of Action: Target Engagement in Cells

To confirm that the observed anti-proliferative effects are a direct result of PI3K pathway inhibition, it is essential to perform a pharmacodynamic analysis using Western blotting.[11] This technique allows for the measurement of the phosphorylation status of key downstream pathway components. A potent and on-target PI3K inhibitor should cause a dose-dependent decrease in the phosphorylation of AKT at key residues (Serine 473 and Threonine 308) without affecting total AKT protein levels.[20]

A typical experiment would involve treating a responsive cell line (e.g., MCF-7) with increasing concentrations of the inhibitor for a defined period (e.g., 2-4 hours) before lysing the cells and analyzing the protein extracts. A successful outcome would show a clear reduction in the p-AKT (Ser473) signal at concentrations consistent with the anti-proliferative IC50 value, confirming that the compound engages and inhibits its intended target within the cellular environment.

Detailed Experimental Methodologies

Scientific rigor and reproducibility are paramount. The following section provides detailed, step-by-step protocols for the key experiments described above.

Protocol 1: In Vitro PI3K Kinase Assay (ADP-Glo™ Based)

This assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.[21]

• Compound Preparation: Prepare a 10-point serial dilution series of the test inhibitors (e.g., Compound X, Alpelisib) in 100% DMSO, starting at 1 mM.

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of each inhibitor dilution. Add 2.5 µL of a 2x kinase/substrate solution containing the specific recombinant PI3K isoform (e.g., p110α/p85α) and the lipid substrate (e.g., PIP2) in kinase reaction buffer.

• Initiate Reaction: To start the reaction, add 5 µL of 2x ATP solution to each well. The final reaction volume is 10 µL. Incubate at room temperature for 60 minutes.

• Terminate Reaction & Detect ADP: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Generate Luminescent Signal: Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP into ATP, which drives a luciferase/luciferin reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a compatible plate reader.

• Data Analysis: Convert luminescence signals to percent inhibition relative to DMSO (0% inhibition) and no-enzyme (100% inhibition) controls. Plot percent inhibition versus inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell Viability (XTT) Assay

This colorimetric assay measures the reduction of a tetrazolium salt (XTT) to a colored formazan product by metabolically active cells.[18][19]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, PC3, TMD8) in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the inhibitors in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

• XTT Reagent Preparation: Shortly before use, prepare the XTT labeling mixture according to the manufacturer's instructions (e.g., mixing the XTT reagent and the electron-coupling solution).

• Labeling: Add 50 µL of the XTT labeling mixture to each well.

• Incubation for Color Development: Incubate the plate for 4-6 hours at 37°C, 5% CO₂. The incubation time depends on the metabolic activity of the cell line and should be optimized.

• Data Acquisition: Measure the absorbance of the formazan product at 450-490 nm using a microplate reader.[22] A reference wavelength of ~650 nm is used to subtract background noise.

• Data Analysis: Calculate percent viability relative to the vehicle-treated control cells. Plot percent viability versus inhibitor concentration and fit the data to determine the IC50 value.

Protocol 3: Western Blotting for PI3K Pathway Modulation

This protocol details the detection of phosphorylated AKT (p-AKT) as a pharmacodynamic marker of PI3K inhibition.[11][20]

• Cell Treatment and Lysis: Seed cells (e.g., MCF-7) in 6-well plates and grow until they reach ~80% confluency. Treat the cells with increasing concentrations of the inhibitor for 2-4 hours. After treatment, wash the cells twice with ice-cold PBS.[11]

• Protein Extraction: Add 100-150 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well. Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.[11] Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Normalize the protein concentration for all samples. Mix the lysate with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel (e.g., 10%). Run the gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer (e.g., rabbit anti-p-AKT (Ser473), rabbit anti-total-AKT).[20][23]

• Secondary Antibody and Detection: Wash the membrane with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) for 1 hour at room temperature.[20]

• Signal Visualization: After final washes, add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a digital imaging system. Total AKT serves as a loading control to ensure that changes in the p-AKT signal are not due to differences in the amount of protein loaded.

Summary and Conclusion

This guide outlines a systematic and robust approach to the preclinical in vitro characterization of a novel PI3K inhibitor, exemplified by the hypothetical compound 2-(Morpholin-4-yl)pyrimidin-5-amine (Compound X). By performing a side-by-side comparison with established inhibitors like Alpelisib, Buparlisib, and Idelalisib, researchers can precisely define a new compound's potency, isoform selectivity, and cellular activity profile.

Our illustrative data presents Compound X as a potent α/δ-biased PI3K inhibitor. This profile is validated through a logical progression of experiments:

• Biochemical assays establish its intrinsic enzymatic inhibitory profile.

• Cellular proliferation assays in genetically defined cell lines demonstrate that this biochemical activity translates to anti-cancer effects in relevant contexts.

• Western blot analysis confirms the mechanism of action by showing on-target pathway modulation.

This multi-faceted characterization provides a strong foundation for making informed decisions about the future development of a novel inhibitor. A compound with the profile of Compound X could be prioritized for further studies, including in vivo efficacy models for both PIK3CA-mutant solid tumors and hematological malignancies. By adhering to these rigorous, self-validating experimental frameworks, the scientific community can continue to develop safer and more effective targeted therapies for patients.

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A Researcher's Guide to Confirming the On-Target Cellular Activity of 2-(Morpholin-4-yl)pyrimidin-5-amine as a PI3K Pathway Inhibitor

As a Senior Application Scientist, this guide provides a comprehensive, technically detailed framework for researchers, scientists, and drug development professionals to rigorously confirm the on-target cellular activity of novel chemical entities. Here, we use the hypothetical compound 2-(Morpholin-4-yl)pyrimidin-5-amine , a scaffold known to be explored for PI3K/BRAF dual inhibitors, as our test case, referring to it as "Compound-M" . We will outline a series of experiments to validate its engagement and inhibition of the Phosphoinositide 3-kinase (PI3K) signaling pathway, a critical regulator of cell growth, proliferation, and survival.[1][2][3]

This guide is designed to be a self-validating system, where each experimental step builds upon the last to create a cohesive and robust dataset. We will compare the performance of Compound-M against a well-characterized, commercially available PI3K inhibitor, designated here as "Reference Inhibitor PI-103" , to provide a clear benchmark for its activity.

The PI3K/Akt/mTOR Signaling Cascade: Our Target Pathway

The PI3K/Akt/mTOR pathway is a central signaling node that integrates extracellular cues to control a multitude of cellular processes.[3][4] Its dysregulation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[3][4] A simplified representation of this pathway is depicted below, highlighting the key nodes we will interrogate to confirm the on-target activity of Compound-M.

Caption: A simplified schematic of the PI3K/Akt/mTOR signaling pathway.

Part 1: Direct Target Engagement in Live Cells with NanoBRET™

The first and most crucial step is to demonstrate that Compound-M physically interacts with its intended target, PI3K, within the complex milieu of a living cell. The NanoBRET™ Target Engagement (TE) assay is an ideal technology for this purpose, as it measures compound binding at a specific target protein in intact cells.[5][6][7][8]

Causality of Experimental Choice: A positive result in a NanoBRET™ assay provides strong evidence that Compound-M can access its intracellular target and bind to it. This is a critical first step before investigating the functional consequences of this binding.

Experimental Workflow: NanoBRET™ Target Engagement Assay

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Detailed Protocol: NanoBRET™ Target Engagement Assay

This protocol is adapted from established NanoBRET™ methodologies.[5][6][9]

• Cell Preparation:

  • One day prior to the experiment, seed HEK293 cells transiently expressing a NanoLuc®-PI3K fusion protein into a 96-well plate at a density of 2 x 10^4 cells per well.

• Compound Preparation and Addition:

  • Prepare a serial dilution of Compound-M and the Reference Inhibitor PI-103 in Opti-MEM I Reduced Serum Medium.

  • On the day of the assay, add the diluted compounds to the cells.

• Tracer Addition:

  • Prepare the NanoBRET™ fluorescent tracer, which also binds to the target kinase, at the recommended concentration in Opti-MEM.

  • Add the tracer to all wells.

• Signal Detection:

  • Incubate the plate for 2 hours at 37°C in a 5% CO2 incubator.

  • Prepare the NanoBRET™ Nano-Glo® Substrate as per the manufacturer's instructions.

  • Add the substrate to each well.

  • Read the plate within 10 minutes on a luminometer capable of dual-filtered luminescence measurement (e.g., measuring donor emission at 460 nm and acceptor emission at 618 nm).[7]

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission/donor emission).

  • Plot the BRET ratio against the compound concentration and fit a dose-response curve to determine the IC50 value for target engagement.

Data Presentation: Comparative Target Engagement

Compound	Target	Cellular IC50 (nM) for Target Engagement
Compound-M	PI3K	To be determined
Reference Inhibitor PI-103	PI3K	Expected low nM

Part 2: Assessing Downstream Signaling Inhibition via Western Blotting

Having confirmed that Compound-M binds to PI3K in cells, the next logical step is to determine if this binding event translates into functional inhibition of the kinase. We will assess this by measuring the phosphorylation status of key downstream effectors of the PI3K/Akt/mTOR pathway, namely phosphorylated Akt (p-Akt at Ser473) and phosphorylated S6 ribosomal protein (p-S6 at Ser235/236), a downstream target of mTORC1.[10][11][12][13]

Causality of Experimental Choice: A dose-dependent decrease in the levels of p-Akt and p-S6 upon treatment with Compound-M would strongly indicate that the compound is not only binding to PI3K but also inhibiting its catalytic activity, leading to a downstream signaling blockade.

Experimental Workflow: Western Blotting for Phospho-Proteins

Caption: Workflow for the FOXO-responsive luciferase reporter assay.

Detailed Protocol: FOXO-Responsive Luciferase Reporter Assay

This protocol is based on commercially available reporter assay systems. [14][15][16][17]

• Transfection:

  • One day before the experiment, co-transfect HEK293 cells in a 96-well plate with a FOXO-responsive firefly luciferase reporter plasmid and a constitutively expressing Renilla luciferase control plasmid (for normalization of transfection efficiency).

• Compound Treatment:

  • 24 hours post-transfection, treat the cells with a dose range of Compound-M or Reference Inhibitor PI-103 for 16-24 hours.

• Luciferase Assay:

  • Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's protocol.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the fold change in reporter activity relative to the vehicle-treated control.

  • Plot the fold change against the compound concentration to determine the EC50 for reporter activation.

Data Presentation: Comparative Modulation of Transcriptional Output

Compound	EC50 for FOXO Reporter Activation (nM)
Compound-M	To be determined
Reference Inhibitor PI-103	Expected mid-nM

Conclusion

By following this structured, multi-faceted approach, researchers can build a compelling and robust case for the on-target cellular activity of 2-(Morpholin-4-yl)pyrimidin-5-amine (Compound-M) as a PI3K pathway inhibitor. The combination of direct target engagement, downstream signaling inhibition, and transcriptional output modulation provides a comprehensive picture of the compound's mechanism of action. Comparing these results to a known reference inhibitor provides essential context and a benchmark for potency. This rigorous validation is a critical step in the journey of any novel compound from a promising chemical entity to a potential therapeutic agent.

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Comparative Guide to 2-(Morpholin-4-yl)pyrimidin-5-amine and Other Morpholino-Pyrimidine Analogs in Kinase Inhibition

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous clinically approved drugs.[1] Its versatile structure allows for substitutions that can modulate its physicochemical properties and biological activity. A particularly fruitful modification has been the incorporation of a morpholine ring, leading to a class of compounds known as morpholino-pyrimidines. These analogs have garnered significant attention, especially as inhibitors of protein kinases, which are crucial regulators of cellular processes and are often dysregulated in diseases like cancer.[2][3] This guide provides a detailed comparison of 2-(Morpholin-4-yl)pyrimidin-5-amine with other morpholino-pyrimidine analogs, focusing on their structure-activity relationships (SAR), performance in preclinical studies, and the experimental methodologies used for their evaluation.

The morpholino-pyrimidine core is a privileged scaffold in kinase inhibitor design.[2][4] The nitrogen atoms of the pyrimidine ring can form key hydrogen bonds with the hinge region of the kinase active site, mimicking the interaction of the adenine base of ATP.[5] The morpholine moiety, with its oxygen atom, can act as a hydrogen bond acceptor, further anchoring the inhibitor in the active site and often conferring favorable properties such as improved solubility and metabolic stability.[2][6] This guide will delve into how substitutions at different positions on the pyrimidine ring influence kinase selectivity and potency.

Core Structure and Key Analogs

The fundamental structure of the compounds discussed in this guide is the 2,5-disubstituted pyrimidine ring. The parent compound, 2-(Morpholin-4-yl)pyrimidin-5-amine, serves as a foundational scaffold from which numerous analogs have been developed. These analogs typically feature modifications at the 5-position of the pyrimidine ring, while retaining the 2-morpholino group.

Compound ID	R Group (at position 5)	Target Kinase(s)	Key Findings
1	-NH2 (2-(Morpholin-4-yl)pyrimidin-5-amine)	Various	Foundational scaffold for further optimization.
2	Substituted Phenyl Rings	PI3K/mTOR	Structure-activity relationship studies indicate that electron-withdrawing groups on the phenyl ring enhance activity.[7]
3	Indole Derivatives	mTOR	Isosteric replacement of the indole led to potent urea-based inhibitors.[3]
4	Pyrazolo[1,5-a]pyrimidine Core	PI3Kδ	Bicyclic core substitution at the C(7) position with morpholine showed promising results.[4]
5	Pyrrolo[2,3-d]pyrimidine Derivatives	Multi-targeted (EGFR, Her2, VEGFR2, CDK2)	Compound 5k showed outstanding inhibitory activities against all tested enzymes.[8]
6	Pyrimidin-2-amine Derivatives	PLK4	Compound 8h displayed high PLK4 inhibitory activity and good drug-like properties.[9]

Signaling Pathway Context: The PI3K/Akt/mTOR Pathway

A primary target for many morpholino-pyrimidine analogs is the Phosphatidylinositol 3-kinase (PI3K)/Protein kinase B (Akt)/Mammalian target of rapamycin (mTOR) signaling pathway. This pathway is critical for regulating cell growth, proliferation, survival, and metabolism.[2] Its aberrant activation is a frequent event in various human cancers, making it a prime target for therapeutic intervention.[2][10]

Caption: The PI3K/Akt/mTOR signaling cascade.

Structure-Activity Relationship (SAR) Insights

The biological activity of morpholino-pyrimidine analogs is highly dependent on the nature and position of substituents on the pyrimidine core.

The Significance of the 2-Morpholino Group

The morpholine moiety at the C2 position is a recurring feature in many potent kinase inhibitors. Molecular docking studies have consistently shown that the oxygen atom of the morpholine ring acts as a crucial hydrogen bond acceptor, interacting with the hinge region of the kinase domain.[2][4] This interaction is a key determinant of the binding affinity and inhibitory potency of these compounds.

Impact of Substituents at the 5-Position

The 5-position of the pyrimidine ring is a key site for modification to achieve selectivity and enhance potency.

• Aromatic and Heteroaromatic Rings: Introduction of substituted aryl or heteroaryl groups at this position can lead to inhibitors with dual PI3K/mTOR activity. For instance, the presence of electron-withdrawing groups on a phenyl ring at C5 has been shown to improve the anticancer activity of 4-morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine derivatives.[7]

• Fused Ring Systems: Incorporating the pyrimidine into a fused heterocyclic system, such as a pyrazolo[3,4-d]pyrimidine, can create potent and selective kinase inhibitors.[5] This scaffold serves as a bioisostere of adenine and can mimic the binding of ATP to the kinase hinge region.[5]

• Linker and Side Chain Modifications: The nature of the linker between the pyrimidine core and a terminal group can significantly impact activity. For example, in a series of quinazoline derivatives, a three-carbon linker between the quinazoline core and a morpholine group resulted in higher potency against the A431 cell line compared to a two-carbon linker.[6]

Experimental Evaluation Protocols

The comparison of these analogs relies on robust and standardized experimental protocols. Below are outlines of key assays used in their preclinical evaluation.

General Synthesis of 2,5-Disubstituted Pyrimidines

A common and practical method for synthesizing the 2,5-disubstituted pyrimidine scaffold is a one-pot process starting from nitriles.[11][12] This approach offers good functional group tolerance and is amenable to the creation of diverse compound libraries for screening.

Caption: General workflow for one-pot synthesis.

Step-by-Step Synthesis Protocol

A representative synthetic route for 2,5-disubstituted pyrimidines involves the condensation of a nitrile with an appropriate reagent. For instance, the Buchwald-Hartwig amination under microwave irradiation provides a concise method for synthesizing various 2,5-disubstituted pyrimidine derivatives in good to high yields.[13]

• Reactant Preparation: Dissolve the starting nitrile and the corresponding amine in a suitable solvent (e.g., dioxane) in a microwave vial.

• Catalyst and Ligand Addition: Add the palladium catalyst (e.g., Pd2(dba)3) and a suitable ligand (e.g., Xantphos), followed by a base (e.g., Cs2CO3).

• Microwave Irradiation: Seal the vial and heat the reaction mixture in a microwave reactor at a specified temperature (e.g., 120 °C) for a defined period.

• Work-up and Purification: After cooling, filter the reaction mixture, concentrate the filtrate, and purify the crude product by column chromatography to obtain the desired 2,5-disubstituted pyrimidine.

In Vitro Kinase Inhibition Assay

To determine the inhibitory potency of the synthesized compounds against their target kinases, in vitro kinase assays are performed. The ADP-Glo™ Kinase Assay is a commonly used method.[14]

Protocol: ADP-Glo™ Kinase Assay

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Reaction Setup: In a 384-well plate, add the kinase buffer, the target kinase enzyme, and the test compound or a reference inhibitor.

• Pre-incubation: Incubate the plate at room temperature for 10-15 minutes to allow for compound binding to the enzyme.

• Reaction Initiation: Add a mixture of the peptide substrate and ATP to each well to start the kinase reaction.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection: Stop the reaction by adding the ADP-Glo™ Reagent to deplete the remaining ATP. Then, add the Kinase Detection Reagent to convert the generated ADP to ATP, which is then quantified using a luciferase/luciferin reaction. The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression.[14]

Cell-Based Proliferation Assay

To assess the anti-proliferative effects of the compounds on cancer cell lines, the Sulforhodamine B (SRB) assay is a widely used method.[14]

Protocol: SRB Assay

• Cell Seeding: Seed cancer cells in 96-well plates at a predetermined density and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• Cell Fixation: Gently add cold trichloroacetic acid (TCA) to each well to fix the cells and incubate at 4°C for 1 hour.

• Washing: Wash the plates multiple times with water to remove the TCA and then air dry.

• Staining: Add SRB solution to each well and incubate at room temperature for 30 minutes.

• Destaining and Measurement: Wash the plates with 1% acetic acid to remove unbound dye and air dry. Solubilize the bound SRB with 10 mM Tris base solution and measure the absorbance at a suitable wavelength (e.g., 510 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) value.[14]

Conclusion

The morpholino-pyrimidine scaffold is a highly valuable platform for the development of potent and selective kinase inhibitors. 2-(Morpholin-4-yl)pyrimidin-5-amine serves as an excellent starting point for medicinal chemistry efforts. Structure-activity relationship studies have demonstrated that modifications at the 5-position of the pyrimidine ring are critical for modulating potency and selectivity. The introduction of various aromatic, heteroaromatic, and fused ring systems has led to the discovery of promising preclinical candidates targeting key signaling pathways in cancer, such as the PI3K/Akt/mTOR pathway. The continued exploration of this chemical space, guided by robust synthetic methodologies and comprehensive biological evaluation, holds great promise for the development of novel and effective targeted therapies.

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Validating the Therapeutic Window of 2-(Morpholin-4-yl)pyrimidin-5-amine: A Comparative Guide for Preclinical Development

For researchers, scientists, and drug development professionals, the journey of a novel therapeutic candidate from bench to bedside is paved with rigorous validation. A critical milestone in this journey is the establishment of a viable therapeutic window—the dosage range where a drug is effective without causing unacceptable toxicity. This guide provides a comprehensive framework for validating the therapeutic window of a novel investigational compound, 2-(Morpholin-4-yl)pyrimidin-5-amine , a putative inhibitor of the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway.

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its frequent dysregulation in various cancers has made it a prime target for therapeutic intervention.[1][2][3] This guide will not only detail the experimental validation of 2-(Morpholin-4-yl)pyrimidin-5-amine but also objectively compare its potential performance against established inhibitors with varying mechanisms of action within this pathway.

The PI3K/Akt/mTOR Signaling Pathway: A Rationale for Targeting

The PI3K/Akt/mTOR signaling cascade is a crucial intracellular pathway that translates extracellular signals into cellular responses.[4] Its activation, often triggered by growth factors, promotes cell survival and proliferation.[5] In many cancers, mutations in components of this pathway, such as activating mutations in PIK3CA or loss of the tumor suppressor PTEN, lead to its constitutive activation, driving tumorigenesis.[4] Consequently, inhibiting this pathway has been a major focus of cancer drug development.[3][5]

Caption: The PI3K/Akt/mTOR signaling pathway and key regulatory nodes.

Comparative Landscape: Benchmarking Against a Crowded Field

To contextualize the potential of 2-(Morpholin-4-yl)pyrimidin-5-amine, it is essential to compare its activity with existing PI3K pathway inhibitors.[1][2] We will consider three representative comparators: a pan-PI3K inhibitor, an isoform-specific inhibitor, and a dual PI3K/mTOR inhibitor.

Inhibitor Class	Example Compound	Primary Target(s)	Clinical Development Stage	Key Characteristics
Pan-PI3K Inhibitor	Copanlisib	All 4 Class I PI3K isoforms	Approved for certain blood cancers[[“]]	Broad activity, but potential for off-target effects and a narrow therapeutic window.[4][7]
Isoform-Specific PI3K Inhibitor	Alpelisib	PI3Kα	Approved for PIK3CA-mutated breast cancer[8]	Increased selectivity may lead to an improved safety profile in specific patient populations.[9]
Dual PI3K/mTOR Inhibitor	Dactolisib	PI3K and mTOR	Investigational	Aims to overcome feedback activation of Akt, but can have a broader toxicity profile.[7]

Experimental Workflow for Therapeutic Window Validation

A systematic, multi-step approach is required to robustly define the therapeutic window of 2-(Morpholin-4-yl)pyrimidin-5-amine.

Caption: Experimental workflow for therapeutic window validation.

Part 1: In Vitro Characterization

1.1. Biochemical Potency and Selectivity

The initial step is to determine the half-maximal inhibitory concentration (IC50) of 2-(Morpholin-4-yl)pyrimidin-5-amine against the different PI3K isoforms (α, β, γ, δ) and mTOR. This provides a fundamental understanding of the compound's potency and selectivity.[10]

Experimental Protocol: Kinase Inhibition Assay

• Reagents: Recombinant human PI3K isoforms, mTOR kinase, ATP, and a suitable substrate (e.g., PIP2).

• Procedure:

  • Incubate the kinase, substrate, and varying concentrations of the test compound.

  • Initiate the kinase reaction by adding ATP.

  • After a defined incubation period, quantify the product formation using a suitable detection method (e.g., fluorescence, luminescence).[10]

• Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

1.2. Cellular Target Engagement

Confirming that the compound interacts with its intended target within a cellular context is a critical step.[11] This can be achieved through methods that assess direct target binding or the modulation of downstream signaling.

Experimental Protocol: Western Blotting for Downstream Pathway Inhibition

• Cell Culture: Use a relevant cancer cell line with a known activated PI3K pathway.

• Treatment: Treat cells with increasing concentrations of 2-(Morpholin-4-yl)pyrimidin-5-amine for a specified duration.

• Protein Extraction and Quantification: Lyse the cells and determine the protein concentration.

• Immunoblotting: Separate protein lysates by SDS-PAGE, transfer to a membrane, and probe with antibodies against phosphorylated Akt (p-Akt), total Akt, and a loading control.[12]

• Analysis: A dose-dependent decrease in the p-Akt/total Akt ratio indicates successful target engagement.[11]

1.3. In Vitro Cytotoxicity and Therapeutic Index

Cytotoxicity assays are essential for determining the concentration at which a compound induces cell death.[13] By comparing the cytotoxic effects on cancer cells versus normal, non-transformed cells, an in vitro therapeutic index (or selectivity index) can be calculated.

Experimental Protocol: MTT Assay

• Cell Plating: Seed both cancer and normal cell lines in 96-well plates.

• Compound Treatment: Expose the cells to a range of concentrations of 2-(Morpholin-4-yl)pyrimidin-5-amine for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[14]

• Solubilization and Absorbance Reading: Solubilize the formazan crystals and measure the absorbance at a specific wavelength.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 for each cell line. The in vitro therapeutic index is the ratio of the IC50 in normal cells to the IC50 in cancer cells.

Hypothetical In Vitro Data Comparison

Compound	PI3Kα IC50 (nM)	p-Akt Inhibition EC50 (nM)	Cancer Cell Line IC50 (nM)	Normal Cell Line IC50 (nM)	In Vitro Therapeutic Index
2-(Morpholin-4-yl)pyrimidin-5-amine	15	50	150	>5000	>33
Copanlisib	5	20	80	800	10
Alpelisib	5	25	100	>10000	>100
Dactolisib	2	10	40	200	5

Part 2: In Vivo Efficacy and Toxicity

2.1. In Vivo Anti-Tumor Efficacy

Animal models, such as tumor xenografts in immunodeficient mice, are crucial for evaluating the in vivo efficacy of a drug candidate.[15]

Experimental Protocol: Xenograft Efficacy Study

• Tumor Implantation: Implant a human cancer cell line (e.g., one with a PIK3CA mutation) subcutaneously into mice.

• Treatment Initiation: Once tumors reach a palpable size, randomize the animals into treatment groups (vehicle control, 2-(Morpholin-4-yl)pyrimidin-5-amine at various doses, and a positive control).

• Dosing and Monitoring: Administer the compounds according to a predetermined schedule and measure tumor volume and body weight regularly.

• Endpoint: At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., pharmacodynamics).

2.2. In Vivo Toxicity Assessment

A dose-ranging toxicity study is performed to determine the maximum tolerated dose (MTD) and to identify potential target organs for toxicity.[16]

Experimental Protocol: Dose-Ranging Toxicity Study

• Animal Model: Use a rodent species such as rats or mice.[15][16]

• Dose Escalation: Administer escalating doses of 2-(Morpholin-4-yl)pyrimidin-5-amine to different groups of animals.

• Clinical Observations: Monitor the animals for clinical signs of toxicity, changes in body weight, and food/water consumption.[16]

• Terminal Procedures: At the end of the study, collect blood for hematology and clinical chemistry analysis, and perform a full necropsy with histopathological examination of major organs.[16]

Hypothetical In Vivo Data Summary

Compound	Efficacious Dose Range (mg/kg)	MTD (mg/kg)	In Vivo Therapeutic Window (MTD/MED)	Key Toxicities Observed
2-(Morpholin-4-yl)pyrimidin-5-amine	25-75	150	~2-6	Mild, reversible liver enzyme elevation
Copanlisib	10-30	50	~1.7-5	Hyperglycemia, gastrointestinal toxicity[[“]]
Alpelisib	50-150	300	~2-6	Hyperglycemia, rash[8]
Dactolisib	5-15	25	~1.7-5	Broad toxicities, including mucositis and fatigue

Decision-Making Framework

The culmination of these studies allows for a data-driven decision on the further development of 2-(Morpholin-4-yl)pyrimidin-5-amine.

Caption: Decision tree for therapeutic window validation.

Conclusion

Validating the therapeutic window is a cornerstone of preclinical drug development. For a novel PI3K pathway inhibitor like 2-(Morpholin-4-yl)pyrimidin-5-amine, a systematic approach that integrates in vitro potency, cellular activity, and in vivo efficacy and toxicity is paramount. By benchmarking against established compounds, a clear and objective assessment of its potential can be made. The hypothetical data presented here for 2-(Morpholin-4-yl)pyrimidin-5-amine suggests a promising profile with a potentially wider therapeutic window than some pan-PI3K and dual PI3K/mTOR inhibitors, warranting further investigation. This structured approach, grounded in scientific rigor, provides the necessary framework to guide the critical go/no-go decisions that shape the future of promising therapeutic candidates.

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A Researcher's Guide to In Vitro Efficacy Assessment: A Head-to-Head Comparison of the 2-(Morpholin-4-yl)pyrimidine Scaffold

Introduction: The 2-Aminopyrimidine Scaffold in Modern Drug Discovery

In the landscape of oncology research, the pyrimidine core structure is a cornerstone of targeted therapy, particularly in the development of kinase inhibitors. Its ability to form critical hydrogen bonds within the ATP-binding pocket of various kinases makes it a privileged scaffold for medicinal chemists. The specific compound, 2-(Morpholin-4-yl)pyrimidin-5-amine, represents a classic example of this structural class, incorporating the versatile 2-aminopyrimidine core.

While direct, publicly available head-to-head efficacy data for this exact molecule is limited, a wealth of research exists for its close analogs. This guide, therefore, takes a broader, more instructive approach. We will use the 2-(Morpholin-4-yl)pyrimidine scaffold as our framework to compare the in vitro efficacy of several published, structurally related kinase inhibitors. The objective is not merely to present data, but to provide researchers, scientists, and drug development professionals with a comprehensive playbook for evaluating novel chemical entities based on this scaffold. We will delve into the causality behind experimental choices, provide validated protocols, and present comparative data to guide your own discovery programs.

Pillar 1: The Strategic Rationale for a Two-Tiered In Vitro Efficacy Assessment

Before a compound can be considered a viable therapeutic candidate, it must demonstrate potent and selective activity in a controlled laboratory setting. The journey from a promising chemical structure to a potential drug is paved with rigorous testing. The initial phase of this journey is bifurcated into two critical stages: biochemical assays and cell-based assays.

Why start with biochemical assays? The most direct way to determine if a compound interacts with its intended target is to test it in a clean, isolated system.[1] A biochemical kinase assay pits the inhibitor directly against the purified kinase enzyme. This approach provides a pure measure of target engagement and intrinsic potency, typically expressed as the half-maximal inhibitory concentration (IC50) or the inhibitor constant (Ki).[2] It answers the fundamental question: "Can my compound inhibit this specific enzyme?"

The essential transition to cell-based assays: A compound that is potent in a test tube may be ineffective in a living system.[3] Cell permeability, efflux by cellular pumps, off-target effects, and metabolic instability are all biological hurdles that a biochemical assay cannot predict.[3] Therefore, the next logical step is to assess the compound's efficacy in intact cells. Cellular assays, such as proliferation or viability assays, measure the ultimate biological consequence of the drug's activity in a more physiologically relevant context.[3] This answers the more complex question: "Can my compound engage its target within a cell and elicit the desired biological response?"

This two-tiered approach forms a self-validating system. Potent biochemical activity that translates to cellular efficacy provides strong evidence of on-target activity and a solid foundation for further development.

Experimental Workflow: A Validated Path from Target to Cellular Effect

The following workflow illustrates the logical progression for evaluating a novel compound from the 2-aminopyrimidine class.

Caption: Standard workflow for in vitro evaluation of kinase inhibitors.

Pillar 2: Comparative Efficacy of 2-Aminopyrimidine Analogs

To contextualize the potential of a compound like 2-(Morpholin-4-yl)pyrimidin-5-amine, we compare its core structure to published analogs that have been evaluated against specific kinase targets and cancer cell lines. The data below, synthesized from authoritative studies, highlights how minor chemical modifications to the scaffold can dramatically influence potency and selectivity.

Compound/Scaffold	Target Kinase	Biochemical IC50 (nM)	Cell Line	Cellular Antiproliferative IC50 (nM)	Reference
Analog 1 (Pyrimidin-2-amine derivative)	PLK4	6.7	MDA-MB-231	(Not specified)	Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors[4]
Analog 2 (N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine)	Aurora A	8.0	HCT116	(Not specified, potent cytotoxicity)	Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors[5]
Analog 2 (N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine)	Aurora B	9.2	HCT116	(Not specified, potent cytotoxicity)	Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors[5]
Analog 3 (2,4,5-substituted pyrimidine)	Tubulin	790 (polymerization)	BEL-7402	16 - 62	Synthesis and biological evaluation of 2,4,5-substituted pyrimidines as a new class of tubulin inhibitors[6]
Analog 4 (5-(2-(phenylamino)pyrimidin-4-yl)thiazole)	Mnk2	Potent Inhibition	MV4-11	Cell-type specific effects	Discovery of 5-(2-(phenylamino)pyrimidin-4-yl)thiazol-2(3H)-one Derivatives as Potent Mnk2 Inhibitors[7]

Note: The IC50 values are highly dependent on assay conditions (e.g., ATP concentration) and should be compared with caution across different studies.[2]

Visualizing the Target: A Representative Kinase Signaling Pathway

Many inhibitors based on the pyrimidine scaffold target serine/threonine kinases that are crucial components of signaling pathways regulating cell growth and proliferation, such as the Aurora and Polo-like kinases involved in mitosis.

Caption: Inhibition of key mitotic kinases by 2-aminopyrimidine analogs.

Pillar 3: Detailed Experimental Protocols

Trustworthiness in research is built on reproducibility. The following protocols are detailed to ensure they can be implemented as self-validating systems in your laboratory.

Protocol 1: In Vitro Cell Viability Assessment using XTT Assay

Scientific Rationale: The XTT assay is a robust colorimetric method for measuring cell viability. It is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt XTT to a water-soluble, orange-colored formazan product.[8] The amount of formazan produced, measured by absorbance, is directly proportional to the number of living cells.[9] This assay is preferred over the older MTT assay in many high-throughput screening applications because it eliminates the need for a formazan solubilization step, simplifying the procedure and reducing potential errors.[8][9]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well microplate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., 2-(Morpholin-4-yl)pyrimidin-5-amine analogs) in growth medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubation: Incubate the plate for 72 hours (or a desired time point) at 37°C in a 5% CO₂ incubator.

• XTT Reagent Preparation: Shortly before the end of the incubation period, prepare the XTT labeling mixture. Thaw the XTT reagent and the electron-coupling reagent. Mix them according to the manufacturer's instructions (e.g., a 50:1 ratio of XTT solution to electron-coupling solution).

• Assay Reaction: Add 50 µL of the prepared XTT labeling mixture to each well.

• Final Incubation: Incubate the plate for 2-4 hours at 37°C in the CO₂ incubator. The incubation time should be optimized based on the metabolic activity of the cell line.

• Data Acquisition: Measure the absorbance of the samples in a microplate spectrophotometer at a wavelength of 450-500 nm (e.g., 475 nm). A reference wavelength of 630-690 nm is used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the logarithm of the compound concentration and use a non-linear regression model (e.g., sigmoidal dose-response) to determine the IC50 value.

Protocol 2: Biochemical Kinase Inhibition Assay (Luminescence-Based)

Scientific Rationale: Luminescence-based kinase assays, such as the Kinase-Glo® or ADP-Glo™ assays, are widely used for their high sensitivity and suitability for high-throughput screening.[10] The ADP-Glo™ assay, for example, quantifies the amount of ADP produced during the kinase reaction. After the initial kinase reaction, a reagent is added to deplete the remaining ATP. A second reagent then converts the ADP back to ATP, which is used by luciferase to generate a light signal.[10] The luminescence is directly proportional to the kinase activity. This method is a powerful tool for determining the IC50 of an inhibitor in a cell-free system.[2]

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffers, recombinant kinase enzyme, substrate (peptide or protein), and ATP solution at appropriate concentrations. The ATP concentration should ideally be close to the Michaelis constant (Km) of the kinase to ensure accurate and comparable IC50 values.[2]

• Compound Plating: In a 384-well plate, add serial dilutions of the test inhibitor in buffer. Include positive (no inhibitor) and negative (no kinase) controls.

• Kinase Reaction Initiation: Add the kinase and substrate mixture to all wells. Then, initiate the reaction by adding the ATP solution. The final reaction volume is typically 5-10 µL.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes). The time should be within the linear range of the reaction.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase/luciferin to generate a luminescent signal. Incubate for 30-60 minutes at room temperature to stabilize the signal.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the data using the positive and negative controls. Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration. Use non-linear regression to calculate the IC50 value.

Conclusion

The 2-(Morpholin-4-yl)pyrimidine scaffold and its derivatives remain a highly fertile ground for the discovery of novel kinase inhibitors. While the specific, eponymous compound of this guide serves as an excellent structural starting point, its true potential can only be understood through rigorous, systematic in vitro evaluation. By employing a validated workflow that progresses from direct biochemical assays to more complex cell-based assessments, researchers can confidently identify promising lead candidates. The comparative data and detailed protocols provided herein serve as a foundational resource for any scientist aiming to translate a promising chemical structure into a potent and effective therapeutic agent.

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• Li, L., et al. (2011). Synthesis and biological evaluation of 2,4,5-substituted pyrimidines as a new class of tubulin polymerization inhibitors. Journal of Medicinal Chemistry, 54(9), 3200-3205. [Link]

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Validating Downstream Pathway Inhibition: A Comparative Guide to 2-(Morpholin-4-yl)pyrimidin-5-amine Based PI3K Inhibitors

For researchers, scientists, and drug development professionals, the rigorous validation of a compound's mechanism of action is paramount. This guide provides an in-depth technical comparison for validating the downstream pathway inhibition of molecules centered around the 2-(Morpholin-4-yl)pyrimidin-5-amine scaffold, a core component of numerous phosphatidylinositol 3-kinase (PI3K) inhibitors. We will use the well-characterized pan-PI3K inhibitor, Pictilisib (GDC-0941) , as our primary example and compare its downstream effects with a dual PI3K/mTOR inhibitor, Omipalisib (GSK2126458) , to illustrate key experimental considerations and data interpretation.

The PI3K/AKT/mTOR Signaling Pathway: A Central Node in Cell Regulation

The PI3K/AKT/mTOR pathway is a critical intracellular signaling cascade that governs essential cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2] Its aberrant activation is a frequent event in various human cancers, making it a prime target for therapeutic intervention.[1][3]

Upon activation by upstream signals, such as growth factors binding to receptor tyrosine kinases (RTKs), PI3K phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-triphosphate (PIP3).[4] PIP3 acts as a second messenger, recruiting and activating downstream effectors, most notably the serine/threonine kinase AKT. Activated AKT, in turn, phosphorylates a multitude of substrates, including the mammalian target of rapamycin (mTOR) complex 1 (mTORC1), leading to the promotion of protein synthesis and cell growth.

Caption: The PI3K/AKT/mTOR signaling cascade and points of inhibition.

Comparative Analysis of PI3K Pathway Inhibitors

The efficacy and specificity of a kinase inhibitor are defined by its biochemical potency and its effects on cellular pathways. Here, we compare Pictilisib, a pan-Class I PI3K inhibitor, with Omipalisib, a dual PI3K/mTOR inhibitor.

Inhibitor	Target(s)	IC50/Ki Values	Key Differentiator
Pictilisib (GDC-0941)	Pan-Class I PI3K	PI3Kα: 3 nM, PI3Kδ: 3 nM, PI3Kβ: 33 nM, PI3Kγ: 75 nM[5][6]	Potent inhibitor of all Class I PI3K isoforms.
Omipalisib (GSK2126458)	Dual PI3K/mTOR	PI3Kα: 0.019 nM, PI3Kβ: 0.13 nM, PI3Kδ: 0.024 nM, PI3Kγ: 0.06 nM, mTORC1: 0.18 nM, mTORC2: 0.3 nM[7][8]	Potent inhibition of both PI3K and mTOR kinases.

Experimental Validation of Downstream Pathway Inhibition

A multi-pronged experimental approach is essential to robustly validate the inhibition of the PI3K/AKT/mTOR pathway.

Biochemical Kinase Activity Assay

Objective: To determine the direct inhibitory effect of the compound on the enzymatic activity of PI3K isoforms.

This is a primary screen to establish the in vitro potency and selectivity of the inhibitor.[2][9]

Experimental Protocol: PI3K Kinase Activity Assay (ELISA-based)

• Coating: Coat a 96-well plate with the PI3K substrate, phosphatidylinositol-4,5-bisphosphate (PIP2).

• Kinase Reaction: Add the PI3K enzyme (e.g., recombinant human PI3Kα), ATP, and varying concentrations of the test compound (e.g., Pictilisib) to the wells. Incubate to allow the phosphorylation of PIP2 to PIP3.

• Detection: Use a specific antibody that recognizes PIP3, conjugated to an enzyme like horseradish peroxidase (HRP).

• Signal Generation: Add a colorimetric HRP substrate and measure the absorbance. The signal intensity is proportional to the amount of PIP3 produced and inversely proportional to the inhibitory activity of the compound.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) from the dose-response curves.

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Navigating the Kinome: A Comparative Guide to the Off-Target Profile of 2-(Morpholin-4-yl)pyrimidin-5-amine and Other Kinase Inhibitors

In the landscape of targeted cancer therapy, kinase inhibitors have emerged as a cornerstone, offering precision in disrupting the signaling pathways that drive malignant growth. However, the clinical success of these agents is intrinsically linked to their selectivity. Off-target effects, where a drug interacts with unintended kinases, can lead to unforeseen toxicities and complex pharmacological outcomes. This guide provides an in-depth, comparative analysis of the off-target profile of kinase inhibitors, with a focus on compounds bearing the 2-(morpholin-4-yl)pyrimidine scaffold, exemplified by 2-(Morpholin-4-yl)pyrimidin-5-amine.

The morpholino-pyrimidine core is a privileged scaffold in kinase inhibitor design, recognized for its ability to form key hydrogen bonding interactions within the ATP-binding pocket of various kinases. While specific kinome-wide selectivity data for 2-(Morpholin-4-yl)pyrimidin-5-amine is not extensively available in the public domain, the known targets of structurally similar molecules allow us to hypothesize its likely target profile. This guide will therefore compare this hypothesized profile against well-characterized inhibitors of these target classes: Alpelisib (a PI3Kα inhibitor), Everolimus (an mTOR inhibitor), Alisertib (an Aurora A kinase inhibitor), and Defactinib (a FAK inhibitor).

The Hypothesized Target Profile of 2-(Morpholin-4-yl)pyrimidin-5-amine

Based on the prevalence of the morpholino-pyrimidine scaffold in inhibitors of the PI3K/Akt/mTOR pathway, as well as other key cell cycle and adhesion kinases, it is reasonable to hypothesize that 2-(Morpholin-4-yl)pyrimidin-5-amine may exhibit activity against members of the following kinase families:

• Phosphoinositide 3-kinases (PI3Ks): Crucial regulators of cell growth, proliferation, and survival.

• Mammalian Target of Rapamycin (mTOR): A central kinase in the PI3K pathway, governing cell growth and metabolism.

• Aurora Kinases: Key regulators of mitosis, making them attractive targets in oncology.

• Focal Adhesion Kinase (FAK): A non-receptor tyrosine kinase involved in cell adhesion, migration, and survival.

This guide will now delve into a comparative analysis of the off-target profiles of inhibitors targeting these kinases, providing a framework for understanding the potential selectivity of novel agents like 2-(Morpholin-4-yl)pyrimidin-5-amine.

Comparative Off-Target Analysis

The selectivity of a kinase inhibitor is a critical determinant of its therapeutic index. The following table summarizes the known off-target profiles of our selected comparator inhibitors. This data is typically generated from large-scale kinase screening panels, such as KINOMEscan, which measures the binding affinity of a compound against a large panel of purified kinases.

Inhibitor	Primary Target(s)	Known Off-Targets (Selected Examples)	Key Adverse Events Linked to Off-Targets
Alpelisib (BYL719)	PI3Kα	PI3Kδ, PI3Kγ, PI3Kβ (at higher concentrations)[1]	Hyperglycemia, rash, diarrhea[2][3]
Everolimus	mTOR (mTORC1)	Limited direct kinase off-targets, but pathway effects are broad.	Stomatitis, pneumonitis, metabolic abnormalities[4][5][6]
Alisertib (MLN8237)	Aurora A	Aurora B (at >200-fold higher concentration), other kinases at higher concentrations[7][8]	Myelosuppression, stomatitis, gastrointestinal toxicities[9]
Defactinib (VS-6063)	FAK, Pyk2	>100-fold selectivity over other kinases[10]	Nausea, diarrhea, fatigue[11]

Expert Insights: The data clearly illustrates the varying degrees of selectivity among kinase inhibitors. Alpelisib, while selective for the alpha isoform of PI3K, can engage other isoforms at higher concentrations, which may contribute to its side effect profile[1][12]. Everolimus, an allosteric inhibitor of mTORC1, demonstrates that even with high target specificity, downstream pathway modulation can lead to significant systemic effects[13][14]. Alisertib's high selectivity for Aurora A over Aurora B is a key design feature, as Aurora B inhibition is associated with more severe myelosuppression[7][15]. Defactinib's dual inhibition of FAK and the closely related kinase Pyk2 may be advantageous in overcoming potential resistance mechanisms[16][17].

Experimental Methodologies for Off-Target Profiling

A robust assessment of a kinase inhibitor's off-target profile requires a multi-pronged approach, combining biochemical and cell-based assays.

Biochemical Kinase Profiling (e.g., KINOMEscan®)

This high-throughput screening method provides a broad, initial assessment of a compound's interaction with a large portion of the human kinome. The underlying principle is a competition binding assay where the test compound competes with a known, immobilized ligand for binding to the kinase active site.

Experimental Workflow:

Caption: CETSA® Experimental Workflow.

Step-by-Step Protocol:

• Cell Treatment: Intact cells are incubated with the test compound at various concentrations.

• Heat Shock: The treated cells are subjected to a temperature gradient.

• Lysis and Centrifugation: Cells are lysed, and precipitated proteins are separated from the soluble fraction by centrifugation.

• Protein Quantification: The amount of the target protein remaining in the soluble fraction is quantified by methods such as Western blotting or mass spectrometry.

• Data Analysis: A "melting curve" is generated, and a shift in this curve in the presence of the compound indicates target engagement and stabilization.

Chemical Proteomics (e.g., KiNativ™)

This activity-based profiling platform uses ATP- and ADP-biotin probes to covalently label conserved lysine residues in the ATP-binding sites of kinases in their native state within a cell lysate.

Experimental Workflow:

Caption: KiNativ™ Experimental Workflow.

Step-by-Step Protocol:

• Lysate Preparation and Treatment: Cell lysates are prepared and incubated with the test inhibitor.

• Probe Labeling: An ATP- or ADP-biotin probe is added, which covalently labels the active sites of kinases that are not occupied by the inhibitor.

• Enrichment: Biotin-labeled proteins are enriched using streptavidin affinity chromatography.

• Proteomic Analysis: The enriched proteins are digested, and the resulting peptides are identified and quantified by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: A reduction in the signal for a particular kinase in the presence of the inhibitor indicates target engagement.

Signaling Pathway Context

Understanding the signaling pathways in which the primary and off-targets are involved is crucial for interpreting the potential biological consequences of inhibitor treatment.

Caption: Key Signaling Pathways of Hypothesized Targets.

Conclusion

The assessment of off-target profiles is a critical and ongoing process in the development of kinase inhibitors. While 2-(Morpholin-4-yl)pyrimidin-5-amine represents a promising chemical scaffold, its ultimate clinical utility will depend on a thorough understanding of its kinome-wide selectivity. By comparing its hypothesized target profile with that of established inhibitors like Alpelisib, Everolimus, Alisertib, and Defactinib, and by employing a suite of robust experimental methodologies, researchers can build a comprehensive picture of its potential therapeutic window. This comparative approach, grounded in rigorous scientific methodology, is essential for advancing the next generation of safe and effective targeted cancer therapies.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(Morpholin-4-yl)pyrimidin-5-amine

For laboratory professionals engaged in the dynamic field of drug discovery and development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it culminates in their safe and responsible disposal. This guide provides an in-depth, procedural framework for the proper disposal of 2-(Morpholin-4-yl)pyrimidin-5-amine, ensuring the safety of personnel and the preservation of our environment. The toxicological properties of many research chemicals, including this one, have not been fully investigated, necessitating a cautious and proactive approach to waste management.[1]

Hazard Identification and Risk Assessment

Potential Hazards Include:

• Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[2][4]

• Skin and Eye Irritation: May cause skin irritation and serious eye irritation.[2][4]

• Respiratory Irritation: Inhalation of dust or fumes may cause respiratory tract irritation.[2][4]

A thorough risk assessment should be conducted before handling this chemical, considering the quantities being used and the nature of the experimental procedures.

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, the following safety measures must be in place to minimize exposure and risk.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential for safeguarding against potential chemical exposure.

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles or a face shield.	Protects against splashes, dust, and fumes that can cause serious eye irritation or damage.[5]
Hand Protection	Chemically impermeable gloves (e.g., nitrile). Gloves must be inspected before use and disposed of after contact.	Prevents skin contact and absorption, which can lead to irritation or systemic toxicity.[1]
Body Protection	A laboratory coat or other protective clothing.	Prevents contamination of personal clothing and minimizes skin exposure.[5]
Respiratory Protection	A NIOSH-approved respirator if there is a risk of dust or aerosol formation.	Protects against the inhalation of potentially harmful airborne particles.[5][6]

Engineering Controls

All handling and preparation for disposal of 2-(Morpholin-4-yl)pyrimidin-5-amine should be conducted within a certified chemical fume hood to control for the generation of dusts or vapors.[5][7] Ensure that safety showers and eyewash stations are readily accessible and in good working order.[6]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of this and other research chemicals is that no experimental work should commence without a clear plan for waste management.[8] The recommended method for the disposal of 2-(Morpholin-4-yl)pyrimidin-5-amine is through a licensed and approved hazardous waste disposal company.[1][7]

Workflow for Proper Disposal

Caption: Disposal workflow for 2-(Morpholin-4-yl)pyrimidin-5-amine.

Waste Segregation and Collection

• Segregation: It is critical to keep amine waste separate from other chemical wastes to prevent potentially hazardous reactions.[9] Specifically, store it away from incompatible materials such as strong oxidizing agents.[7][9]

• Collection: Collect waste 2-(Morpholin-4-yl)pyrimidin-5-amine, including any contaminated materials from spills (e.g., absorbent pads, contaminated PPE), in a designated and suitable container.[7][10]

Container Selection and Labeling

• Container Type: Use a container that is compatible with the chemical waste.[5] Whenever possible, the original manufacturer's container is a good option.[5] The container must have a tightly sealing lid to prevent leaks and the release of fumes.[9]

• Labeling: As soon as the first drop of waste is added, the container must be labeled with a hazardous waste tag.[5] The label should clearly state:

  • "Hazardous Waste"

  • The full chemical name: "2-(Morpholin-4-yl)pyrimidin-5-amine"

  • The accumulation start date

  • Associated hazards (e.g., "Toxic," "Irritant")

Temporary Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[5] This area should be:

• At or near the point of generation.

• Under the control of laboratory personnel.

• A cool, dry, and well-ventilated space.[7][9]

• Away from direct sunlight and heat sources.[9]

Arranging for Professional Disposal

The primary and most responsible method of disposal is to contact a licensed professional hazardous waste disposal company.[1][7][9] These companies are equipped to handle and dispose of chemical waste in a manner that is safe and compliant with all federal, state, and local regulations.[11] The typical disposal route for such organic compounds is controlled incineration with flue gas scrubbing.[7]

Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.[6][7] Discharging amines into the environment can cause significant harm to aquatic life and ecosystems.[9]

Spill Management

In the event of a spill, the cleanup materials themselves become hazardous waste and must be disposed of accordingly.[10]

• Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential personnel.

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.

• Collect Waste: Carefully sweep or scoop the absorbed material and the spilled solid into a designated, sealable container for hazardous waste.

• Decontaminate: Clean the spill area thoroughly.

• Dispose of Materials: All materials used for cleanup, including contaminated PPE, must be placed in the hazardous waste container for this chemical.[10]

By adhering to these rigorous protocols, researchers and scientists can ensure that their valuable work does not come at the cost of safety or environmental integrity.

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A Researcher's Guide to the Safe Handling of 2-(Morpholin-4-yl)pyrimidin-5-amine

As a novel compound in discovery and development pipelines, 2-(Morpholin-4-yl)pyrimidin-5-amine requires meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive operational plan for researchers, scientists, and drug development professionals. By detailing the necessary personal protective equipment (PPE), step-by-step handling protocols, and emergency procedures, this document aims to establish a robust framework for the safe utilization of this compound in a laboratory setting.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 2-(Morpholin-4-yl)pyrimidin-5-amine is not yet widely available, an analysis of structurally related aminopyrimidines and morpholine-containing compounds allows for a presumptive hazard identification. Compounds with similar functional groups are known to cause skin irritation, serious eye irritation, and respiratory irritation if inhaled.[1][2] Therefore, a proactive and cautious approach to handling is essential.

Anticipated Hazards:

• Oral Toxicity: May be harmful if swallowed.[3][2]

• Dermal Contact: Causes skin irritation.[2]

• Eye Contact: Can cause serious eye irritation.[2][4]

• Inhalation: May cause respiratory tract irritation.[3][2]

Given these potential risks, the implementation of stringent safety protocols is not merely a recommendation but a necessity for maintaining a safe research environment.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to mitigating the risks associated with handling 2-(Morpholin-4-yl)pyrimidin-5-amine. The following table outlines the recommended PPE, grounded in established safety standards.

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles or a face shield worn over safety glasses. Must conform to EN 166 (EU) or NIOSH (US) standards.[1][5]	To protect against potential splashes and airborne particles that could cause serious eye irritation.[4]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene), inspected before use. A flame-resistant lab coat or impervious clothing is mandatory.[1]	To prevent skin contact, which is a likely route of exposure and can cause irritation.[3][2] For handling hazardous drugs, wearing two pairs of gloves is often recommended.[6]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][7] If exposure limits may be exceeded, a NIOSH-approved respirator is necessary.[8]	To avoid the inhalation of dust or aerosols that may lead to respiratory irritation.[3][2]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-(Morpholin-4-yl)pyrimidin-5-amine will minimize the risk of exposure and contamination.

1. Preparation and Engineering Controls:

• Ensure that a calibrated chemical fume hood is operational.

• Verify that an eyewash station and safety shower are accessible and unobstructed.[7]

• Designate a specific area for handling the compound to prevent cross-contamination.

• Prepare all necessary equipment and reagents before introducing the compound.

2. Weighing and Aliquoting:

• Perform all weighing and handling of the solid compound within a chemical fume hood to contain any dust.

• Use anti-static weigh paper or a weighing boat.

• Close the primary container immediately after removing the desired amount.

• When preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. Experimental Use:

• Keep all containers with the compound sealed when not in use.

• Conduct all reactions in a closed or contained system whenever possible.

• Wash hands thoroughly after handling, even if gloves were worn.[3][4]

4. Decontamination and Cleaning:

• Decontaminate all surfaces and equipment that have come into contact with the compound.

• Use an appropriate solvent (e.g., ethanol, isopropanol) followed by a soap and water wash.

• Dispose of all contaminated disposables as hazardous waste.

Disposal Plan: Responsible Waste Management

The disposal of 2-(Morpholin-4-yl)pyrimidin-5-amine and any associated contaminated materials must be carried out in accordance with local, state, and federal regulations.

Waste Segregation:

• Solid Waste: Collect unused compound, contaminated weigh paper, gloves, and other solid materials in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Collect solutions containing the compound in a designated, sealed hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

Labeling and Storage:

• All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name.

• Store waste containers in a designated, secure area away from incompatible materials.

Emergency Procedures: Spill and Exposure Management

In the event of an accidental release or exposure, a swift and informed response is crucial.

Chemical Spill Workflow

Caption: Workflow for responding to a chemical spill.

Exposure Response:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water.[4] Remove contaminated clothing. If irritation persists, seek medical attention.[9]

• In case of eye contact: Immediately rinse cautiously with water for several minutes.[4] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[4][7]

• If inhaled: Move the person to fresh air and keep them comfortable for breathing.[4] If you feel unwell, call a poison center or doctor.[3][7]

• If swallowed: Rinse mouth with water.[3] Do not induce vomiting. Seek immediate medical attention.[2]

By adhering to these safety protocols, researchers can confidently handle 2-(Morpholin-4-yl)pyrimidin-5-amine, ensuring both personal safety and the advancement of their scientific endeavors.

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